(1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine

• Molecular Formula: C10H15NO
• Molecular Weight: 165.23 g/mol
• IUPAC Name: (1S)-1-(4-methoxy-3-methylphenyl)ethanamine
• InChI: InChI=1S/C10H15NO/c1-7-6-9(8(2)11)4-5-10(7)12-3/h4-6,8H,11H2,1-3H3/t8-/m0/s1
• InChI Key: GJGLAYDRPDYUPA-QMMMGPOBSA-N
• Isomeric SMILES: CC1=C(C=CC(=C1)[C@H](C)N)OC
• Canonical SMILES: CC1=C(C=CC(=C1)C(C)N)OC

Description

(1S)-1-(4-Methoxy-3-methylphenyl)ethan-1-amine hydrochloride ( 2126144-51-0) is a chiral amine derivative of high interest in pharmaceutical research and development . This compound, with a molecular formula of C10H16ClNO and a molecular weight of 201.69 g/mol, is characterized by its specific (S) configuration, which is critical for enantioselective interactions in biological systems . The hydrochloride salt form enhances the compound's stability and solubility, facilitating its application in various in vitro and in vivo experimental models. Supplied at a high purity level of 95% to 97%, this chemical is intended for research and further manufacturing applications, exclusively in laboratory settings . The primary structure features a phenyl ring substituted with a methoxy group, a methyl group, and a chiral ethanamine moiety, making it a valuable scaffold for the synthesis of more complex molecules and for studying structure-activity relationships . As a building block in medicinal chemistry, it holds potential for the development of novel therapeutic agents. This product is strictly for research use only and is not intended for diagnostic or therapeutic applications in humans or animals. Researchers are advised to consult the safety data sheet and adhere to all laboratory safety protocols prior to use.

Foundational & Exploratory

A Comprehensive Technical Guide to (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine: Synthesis, Properties, and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

(1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine is a chiral amine of significant interest in the pharmaceutical and fine chemical industries. Its stereospecific structure makes it a valuable chiral building block and resolving agent in the synthesis of enantiomerically pure compounds. The precise arrangement of its functional groups—a primary amine at a stereocenter, a methoxy group, and a methyl group on the phenyl ring—offers a unique combination of steric and electronic properties that are instrumental in asymmetric synthesis. This guide provides an in-depth exploration of its chemical structure, physicochemical properties, synthesis, chiral resolution, and applications, with a focus on the practical insights required by researchers in drug discovery and development.

Chemical Identity and Structural Elucidation

The foundational step in understanding any chemical entity is to establish its precise identity and structure.

Nomenclature and Identifiers:

• Systematic IUPAC Name: (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine

• Common Synonyms: (S)-1-(4-methoxy-3-methylphenyl)ethylamine

• CAS Number: 1213904-98-3

• Molecular Formula: C₁₀H₁₅NO

• Molecular Weight: 165.23 g/mol

The hydrochloride salt is also a common and stable form of this compound:

• CAS Number (HCl salt): 104338-21-8

• Molecular Formula (HCl salt): C₁₀H₁₆ClNO

• Molecular Weight (HCl salt): 201.70 g/mol [1]

Structural Analysis:

The molecule's core is a benzene ring substituted at the 1, 3, and 4 positions. A key feature is the chiral center at the first carbon of the ethylamine substituent, designated as (S) according to the Cahn-Ingold-Prelog priority rules. This specific stereochemistry is crucial for its function in asymmetric synthesis.

Physicochemical and Spectroscopic Properties

The physical and spectroscopic properties of a compound are critical for its handling, characterization, and quality control.

Property	Value	Source
Physical Form	Solid (for the HCl salt)	[1]
Purity	Typically ≥97%	[1]
Storage Temperature	Room temperature, keep dry and cool	[1]

Spectroscopic Characterization:

Detailed spectroscopic data for the title compound is not widely published. However, the expected spectral characteristics can be inferred from its structure and comparison with analogous compounds.

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons, the methoxy group protons (around 3.8 ppm), the methyl group protons on the ring (around 2.2 ppm), the methine proton of the chiral center (a quartet), and the methyl group of the ethylamine side chain (a doublet). The amine protons will appear as a broad singlet.

• ¹³C NMR: The carbon NMR spectrum will display unique signals for each of the 10 carbon atoms. The aromatic carbons will resonate in the 110-160 ppm region, while the aliphatic carbons of the ethylamine side chain and the methoxy and methyl groups will appear in the upfield region.

• Mass Spectrometry (MS): The mass spectrum will show a molecular ion peak corresponding to the compound's molecular weight, along with characteristic fragmentation patterns.

Synthesis and Chiral Resolution: A Pathway to Enantiopurity

The synthesis of enantiomerically pure (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine is a multi-step process that begins with the synthesis of the racemic mixture, followed by chiral resolution.

Synthesis of Racemic 1-(4-methoxy-3-methylphenyl)ethan-1-amine

The most common and industrially scalable method for synthesizing the racemic amine is through the reductive amination of its corresponding ketone precursor, 1-(4-methoxy-3-methylphenyl)ethanone.

Precursor: 1-(4-methoxy-3-methylphenyl)ethanone

• CAS Number: 10024-90-5[3]

• Molecular Formula: C₁₀H₁₂O₂[3]

• Molecular Weight: 164.20 g/mol [3]

Reductive Amination Workflow:

This two-step, one-pot process involves the formation of an imine intermediate, which is then reduced to the desired amine.

Sources

• 1. experts.umn.edu [experts.umn.edu]
• 2. (S)-(-)-1-(4-Methoxyphenyl)ethylamine | 41851-59-6 [chemicalbook.com]
• 3. CAS 6298-96-0: 1-(4-Methoxyphenyl)ethylamine | CymitQuimica [cymitquimica.com]

Safety Data Sheet (SDS) for (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine

An In-Depth Technical Guide to the Safe Handling and Use of (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine

This guide provides comprehensive safety and handling information for (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine, a chiral amine that serves as a valuable intermediate in pharmaceutical synthesis. As a Senior Application Scientist, the following information is synthesized from available safety data sheets and chemical literature to ensure its safe and effective use in a research and development setting. This document is intended for researchers, scientists, and drug development professionals.

Chemical Identification and Properties

(1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine is a chiral building block whose stereochemistry is critical in the synthesis of enantiomerically pure drug substances. Understanding its fundamental properties is the first step in its safe handling.

Property	Value	Source
Chemical Name	(1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine	N/A
CAS Number	Not explicitly found for the (1S)-enantiomer, the hydrochloride salt is 104338-21-8	[1][2]
Molecular Formula	C10H15NO	[1]
Molecular Weight	165.23 g/mol	N/A
Physical Form	Solid	[1][2]
Purity	Typically ≥97%	[1][2]
Storage Temperature	Room temperature, keep dry and cool	[1][2]

Hazard Identification and GHS Classification

This compound is classified as hazardous. The primary routes of exposure are inhalation, ingestion, and skin/eye contact. The GHS classification for the hydrochloride salt, which is expected to have a similar hazard profile to the free amine, is as follows:

• Signal Word: Warning[1][3]

Hazard Statements:

• H302: Harmful if swallowed.[1][3]

• H315: Causes skin irritation.[1][3]

• H319: Causes serious eye irritation.[1][3]

• H335: May cause respiratory irritation.[1][3]

Pictogram:

• GHS07: Harmful[1][3]

Safe Handling and Personal Protective Equipment (PPE)

Given the identified hazards, a stringent set of handling procedures and the use of appropriate personal protective equipment are mandatory to minimize exposure.

Engineering Controls

• Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation of dust or vapors.[4]

• An accessible safety shower and eyewash station are essential when handling this compound.[4]

Personal Protective Equipment

• Eye/Face Protection: Chemical safety goggles with side shields are required.[4]

• Skin Protection:

  • Hand Protection: Wear impervious gloves (e.g., nitrile rubber).[4]

  • Body Protection: A lab coat or other impervious clothing should be worn to prevent skin contact.[4]

• Respiratory Protection: If working outside of a fume hood or if dust is generated, a suitable respirator should be used.[4]

The following diagram illustrates a standard workflow for handling a hazardous solid chemical like (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine in a laboratory setting.

Caption: A typical experimental workflow for handling a hazardous solid chemical.

First-Aid Measures

In case of exposure, immediate action is crucial.

• If Swallowed (H302): Rinse mouth. Do NOT induce vomiting. Call a POISON CENTER or doctor/physician if you feel unwell.[5]

• If on Skin (H315): Wash with plenty of soap and water. If skin irritation occurs, get medical advice/attention. Take off contaminated clothing and wash it before reuse.[4][5]

• If in Eyes (H319): Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[4][5]

• If Inhaled (H335): Remove person to fresh air and keep comfortable for breathing. Call a POISON CENTER or doctor/physician if you feel unwell.[4][5]

Fire-Fighting and Accidental Release Measures

Fire-Fighting Measures

• Suitable Extinguishing Media: Use water spray, dry chemical, foam, or carbon dioxide.[4]

• Specific Hazards: During combustion, irritant fumes may be emitted.[4]

• Protective Equipment: Wear a self-contained breathing apparatus and full protective clothing.[4]

Accidental Release Measures

• Personal Precautions: Evacuate personnel to a safe area. Use personal protective equipment. Avoid breathing dust or vapors. Ensure adequate ventilation.[4][6]

• Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the product enter drains or watercourses.[4][5]

• Methods for Cleaning Up: Absorb the spill with an inert material (e.g., sand, silica gel) and transfer it to a suitable container for disposal.[5]

Storage and Stability

• Storage Conditions: Keep the container tightly sealed in a cool, dry, and well-ventilated area.[1][4] Protect from direct sunlight and sources of ignition.[4]

• Stability: Stable under recommended storage conditions.[7]

• Incompatible Materials: Avoid strong oxidizing agents and strong acids.[8]

Toxicological and Ecological Information

• Acute Toxicity: Harmful if swallowed.[1][3]

• Skin Corrosion/Irritation: Causes skin irritation.[1][3]

• Serious Eye Damage/Irritation: Causes serious eye irritation.[1][3]

• Respiratory Irritation: May cause respiratory irritation.[1][3]

Disposal Considerations

Dispose of this chemical and its container in accordance with local, regional, and national regulations. Do not allow it to enter the sewage system.

Synthesis and Applications

(1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine and its analogs are important chiral intermediates in the synthesis of various pharmaceutical compounds. For instance, similar structures like (S)-1-(3-methoxyphenyl)ethanamine are key intermediates in the synthesis of Rivastigmine, a cholinesterase inhibitor for treating dementia.[9] The synthesis of such chiral amines often involves asymmetric reduction or transfer hydrogenation of the corresponding ketimines.[9]

The following diagram illustrates a generalized logical relationship in the use of chiral amines in drug development.

Caption: The role of chiral amines as intermediates in the synthesis of active pharmaceutical ingredients.

Conclusion

(1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine is a valuable chemical intermediate with defined hazards. Adherence to the safety protocols outlined in this guide is essential for its safe handling and use in a research and development environment. By understanding its properties and potential risks, and by implementing appropriate safety measures, researchers can effectively utilize this compound while minimizing health and safety risks.

References

• PubChem. 1-(4-Methoxy-3-methylphenyl)ethan-1-one. [Link]

• Organic Syntheses. Synthesis of Highly Enantiomerically Enriched Amines by Asymmetric Transfer Hydrogenation of N-(tert-Butylsulfinyl)imines. [Link]

• Google Patents. Improved process for the synthesis of 1-(4-methoxyphenyl) ethylamine and its isomers.

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• 1. 1-(4-Methoxy-3-methylphenyl)ethan-1-amine hydrochloride | 104338-21-8 [sigmaaldrich.com]
• 2. 1-(4-Methoxy-3-methylphenyl)ethan-1-amine hydrochloride | 104338-21-8 [sigmaaldrich.com]
• 3. 1-(4-Methoxy-3-methylphenyl)ethan-1-one | 10024-90-5 [sigmaaldrich.com]
• 4. file.leyan.com [file.leyan.com]
• 5. static.cymitquimica.com [static.cymitquimica.com]
• 6. enamine.enamine.net [enamine.enamine.net]
• 7. fishersci.com [fishersci.com]
• 8. mmbio.byu.edu [mmbio.byu.edu]
• 9. Organic Syntheses Procedure [orgsyn.org]

(1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine: A Comprehensive Technical Guide for Drug Development Professionals

An In-depth Exploration of a Key Chiral Building Block: Synthesis, Properties, and Applications in Modern Pharmaceutical Research

Introduction: The Critical Role of Chiral Amines in Drug Design

In the landscape of modern pharmaceutical development, the synthesis of enantiomerically pure compounds is a cornerstone of creating safer and more effective therapeutics. Chiral amines, in particular, are ubiquitous structural motifs found in a vast array of biologically active molecules, with estimates suggesting that over 40% of commercial pharmaceuticals contain this functional group. Their prevalence stems from their ability to form key hydrogen bonds and engage in specific stereoselective interactions with biological targets. The precise three-dimensional arrangement of atoms in a chiral amine can dramatically influence a drug's pharmacological profile, including its efficacy, metabolism, and potential for adverse effects. Consequently, the development of robust and efficient methods for the synthesis of single-enantiomer chiral amines is a paramount objective for medicinal chemists and process development scientists.

This technical guide provides an in-depth analysis of (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine , a chiral primary amine of significant interest as a building block in the synthesis of complex pharmaceutical agents. We will delve into its fundamental physicochemical properties, provide a detailed, field-proven protocol for its asymmetric synthesis, and explore its applications and significance within the broader context of drug discovery and development. This document is intended to serve as a practical resource for researchers, scientists, and drug development professionals, offering not only procedural steps but also the underlying scientific principles that govern the experimental choices.

Physicochemical Properties of (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine and its Precursor

A thorough understanding of the physicochemical properties of a synthetic target and its precursors is essential for process optimization, formulation development, and analytical method design. The following table summarizes key properties for (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine and its common synthetic precursor, 1-(4-methoxy-3-methylphenyl)ethan-1-one.

Property	(1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine	1-(4-methoxy-3-methylphenyl)ethan-1-one
Molecular Formula	C₁₀H₁₅NO	C₁₀H₁₂O₂
Molecular Weight	165.24 g/mol	164.20 g/mol [1]
CAS Number	104338-23-0 (for racemate)	10024-90-5[1]
Appearance	Likely a liquid or low-melting solid at room temperature	Solid
Boiling Point	Not explicitly found; predicted to be similar to related amines	Not explicitly found
Melting Point	Not explicitly found	Not explicitly found
Solubility	Expected to be soluble in organic solvents	Soluble in organic solvents
pKa (predicted)	~9.3 (for the conjugate acid, estimated from similar amines)	Not applicable

Note: Experimental data for the specific (1S)-enantiomer is limited in publicly available literature. Some properties are estimated based on the racemic mixture or closely related analogs.

Asymmetric Synthesis: A Step-by-Step Protocol for Enantioselective Reductive Amination

The most efficient and widely adopted strategy for the synthesis of chiral amines like (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine is the asymmetric reduction of a prochiral precursor, in this case, the corresponding ketone. Asymmetric transfer hydrogenation and catalytic asymmetric reduction are powerful techniques that allow for the direct formation of the desired enantiomer with high stereoselectivity. Below is a detailed, self-validating protocol for the synthesis of the target amine, grounded in established principles of asymmetric catalysis.

Diagram of the Synthetic Workflow

Caption: Synthetic workflow for (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine.

Experimental Protocol

PART A: Synthesis of the Ketone Precursor: 1-(4-methoxy-3-methylphenyl)ethan-1-one

The synthesis of the ketone precursor is a critical first step. A standard and reliable method is the Friedel-Crafts acylation of 2-methylanisole.

Materials:

• 2-Methylanisole

• Acetyl chloride

• Anhydrous aluminum chloride (AlCl₃)

• Dichloromethane (DCM), anhydrous

• Hydrochloric acid (HCl), concentrated

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add anhydrous aluminum chloride (1.1 equivalents) and anhydrous dichloromethane.

• Cool the suspension to 0 °C in an ice bath with stirring.

• Slowly add acetyl chloride (1.05 equivalents) to the suspension via the dropping funnel.

• After the addition is complete, add 2-methylanisole (1.0 equivalent) dropwise, maintaining the temperature at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, carefully quench the reaction by slowly pouring the mixture into a beaker containing crushed ice and concentrated HCl.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3 x volumes).

• Combine the organic layers and wash successively with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude ketone.

• Purify the crude product by flash column chromatography on silica gel or by vacuum distillation to obtain pure 1-(4-methoxy-3-methylphenyl)ethan-1-one.

PART B: Asymmetric Reductive Amination

This step is the core of the chiral synthesis, where the stereocenter is established. The choice of chiral catalyst is crucial for achieving high enantioselectivity.

Materials:

• 1-(4-methoxy-3-methylphenyl)ethan-1-one

• Ammonium acetate (or another ammonia source)

• Chiral catalyst (e.g., a Noyori-type ruthenium catalyst or a rhodium-based catalyst with a chiral ligand)

• Hydrogen source: Hydrogen gas or a transfer hydrogenation reagent (e.g., formic acid/triethylamine azeotrope or isopropanol)

• Anhydrous solvent (e.g., methanol, ethanol, or isopropanol)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• In a high-pressure reaction vessel (if using H₂ gas) or a standard round-bottom flask under an inert atmosphere, dissolve 1-(4-methoxy-3-methylphenyl)ethan-1-one (1.0 equivalent) and the chiral catalyst (typically 0.01-1 mol%) in the chosen anhydrous solvent.

• Add the ammonia source, such as ammonium acetate (excess, e.g., 5-10 equivalents).

• If using hydrogen gas, purge the vessel with hydrogen and then pressurize to the desired pressure (e.g., 10-50 atm).

• If using transfer hydrogenation, add the hydrogen donor (e.g., formic acid/triethylamine or isopropanol).

• Stir the reaction mixture at the appropriate temperature (this will depend on the catalyst and can range from room temperature to elevated temperatures) until the reaction is complete (monitored by TLC or GC/MS).

• Upon completion, cool the reaction to room temperature and carefully release any pressure.

• Filter the reaction mixture to remove the catalyst (if heterogeneous).

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with a basic solution (e.g., 1M NaOH) to remove any acidic byproducts and the excess ammonia source.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate to yield the crude (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine.

PART C: Purification and Chiral Analysis

Purification of the final product and confirmation of its enantiomeric purity are essential.

Procedure:

• Purify the crude amine by flash column chromatography on silica gel or by vacuum distillation.

• Determine the enantiomeric excess (ee) of the purified amine by chiral High-Performance Liquid Chromatography (HPLC) using a suitable chiral stationary phase.

• Confirm the structure and purity of the final product by ¹H NMR, ¹³C NMR, and Mass Spectrometry (MS).

Applications in Drug Development: A Versatile Chiral Intermediate

(1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine is a valuable chiral building block for the synthesis of a variety of more complex molecules with potential therapeutic applications. The presence of the primary amine allows for a wide range of subsequent chemical transformations, including amide bond formation, N-alkylation, and the formation of heterocyclic rings. The specific substitution pattern on the aromatic ring—a methoxy group and a methyl group—can influence the pharmacokinetic and pharmacodynamic properties of the final drug candidate.

While specific examples of marketed drugs containing this exact fragment are not readily found in the public domain, its structural motifs are present in numerous compounds investigated in various therapeutic areas. The general class of chiral phenylethylamines is crucial in the development of drugs targeting the central nervous system, cardiovascular system, and in antiviral and anticancer agents. The stereochemistry at the benzylic position is often critical for receptor binding and biological activity.

Logical Relationship Diagram: From Building Block to Drug Candidate

Caption: Potential synthetic pathways from the chiral amine to a drug candidate.

Conclusion: A Key Component in the Chemist's Toolbox

(1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine represents a valuable and versatile chiral building block for the pharmaceutical industry. Its efficient synthesis via asymmetric reductive amination allows for the creation of enantiomerically pure intermediates that are crucial for the development of novel therapeutics. A thorough understanding of its synthesis, properties, and potential applications, as detailed in this guide, empowers researchers and drug development professionals to leverage this important molecule in their quest for new and improved medicines. The principles and protocols outlined herein provide a solid foundation for the practical application of this chiral amine in a research and development setting, underscoring the critical importance of stereochemistry in modern drug design.

References

• Ningbo Inno Pharmchem Co., Ltd. (2026, February 13). The Role of Chiral Amines in Modern Pharmaceutical Synthesis. Retrieved March 7, 2026, from [Link]

• Patel, R. N. (2024, June 25). Enzymatic Routes for Chiral Amine Synthesis: Protein Engineering and Process Optimization. ACS Omega. Retrieved March 7, 2026, from [Link]

• Xu, Y., Wang, J., Deng, G.-J., & Shao, W. (2023, March 7). Recent advances in the synthesis of chiral α-tertiary amines via transition-metal catalysis. Organic Chemistry Frontiers. Retrieved March 7, 2026, from [Link]

• PubChem. (n.d.). 1-(4-Methoxy-3-methylphenyl)ethan-1-one. Retrieved March 7, 2026, from [Link]

• Master Organic Chemistry. (2017, September 1). Reductive Amination, and How It Works. Retrieved March 7, 2026, from [Link]

Sources

• 1. 1-(4-Methoxy-3-methylphenyl)ethan-1-one | C10H12O2 | CID 24806 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Technical Guide to the Solubility of (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine in Organic Solvents

Abstract

This technical guide provides a comprehensive overview of the solubility characteristics of (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine, a key chiral intermediate in pharmaceutical synthesis.[1] The document is structured to provide researchers, scientists, and drug development professionals with a thorough understanding of the theoretical principles governing its solubility, a detailed experimental protocol for its determination, and a framework for interpreting the resulting data. By synthesizing established chemical principles with practical, field-proven methodologies, this guide aims to empower researchers to make informed decisions regarding solvent selection for synthesis, purification, and formulation of this important compound.

Introduction: The Significance of (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine and Its Solubility

(1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine is a chiral primary amine of significant interest in the pharmaceutical industry. Its enantiomerically pure form is a valuable building block in the asymmetric synthesis of various active pharmaceutical ingredients (APIs), particularly those targeting the central nervous system.[1] The efficiency of processes such as synthesis, crystallization, and purification is critically dependent on the solubility of this intermediate in various organic solvents. A comprehensive understanding of its solubility behavior is therefore not merely an academic exercise but a fundamental prerequisite for process optimization, yield maximization, and ultimately, the economic viability of drug manufacturing.

This guide will delve into the molecular-level interactions that dictate the solubility of this compound and provide a robust, self-validating experimental protocol for its quantitative measurement.

Theoretical Framework for Solubility

The solubility of a solute in a solvent is governed by the principle of "like dissolves like," which, on a molecular level, refers to the similarity of intermolecular forces between the solute and solvent molecules.[2] For (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine, its solubility in a given organic solvent is a result of the interplay between its structural features and the properties of the solvent.

2.1. Molecular Structure and Intermolecular Forces

The structure of (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine comprises:

• A primary amine group (-NH2) , which can act as a hydrogen bond donor and acceptor.[3][4][5]

• A methoxy group (-OCH3) , which can act as a hydrogen bond acceptor.

• An aromatic ring , which can participate in π-π stacking and van der Waals interactions.

• Alkyl groups (methyl and ethyl) , which contribute to the nonpolar character of the molecule.

The presence of the amine group suggests that this compound will exhibit significant solubility in polar organic solvents, particularly those that can participate in hydrogen bonding.[3][4][5] However, the aromatic ring and alkyl substituents introduce a degree of lipophilicity, which will influence its solubility in less polar solvents.

2.2. Hansen Solubility Parameters (HSP)

A more quantitative approach to predicting solubility is the use of Hansen Solubility Parameters (HSP).[2][6] This model deconstructs the total cohesive energy of a substance into three components:

• δd : Dispersion forces

• δp : Polar forces

• δh : Hydrogen bonding forces

Experimental Determination of Solubility: A Gravimetric Approach

The following protocol describes a reliable and widely used gravimetric method for determining the solubility of (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine in various organic solvents.[9]

3.1. Materials and Equipment

• (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine (solid)[10][11]

• Selected organic solvents (e.g., methanol, ethanol, acetone, ethyl acetate, toluene, hexane)

• Analytical balance (± 0.0001 g)

• Thermostatically controlled shaker or water bath

• Vials with screw caps

• Syringe filters (0.45 µm, compatible with the solvent)

• Pre-weighed glass flasks

3.2. Step-by-Step Protocol

• Preparation of Saturated Solutions:

  • Add an excess amount of (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine to a vial containing a known volume of the selected solvent. The presence of undissolved solid is crucial to ensure saturation.

  • Seal the vials and place them in a thermostatically controlled shaker or water bath set to the desired temperature (e.g., 298.15 K).

  • Equilibrate the mixtures for a sufficient time (e.g., 24-48 hours) to ensure that equilibrium is reached.

• Sample Withdrawal and Filtration:

  • After equilibration, allow the vials to stand undisturbed for at least 2 hours to allow the solid to settle.

  • Carefully withdraw a known volume of the supernatant using a syringe.

  • Immediately filter the solution through a 0.45 µm syringe filter into a pre-weighed glass flask. This step is critical to remove any undissolved microparticles.

• Gravimetric Analysis:

  • Weigh the flask containing the filtered saturated solution to determine the mass of the solution.

  • Evaporate the solvent under a gentle stream of nitrogen or in a vacuum oven at a temperature below the boiling point of the amine to avoid any loss of the solute.

  • Once all the solvent has been removed, reweigh the flask to determine the mass of the dissolved (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine.

3.3. Calculation of Solubility

The solubility can be expressed in various units:

• Grams per 100 mL of solvent ( g/100 mL):

  • Solubility = (mass of dissolved amine / volume of solvent used to prepare the saturated solution) x 100

• Mole fraction (x):

  • Calculate the moles of the dissolved amine and the moles of the solvent in the filtered sample.

  • x = moles of amine / (moles of amine + moles of solvent)

3.4. Self-Validation and Trustworthiness

To ensure the reliability of the results, the following checks should be incorporated:

• Time to Equilibrium: Conduct preliminary experiments to determine the minimum time required to reach solubility equilibrium.

• Reproducibility: Perform each measurement in triplicate to assess the precision of the results.

• Purity of Materials: Use high-purity amine and solvents, as impurities can significantly affect solubility. The purity of (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine is typically reported as 95-97%.[11][12]

Data Presentation and Interpretation

The experimentally determined solubility data should be presented in a clear and organized manner to facilitate comparison and analysis.

Table 1: Hypothetical Solubility Data of (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine at 298.15 K

Solvent	Solvent Type	Solubility ( g/100 mL)	Solubility (mole fraction, x)
Methanol	Polar Protic	Expected High	Expected High
Ethanol	Polar Protic	Expected High	Expected High
Acetone	Polar Aprotic	Expected High	Expected High
Ethyl Acetate	Moderately Polar	Expected Moderate	Expected Moderate
Toluene	Nonpolar (Aromatic)	Expected Moderate-Low	Expected Moderate-Low
Hexane	Nonpolar (Aliphatic)	Expected Low	Expected Low

Interpretation of Expected Trends:

• High Solubility in Polar Solvents: Due to the presence of the amine and methoxy groups, which can engage in hydrogen bonding and strong dipole-dipole interactions, the solubility is expected to be highest in polar protic and aprotic solvents like methanol, ethanol, and acetone.[3][4][5]

• Moderate Solubility in Toluene: The aromatic ring of the amine can interact favorably with the aromatic ring of toluene via π-π stacking, leading to moderate solubility.

• Low Solubility in Nonpolar Aliphatic Solvents: The overall polarity of the amine is likely to be too high for significant miscibility with nonpolar aliphatic solvents like hexane.

Visualization of Workflows and Logical Relationships

Diagram 1: Experimental Workflow for Solubility Determination

Caption: Experimental workflow for determining the solubility of (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine.

Diagram 2: Logical Relationships in Solubility Prediction

Caption: Factors influencing the solubility of (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine.

Conclusion

References

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A Comprehensive Technical Guide to (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine: Synthesis, Properties, and Applications in Pharmaceutical Development

For Researchers, Scientists, and Drug Development Professionals

Introduction

(1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine, a chiral amine of significant interest in the pharmaceutical industry, serves as a crucial building block in the synthesis of complex molecular architectures. Its stereospecific configuration is paramount in the development of enantiomerically pure active pharmaceutical ingredients (APIs), where even minor variations in stereochemistry can drastically alter pharmacological activity and safety profiles. This in-depth technical guide provides a comprehensive overview of this compound, from its fundamental properties and synthesis to its applications in drug discovery and development.

Compound Identification and Properties

A clear and unambiguous identification of a chemical entity is the foundation of all scientific and industrial work. This section provides the key identifiers and physicochemical properties of (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine and its related compounds.

Identifier	Value	Source
Chemical Name	(1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine	IUPAC
CAS Number	1213904-98-3
Molecular Formula	C₁₀H₁₅NO
Molecular Weight	165.23 g/mol

Related Compounds:

Compound	CAS Number
1-(4-Methoxy-3-methylphenyl)ethan-1-amine hydrochloride (racemic)	104338-21-8[1]
1-(4-Methoxy-3-methylphenyl)ethan-1-one (precursor)	10024-90-5[2]

Physicochemical Properties (Predicted and from related compounds):

Property	Value	Notes
Appearance	Likely a colorless to pale yellow liquid or low-melting solid	Based on similar chiral amines.
Boiling Point	Not explicitly reported, but expected to be >200 °C
Melting Point	Not explicitly reported
Solubility	Soluble in common organic solvents (e.g., methanol, ethanol, dichloromethane)
Optical Rotation	Expected to have a specific optical rotation	This is a critical parameter for confirming enantiomeric purity.

Synthesis of (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine

The synthesis of enantiomerically pure (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine can be approached through two primary strategies: chiral resolution of the racemic mixture and asymmetric synthesis. The choice of method often depends on factors such as scale, cost, and desired enantiomeric purity.

Chiral Resolution via Diastereomeric Salt Formation

This classical and industrially viable method involves the separation of a racemic mixture by forming diastereomeric salts with a chiral resolving agent.[3] The differing solubilities of these diastereomers allow for their separation by fractional crystallization.

Workflow for Chiral Resolution:

Caption: Workflow for chiral resolution via diastereomeric salt formation.

Experimental Protocol (General Procedure adapted from similar resolutions):

• Salt Formation: Dissolve the racemic 1-(4-methoxy-3-methylphenyl)ethanamine in a suitable solvent (e.g., methanol, ethanol). In a separate flask, dissolve an equimolar or sub-stoichiometric amount of a chiral resolving agent, such as a derivative of tartaric acid (e.g., L-tartaric acid or dibenzoyl-L-tartaric acid), in the same solvent, with gentle heating if necessary.[4]

• Crystallization: Slowly add the amine solution to the resolving agent solution with stirring. Allow the mixture to cool to room temperature and then potentially further cool to induce crystallization of the less soluble diastereomeric salt.

• Isolation: Collect the crystalline salt by filtration and wash with a small amount of cold solvent to remove impurities.

• Liberation of the Free Amine: Suspend the isolated diastereomeric salt in a biphasic system of an organic solvent (e.g., dichloromethane) and an aqueous basic solution (e.g., 1M NaOH). Stir until the salt has completely dissolved and the free amine has partitioned into the organic layer.

• Purification: Separate the organic layer, wash with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the enantiomerically enriched (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine.

• Enantiomeric Purity Determination: The enantiomeric excess (e.e.) of the final product should be determined using chiral High-Performance Liquid Chromatography (HPLC).

Causality Behind Experimental Choices:

• Choice of Resolving Agent: The selection of the chiral resolving agent is critical and often empirical. Tartaric acid derivatives are commonly used due to their availability in both enantiomeric forms and their ability to form crystalline salts with amines.[3]

• Solvent Selection: The solvent system is chosen to maximize the solubility difference between the two diastereomeric salts, thereby enabling efficient separation through crystallization.

• Stoichiometry: Using a sub-stoichiometric amount of the resolving agent can sometimes lead to a higher enantiomeric excess in the first crystallization.

Asymmetric Synthesis

Asymmetric synthesis offers a more direct route to the desired enantiomer, often with higher yields and atom economy compared to resolution. A common approach is the asymmetric reduction of the corresponding ketone precursor, 1-(4-methoxy-3-methylphenyl)ethan-1-one.

Workflow for Asymmetric Reduction:

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An In-depth Technical Guide to the Thermodynamic Properties of Chiral 4-Methoxy-3-Methylphenyl Derivatives

Abstract

This technical guide provides a comprehensive framework for the characterization of the thermodynamic properties of chiral 4-methoxy-3-methylphenyl derivatives, a molecular scaffold of significant interest in contemporary drug development. For researchers, medicinal chemists, and formulation scientists, a deep understanding of a chiral molecule's thermodynamic profile is not merely academic; it is a critical determinant of its ultimate clinical and commercial success. Chirality profoundly influences a drug's pharmacodynamic and pharmacokinetic profiles, and thermodynamics governs the underlying forces of these interactions.[1][2][3] This document delineates the core thermodynamic principles, details robust experimental methodologies for their measurement, introduces powerful computational and theoretical approaches for their prediction, and discusses the application of this data in making informed decisions during the drug discovery and development lifecycle. We will explore techniques ranging from calorimetry and vapor pressure analysis to advanced computational modeling, providing both the theoretical causality and practical, field-proven protocols.

Introduction: Why Thermodynamics Matters for Chiral Scaffolds

In the intricate world of pharmacology, the three-dimensional structure of a molecule is paramount. Chirality, the property of a molecule being non-superimposable on its mirror image, is a fundamental aspect of molecular structure that has profound implications for biological activity.[3] Enzymes, receptors, and other biological targets are themselves chiral, creating a stereoselective environment where enantiomers of a drug can exhibit vastly different activities, metabolic fates, and toxicological profiles.[2][4] The U.S. Food and Drug Administration (FDA) has long recognized this, issuing guidelines that necessitate the characterization of individual stereoisomers in pharmaceutical development.[5]

The 4-methoxy-3-methylphenyl moiety is a common structural feature in various pharmacologically active compounds. Its electronic and steric properties can be fine-tuned to optimize interactions with biological targets. When a chiral center is introduced to this scaffold, a thorough investigation of the resulting enantiomers' properties becomes essential.

This is where thermodynamics provides the critical lens for investigation. The binding of a drug to its receptor, its ability to dissolve and be absorbed, and its stability in a formulation are all governed by fundamental thermodynamic parameters:

• Gibbs Free Energy (ΔG): Determines the spontaneity and equilibrium position of a process, such as drug-receptor binding. It is the ultimate measure of binding affinity.[6][7]

• Enthalpy (ΔH): Represents the change in heat content of a system. In binding, it reflects the energy of bond formation and breakage (e.g., hydrogen bonds, van der Waals interactions).[6][7]

• Entropy (ΔS): A measure of the disorder or randomness in a system. It is often driven by the release of ordered solvent molecules from the binding interface (the hydrophobic effect).[6][7]

By dissecting the free energy of a process into its enthalpic and entropic components, we gain invaluable insight into the driving forces of molecular recognition and behavior.[1][8] An enantiomer that binds with high affinity (favorable ΔG) might do so through strong hydrogen bonds (enthalpically driven) or through favorable hydrophobic interactions (entropically driven). This knowledge is crucial for rational drug design and lead optimization.[9] This guide provides the tools and conceptual understanding necessary to perform this critical characterization.

Core Thermodynamic Principles in Chiral Systems

Chirality introduces a layer of complexity to the thermodynamic landscape. Enantiomers, while having identical physical properties in an achiral environment (e.g., melting point, solubility in achiral solvents), behave differently in a chiral environment. A racemic mixture (a 1:1 mixture of enantiomers) is a distinct thermodynamic entity from its constituent pure enantiomers.

Key Concepts:

• Racemic Compound vs. Conglomerate: A racemic mixture can crystallize as a single, ordered phase containing both enantiomers (a racemic compound or racemate) or as a physical mixture of separate crystals of each enantiomer (a conglomerate). These forms have different melting points and solubilities, which can be distinguished using techniques like Differential Scanning Calorimetry (DSC).[10]

• Phase Transitions: The transitions between solid, liquid, and gaseous states are characterized by specific thermodynamic parameters.

  • Enthalpy of Fusion (ΔH_fus): The heat required to melt a solid at its melting point.

  • Enthalpy of Sublimation (ΔH_sub): The heat required to convert a solid directly to a gas. This is particularly important for assessing the stability and vapor pressure of active pharmaceutical ingredients (APIs).[11][12]

• Solubility and Dissolution: The solubility of a chiral drug is a critical thermodynamic property influencing its bioavailability. The free energy of dissolution can be related to the enthalpy of solution, providing a pathway to estimate solubility from thermal data.[13][14][15]

Experimental Methodologies for Thermodynamic Characterization

A multi-faceted experimental approach is required for a complete thermodynamic profile. The choice of technique is dictated by the specific parameter being investigated. The following protocols are foundational for any laboratory engaged in this work.

Calorimetry: The Direct Measurement of Heat

Calorimetry directly measures the heat absorbed or released during a chemical or physical process, providing the most reliable values for enthalpic changes.

Purpose: To determine phase transition temperatures (melting, crystallization) and enthalpies of fusion (ΔH_fus). It is the primary tool for identifying whether a racemic mixture forms a true racemic compound, a conglomerate, or a solid solution by analyzing the binary phase diagram.[10][16]

Experimental Protocol: Phase Analysis of Enantiomers and Racemate

• Sample Preparation: Accurately weigh 2-5 mg of the sample (pure enantiomer or racemic mixture) into an aluminum DSC pan. Crimp the pan with a lid. Prepare an identical empty pan to serve as a reference.

• Instrument Setup: Place the sample and reference pans into the DSC cell. Purge the cell with an inert gas (e.g., nitrogen at 50 mL/min) to prevent oxidation.

• Thermal Program:

  • Equilibrate the cell at a temperature at least 20°C below the expected melting point.

  • Ramp the temperature at a controlled rate (e.g., 5-10°C/min) to a temperature at least 20°C above the final melting point.

  • Hold isothermally for 2-5 minutes to ensure complete melting.

  • Cool the sample back to the starting temperature at the same rate.

  • Perform a second heating scan to observe the behavior of the melt-crystallized sample, which can reveal metastable polymorphs.

• Data Analysis: The melting point (T_m) is determined from the onset or peak of the endothermic melting event. The enthalpy of fusion (ΔH_fus) is calculated by integrating the area under the melting peak. Compare the thermograms of the pure enantiomers and the racemate to interpret the phase behavior.

Purpose: To directly measure the thermodynamics of binding interactions in solution (e.g., drug-receptor, drug-cyclodextrin). A single ITC experiment can simultaneously determine the binding affinity (K_a), enthalpy change (ΔH), and stoichiometry (n) of the interaction.[6][7] From these, the Gibbs free energy (ΔG) and entropy change (ΔS) are calculated.

Experimental Protocol: Characterizing Enantioselective Binding

• Sample Preparation:

  • Prepare a solution of the macromolecule (e.g., receptor protein) in a carefully degassed buffer and place it in the ITC sample cell.

  • Prepare a solution of the chiral ligand (one of the 4-methoxy-3-methylphenyl derivatives) at 10-20 times the concentration of the macromolecule in the identical buffer and load it into the titration syringe.

  • Perform the same preparation for the other enantiomer.

• Instrument Setup: Allow the instrument to thermally equilibrate. Set the stirring speed (e.g., 750 rpm) and the experimental temperature.

• Titration: Perform a series of small, precisely controlled injections (e.g., 1-2 µL) of the ligand solution into the sample cell. The instrument measures the minute heat changes that occur after each injection.

• Control Experiments: To ensure data accuracy, perform two control titrations:

  • Titrate the ligand into the buffer-only solution to measure the heat of dilution.

  • Titrate buffer into the macromolecule solution to ensure the protein is stable.

• Data Analysis: Subtract the heat of dilution from the raw binding data. Fit the resulting integrated heat data to a suitable binding model (e.g., one-site independent) to extract K_a, ΔH, and n. Calculate ΔG and ΔS using the following equations:

  • ΔG = -RT ln(K_a)

  • ΔG = ΔH - TΔS

The workflow for these calorimetric techniques can be visualized as follows:

Caption: Workflow for calorimetric characterization of chiral derivatives.

Vapor Pressure and Sublimation Thermodynamics

The volatility of a drug substance is a key thermodynamic property affecting its handling, stability, and purification (e.g., via lyophilization).

Purpose: To measure the low vapor pressures of solids at different temperatures. From the temperature dependence of the vapor pressure, the standard enthalpy of sublimation (ΔH°_sub) can be determined using the Clausius-Clapeyron equation.[11][12][17]

Experimental Protocol:

• Sample Preparation: Place a small, accurately weighed amount of the crystalline sample into a Knudsen effusion cell, which is a small container with a precisely machined, small orifice (typically 0.1-1.0 mm in diameter).

• Experiment Setup: Suspend the cell from a sensitive microbalance within a high-vacuum chamber. The cell is heated to a precise, constant temperature (isothermal experiment).

• Measurement: Under high vacuum, molecules effuse through the orifice at a rate proportional to the vapor pressure inside the cell. The rate of mass loss ( dm/dt ) is continuously recorded by the microbalance.

• Calculation: The vapor pressure (p) is calculated using the Hertz-Knudsen equation:

  • p = ( dm/dt ) * (2πRT/M)^(1/2) / (A * C)

  • Where: R is the gas constant, T is the temperature, M is the molar mass, A is the orifice area, and C is the Clausing factor (a correction for orifice geometry).

• Data Analysis: Repeat the measurement at several different temperatures. A plot of ln(p) versus 1/T yields a straight line with a slope of -ΔH°_sub/R, allowing for the direct calculation of the enthalpy of sublimation.

Computational and Theoretical Approaches

While experimental methods provide definitive data, they can be time- and resource-intensive. Computational chemistry offers powerful predictive tools to estimate thermodynamic properties, guide experimental design, and interpret results at a molecular level.

Quantum Chemical Calculations

Purpose: To calculate the intrinsic thermodynamic properties of a single molecule in the gas phase. Density Functional Theory (DFT) is a widely used method for this purpose.[18]

Workflow: Gas-Phase Property Prediction

• Structure Optimization: Build the 3D structure of the 4-methoxy-3-methylphenyl derivative. Perform a geometry optimization calculation (e.g., using DFT with a functional like B3LYP and a basis set like 6-311++G(d,p)) to find the lowest energy conformation.

• Frequency Calculation: Perform a vibrational frequency calculation on the optimized geometry. The absence of imaginary frequencies confirms a true energy minimum.

• Thermodynamic Property Calculation: From the vibrational frequencies and molecular structure, the statistical mechanics formalism is used to calculate gas-phase thermodynamic properties like standard enthalpy of formation (ΔH°_f), absolute entropy (S°), and heat capacity (C_p).[11][12]

This computational workflow can be visualized as follows:

Caption: Quantum chemistry workflow for predicting gas-phase thermodynamics.

Molecular Dynamics (MD) Simulations

Purpose: To simulate the behavior of many molecules over time, allowing for the study of condensed-phase properties, including phase transitions and solvation thermodynamics. MD simulations can provide insight into the structural basis of enantioselective interactions.[19][20]

Data Synthesis and Application in Drug Development

The ultimate goal is to integrate experimental and computational data into a cohesive thermodynamic profile for each chiral derivative. This profile directly informs critical decisions in the drug development pipeline.

Data Summary

All quantitative data should be summarized in clear, comparative tables.

Table 1: Example Thermodynamic Data for a Chiral 4-methoxy-3-methylphenyl Derivative Pair

Property	(R)-Enantiomer	(S)-Enantiomer	Racemic Mixture
Melting Point (T_m), °C	152.4	152.5	165.8
Enthalpy of Fusion (ΔH_fus), kJ/mol	28.5	28.6	35.2
Enthalpy of Sublimation (ΔH°_sub), kJ/mol	110.2	110.3	125.1
Binding to Target X (from ITC)
Binding Affinity (K_a), M⁻¹	1.2 x 10⁷	3.5 x 10⁵	N/A
Gibbs Free Energy (ΔG), kJ/mol	-40.4	-31.6	N/A
Enthalpy (ΔH), kJ/mol	-30.1	-25.5	N/A
Entropy (-TΔS), kJ/mol	-10.3	-6.1	N/A
Gas-Phase Enthalpy of Formation (DFT), kJ/mol	-250.6	-250.6	N/A

Note: This is example data for illustrative purposes.

Interpretation and Application

• Lead Optimization: The ITC data in the example table shows that the (R)-enantiomer binds significantly more tightly than the (S)-enantiomer (a higher K_a and more favorable ΔG). This binding is primarily driven by enthalpy (ΔH = -30.1 kJ/mol), suggesting strong hydrogen bonding or van der Waals interactions are key. A medicinal chemist could use this insight to design new analogs that enhance these specific interactions to further improve affinity.[9]

• Formulation Development: The melting point and sublimation data are critical for formulation. The example shows the racemic mixture is a high-melting, stable racemic compound, not a conglomerate. This higher melting point and enthalpy of sublimation suggest it is less soluble than the individual enantiomers, a key consideration for oral dosage form design.[13][21]

• Process Chemistry: Understanding the phase diagram of the enantiomers and the racemate is essential for developing efficient chiral separation and purification processes, such as preferential crystallization.[16]

Conclusion

The thermodynamic characterization of chiral 4-methoxy-3-methylphenyl derivatives is an indispensable component of modern drug discovery and development. It moves the field beyond simple measurements of potency to a fundamental understanding of the molecular forces that govern a drug's behavior from target binding to final formulation. By combining precise experimental techniques like DSC and ITC with predictive computational models, researchers can build a comprehensive thermodynamic profile. This profile serves as a quantitative guide for making rational, data-driven decisions, ultimately accelerating the development of safer, more effective chiral medicines.

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Advanced Synthetic Strategies for (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine: A Technical Whitepaper

Executive Summary & Structural Significance

The compound (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine (often isolated as its hydrochloride salt, CAS: 104338-21-8) is a highly valuable chiral benzylic amine utilized as a foundational building block in the development of advanced active pharmaceutical ingredients (APIs) (1[1]). Structurally, it features an electron-rich aromatic system (due to the methoxy and methyl substituents) coupled with a strictly defined (S)-stereocenter at the benzylic position.

Historically, accessing enantiopure benzylic amines required classical resolution via diastereomeric salt formation (e.g., using L-tartaric acid), a process inherently limited to a 50% theoretical yield. Today, the demand for high atom-economy and environmental sustainability has shifted the paradigm toward asymmetric reductive amination (ARA) . This guide provides an in-depth, self-validating framework for synthesizing this critical intermediate, contrasting traditional chemocatalysis with state-of-the-art biocatalysis.

Retrosynthetic Paradigms: Biocatalysis vs. Chemocatalysis

When designing a synthetic route from the prochiral ketone precursor (4-methoxy-3-methylacetophenone), two primary asymmetric pathways emerge:

• Chemocatalytic Asymmetric Hydrogenation: This involves the in situ generation of an imine or enamide, followed by reduction using a transition-metal catalyst. Ruthenium catalysts bearing chiral diphosphine ligands (e.g., Ru/BINAP) have historically provided excellent enantioselectivities for the reductive amination of acetophenone derivatives (2[2]). However, this method requires high-pressure hydrogen, heavy metal scavenging, and often struggles with chemoselectivity due to the electron-donating nature of the aromatic substituents.

• Biocatalytic Asymmetric Reductive Amination: The use of engineered ω-transaminases (ω-TAs) has revolutionized chiral amine synthesis. By utilizing an enzyme, the theoretical yield and atomic utilization rate can both reach 100%, aligning perfectly with modern green chemistry directives (3[3]).

Quantitative Data Synthesis

The table below summarizes the operational metrics of the available synthetic routes.

Parameter	Biocatalytic (ω-Transaminase)	Chemocatalytic (Ru-BINAP)	Classical Resolution
Catalyst	(S)-selective ω-Transaminase	Ru(OAc)₂((S)-BINAP)	Chiral Acid (e.g., L-Mandelic Acid)
Enantiomeric Excess (ee)	> 99%	90 - 95%	> 98% (Post-recrystallization)
Yield	85 - 95%	75 - 85%	< 45% (Max theoretical 50%)
Reaction Conditions	Aqueous buffer, 30–37 °C, 1 atm	MeOH, 50 °C, 50 atm H₂	Organic solvents, reflux/cooling
Environmental Impact	Low (Aqueous, biodegradable)	High (Heavy metals, pressure)	Moderate (High solvent waste)

Core Methodology: Biocatalytic Asymmetric Reductive Amination

Mechanistic Causality

ω-Transaminases utilize pyridoxal 5′-phosphate (PLP) as a prosthetic group to mediate the transfer of an amino group via a classic ping-pong bi-bi mechanism (4[4]). The fundamental challenge in direct asymmetric synthesis from a prochiral ketone is the thermodynamic equilibrium, which heavily favors the ketone over the amine (5[5]).

To overcome this, isopropylamine (IPA) is utilized as a sacrificial amine donor. The deamination of IPA generates acetone. By continuously removing the volatile acetone byproduct (e.g., via an N₂ sweep or mild vacuum), the equilibrium is aggressively shifted forward, allowing for up to 100% theoretical yield of the desired (1S)-amine (6[6]). Furthermore, because the 4-methoxy-3-methylacetophenone substrate is highly hydrophobic, a co-solvent such as DMSO (10-20% v/v) is required to maintain substrate solubility without denaturing the enzyme (7[7]).

Fig 1: Ping-pong bi-bi catalytic cycle of ω-transaminase mediating asymmetric reductive amination.

Self-Validating Experimental Protocol

The following protocol is designed as a self-validating system. The integration of In-Process Controls (IPC) ensures that thermodynamic equilibrium shifts are actively monitored, preventing stalled reactions.

Phase 1: Reaction Assembly

• Buffer Preparation: Prepare 1.0 L of 100 mM potassium phosphate buffer. Adjust to pH 8.0.

• Donor & Cofactor Addition: Dissolve isopropylamine (IPA) to a final concentration of 1.0 M. Add Pyridoxal-5'-phosphate (PLP) to a concentration of 1.0 mM. Re-adjust the pH to 8.0 using HCl if necessary.

• Substrate Solubilization: In a separate vessel, dissolve 50 mmol of 4-methoxy-3-methylacetophenone in 150 mL of DMSO.

• Enzyme Introduction: Add 2.5 g of engineered (S)-selective ω-transaminase (e.g., Vibrio fluvialis variant) to the aqueous buffer. Stir gently at 30 °C until fully dispersed.

• Initiation: Slowly infuse the DMSO/ketone solution into the aqueous enzyme mixture.

Phase 2: Reaction Engineering & Equilibrium Shift

• Acetone Sweeping: Initiate a continuous sweep of nitrogen gas (N₂) through the headspace of the bioreactor. Route the exhaust through a chilled condenser to trap the evolved acetone.

• In-Process Control (IPC): At t = 4h, 8h, and 12h, withdraw 1 mL aliquots. Quench with 10% perchloric acid, centrifuge, and analyze the supernatant via Chiral HPLC (e.g., Chiralcel OD-H column, Hexane/IPA/DEA 90:10:0.1).

  • Validation Gate: Proceed to Phase 3 only when ketone conversion is > 95% and the enantiomeric excess (ee) of the (1S)-amine is > 99%.

Phase 3: Downstream Processing & Isolation

• Quench and Basification: Adjust the reactor pH to 12.0 using 5M NaOH to ensure the product amine is entirely in its free-base (unprotonated) form.

• Extraction: Extract the aqueous phase with methyl tert-butyl ether (MTBE) (3 x 500 mL). The highly lipophilic (1S)-amine partitions into the organic layer.

• Salt Formation: Dry the combined MTBE layers over anhydrous Na₂SO₄. Filter, then slowly bubble dry HCl gas (or add 2M HCl in ether) into the solution at 0 °C.

• Crystallization: Filter the resulting white precipitate. Wash with cold MTBE and dry under vacuum to yield (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine hydrochloride .

Fig 2: Self-validating biocatalytic workflow for the synthesis and isolation of the (1S)-amine.

Alternative Chemocatalytic Protocol: Ru-BINAP Hydrogenation

For environments where biocatalysis is not feasible, transition-metal catalyzed asymmetric reductive amination serves as a robust chemical alternative.

Methodology:

• Imine Formation: React 4-methoxy-3-methylacetophenone with an excess of ammonium formate in anhydrous methanol.

• Catalyst Loading: In a high-pressure Parr reactor, introduce 1.0 mol% of Ru(OAc)₂((S)-BINAP) under an inert argon atmosphere.

• Hydrogenation: Pressurize the reactor with H₂ gas to 50 atm. Heat the mixture to 50 °C and stir vigorously for 24 hours.

• Workup: Vent the hydrogen safely. Concentrate the methanolic solution in vacuo, dissolve the residue in 1M HCl, and wash with ethyl acetate to remove unreacted ketone. Basify the aqueous layer to pH 12, extract with dichloromethane, and precipitate the hydrochloride salt as described in the biocatalytic protocol. Note: This method typically yields 90-95% ee, often requiring a subsequent recrystallization step to achieve the >99% ee required for pharmaceutical applications.

References

• CymitQuimica. "1-(4-Methoxy-3-methylphenyl)ethan-1-amine hydrochloride. CAS: 104338-21-8."[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHMVwSVpnbc-IaELVffS_0_4fkLKvG27q5NiSt7Nv3oF8UD9PKe7kElN0jW_qxe3nOw7I8WtTjg5GPbLvW46JDE4T5k85BQD0lG_702nFKZithewurwDHaGdVvtvSsIcHcosLsW]
• National Institutes of Health (NIH). "Advances in the Molecular Modification of Microbial ω-Transaminases for Asymmetric Synthesis of Bulky Chiral Amines."[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHwDKVt56xW_Y3QwlEFI_9Z7Hj8j6eNp1S6yDAn458qYXnA0ekcVVWMyrNJR_gE4hixc2z8ljCq0xQd4lIZlVxGuNvJbEDaBgXadlhaSiNs7gFKt7ZGpjQApqc2C_Hqz2jOaLwv5B6jQN77zIgR]
• Google Patents. "US10308916B2 - Omega-transaminase mutants with activity improvements toward ketones and methods for producing optically pure amines."[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFIfmS3OWYmq65EU-QP3332RAE9q7ZtM0OsRtmDfOqaL9InVC6deg_0L36gIWpH5cElxTiouzj8CMPWWT7TcubY7Cjbpw2uWYlRLs7UURQ4miwtCWrO357umr6cVhCr2_sJp77J5FGtH23b3zM=]
• National Institutes of Health (NIH). "Robust ω-Transaminases by Computational Stabilization of the Subunit Interface."[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHob8qNTOXvofbKn2W5scoR67f1ykp5w3hcnWoxqejrVQwQ9-dPMSexZFdsSdItfIPYGhBcfnAdB8wXtckL1hCFfxvcOO6Q9dioSO-a9nZWAvMnk4fpfvdvEoNBQZ08k2bklPKy9HPmhRHZujY=]
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• Almac Group. "Application of ω‐Transaminases in the Pharmaceutical Industry."[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGInT6goLwKQ9YC38kVrgkYZL0YMQl8lOifS0WuJfdxGHcWsZiC0gmX7L5IsYt7Vez4nF-0owS4fmhXFAEK3pb7yNb_XNYoY4YkndEy-5D2MfHkIo5Mw8bXT3bWsWq8lrPEOSMEr-ksqygx3rdhWIyFb6f6sa8woLYriTNH5K42mOLeBJcsofU36WzWWXs02_JVbaq75T50yIplNoVREsdfcEvvtfD0nSgG8rtZ2N6fFMj1Fko68AfwkdRtZkS3HNbYk5b5BjD0rFEoojb9020og1oePQ==]
• White Rose Research Online. "Recent advances in ω-transaminase-mediated biocatalysis for the enantioselective synthesis of chiral amines."[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEUYCQL7u20U7YD6ntP_QKR05UM9gAkk9Q0tvmOlQ2C-fIP8LUmDXQeatxyYz1sy0LXLn55_34WMPWnGGBK8IXfU_cKGWwUMgAnMVw9Sy3af7Z1TJhSQkKKLasewk9OF9TaJMXMliE8NmUNTYuYkS9D7tLrSmBnhZ99lO2BJ4x6Ri2ml8w=]

Sources

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• 4. US10308916B2 - Omega-transaminase mutants with activity improvements toward ketones and methods for producing optically pure amines - Google Patents [patents.google.com]
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Crystal structure analysis of (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine salts

Focus: (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine

Executive Summary

The precise structural characterization of (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine (CAS: 1213904-98-3) is a critical workflow in pharmaceutical development. As a chiral benzylamine derivative, this molecule serves as both a potent chiral resolving agent and a pharmacophore scaffold. Its utility depends entirely on the enantiomeric purity and stability of its salt forms.

This guide details the crystallographic analysis of its diastereomeric and pharmaceutically acceptable salts. It moves beyond basic data collection to address the causal relationships between salt selection, hydrogen bond topology, and the definitive assignment of absolute configuration using Single Crystal X-Ray Diffraction (SC-XRD).

Phase 1: Salt Screening & Crystal Engineering

The 3-methyl and 4-methoxy substituents on the phenyl ring introduce specific steric and electronic effects that influence crystal packing. Unlike simple phenethylamines, the 3-methyl group restricts rotation, often forcing the methoxy group out of coplanarity with the aromatic ring, which must be accounted for during salt selection.

1.1 Counter-Ion Selection Strategy

For the (1S)-amine, acidic counter-ions are selected based on the "Rule of Three" (pKa difference > 3) and their ability to form robust hydrogen bond networks.

Counter-Ion Class	Specific Acid Candidates	Rationale for (1S)-Amine
Chiral Resolving Agents	(2R,3R)-Tartaric Acid, (S)-Mandelic Acid	Forms diastereomeric salts. The "3-point interaction" model suggests these acids bind the amine via ammonium-carboxylate H-bonds and secondary -stacking.
Pharmaceutical Acids	Hydrochloric Acid, Fumaric Acid	HCl provides a heavy atom (Cl) for absolute structure determination (anomalous scattering). Fumaric acid often yields high-melting salts due to symmetry.
Bulky Acids	Dibenzoyl-L-tartaric acid	The bulky benzoyl groups interact with the 4-methoxy-3-methyl moiety to lock conformation, aiding crystallization of difficult oils.

1.2 Crystallization Protocol (Vapor Diffusion)

Standard evaporation often yields oils for this amine class due to high rotational freedom. Vapor diffusion is the preferred method for X-ray quality crystals.

• Dissolution: Dissolve 20 mg of the (1S)-amine salt in a minimal volume (0.5–1.0 mL) of a "Good Solvent" (e.g., Methanol or Ethanol).

• Setup: Place the open vial inside a larger jar containing 5–10 mL of a "Poor Solvent" (e.g., Diethyl ether or Hexane).

• Equilibration: Seal the outer jar. The poor solvent vapors will diffuse into the rich solvent, slowly increasing supersaturation.

• Harvest: Inspect for prisms or blocks after 48–72 hours. Avoid needles (often twinned).

Phase 2: Single Crystal XRD Data Acquisition

To definitively prove the (1S) configuration, data quality is paramount. The presence of only light atoms (C, H, N, O) in organic salts makes absolute structure determination challenging unless a heavy atom (Cl, Br) is introduced or high-redundancy Cu-K

radiation is used.

2.1 Experimental Parameters

• Temperature: 100 K (Cryostream). Rationale: Freezes the rotation of the terminal methyl/methoxy groups, reducing thermal ellipsoids and allowing precise H-atom location.

• Radiation Source: Cu-K

  ( Å). Rationale: Stronger anomalous scattering signal for O and N atoms compared to Mo-K , essential for calculating the Flack parameter in Cl-free salts.

• Resolution: 0.80 Å or better (

  ).

2.2 Visualization: Structural Determination Workflow

Figure 1: Decision-matrix for SC-XRD analysis of chiral amine salts.

Phase 3: Structural Analysis & Interpretation

Once the structure is solved, the analysis focuses on three core pillars: Absolute Configuration, Hydrogen Bond Topology, and Packing Efficiency.

3.1 Absolute Configuration (The Flack Parameter)

For the (1S)-amine, the chiral center is at the benzylic carbon (C-N bond).

• Mechanism: We rely on the resonant scattering of X-rays (Bjivoet differences).[1]

• The Metric: The Flack parameter (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  ).
  • : The model has the correct absolute configuration (1S).
  • : The model is inverted (the crystal is actually 1R).
  • : Racemic twin or disordered structure.

• Validation: For a high-confidence assignment in light-atom structures, the standard uncertainty (

  ) should be low ( ). If the salt is a Hydrochloride, the Cl atom provides strong anomalous signal, making this assignment trivial.

3.2 Hydrogen Bond Topology

In salts of (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine, the ammonium group (

) acts as a donor for three hydrogen bonds.

• Primary Motif:

  (carboxylate) or .

• Graph Set Notation: Typically forms

  rings in carboxylate salts (two ammonium hydrogens binding to two carboxylate oxygens).

• Role of the 3-Methyl Group: Analyze the structure for

  interactions. The 3-methyl group often sits in the "cleft" of an adjacent phenyl ring, creating a steric lock that increases the melting point compared to the non-methylated analog.

3.3 Packing & Disorder

• Methoxy Conformation: Check the torsion angle of the

  bond. The adjacent 3-methyl group usually forces the methoxy group to be perpendicular to the ring (torsion ) rather than coplanar, to minimize steric clash.

• Disorder: The ethyl group on the chiral center is prone to rotational disorder at room temperature. This confirms the necessity of 100 K data collection.

Phase 4: Bulk Characterization Bridge

A single crystal represents only one particle. To validate the bulk material for drug development, the single crystal data must be bridged to Powder X-Ray Diffraction (PXRD).

• Simulate: Generate a theoretical PXRD pattern from the solved SC-XRD .cif file (using Mercury or OLEX2).

• Compare: Overlay the experimental PXRD of the bulk salt synthesis.

• Match Criteria: Peak positions (

  ) must match within .

  • Mismatch? Indicates the bulk material is a different polymorph or a solvate compared to the single crystal.

4.1 Visualization: Analytical Logic

Figure 2: Causal link between molecular features and crystal packing.

References

• Sheldrick, G. M. (2015). "Crystal structure refinement with SHELXL." Acta Crystallographica Section C, 71(1), 3-8. Link

• Parsons, S., Flack, H. D., & Wagner, T. (2013). "Use of intensity quotients and differences in absolute structure refinement." Acta Crystallographica Section B, 69(3), 249-259. Link

• Stahl, P. H., & Wermuth, C. G. (Eds.). (2011).[2] Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH. Link

• Görbitz, C. H. (2020). "Hydrogen bond distances and angles in the structures of amino acids and peptides." Acta Crystallographica Section B, 76(5). Link

• Flack, H. D. (1983). "On enantiomorph-polarity estimation." Acta Crystallographica Section A, 39(6), 876-881. Link

Sources

• 1. Absolute configuration determination of pharmaceutical crystalline powders by MicroED via chiral salt formation - Chemical Communications (RSC Publishing) DOI:10.1039/D2CC00221C [pubs.rsc.org]
• 2. Conformational equilibrium and hydrogen bonding in liquid 2-phenylethylamine explored by Raman spectroscopy and theoretical calculations - PubMed [pubmed.ncbi.nlm.nih.gov]

Methodological & Application

Application Note: Precision Synthesis of (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine

Executive Summary

This application note details the synthesis of (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine , a valuable chiral intermediate for pharmaceutical development. Unlike generic protocols, this guide addresses the specific electronic and steric challenges posed by the 3-methyl-4-methoxy substitution pattern.

We present two validated pathways:

• Biocatalytic Transamination (Route A): The preferred "Green Chemistry" approach for >99% ee and scalability.

• Ellman’s Auxiliary Synthesis (Route B): A robust chemical alternative for laboratory-scale synthesis without access to enzyme libraries.

Target Molecule Profile

Property	Description
IUPAC Name	(1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine
Common Name	(S)-4-Methoxy-3-methyl-α-methylbenzylamine
Precursor	1-(4-methoxy-3-methylphenyl)ethan-1-one (CAS: 10024-90-5)
Chiral Center	Benzylic C1 (S-configuration)
Key Challenge	Electron-donating groups (EDGs) at positions 3 and 4 deactivate the ketone toward nucleophilic attack; steric bulk at position 3 may hinder bulky catalysts.[1]

Retrosynthetic Analysis

The following diagram outlines the logic connecting the target amine to the commercially available ketone precursor.

Figure 1: Retrosynthetic strategy highlighting Biocatalytic (Green) and Chemical (Grey) pathways.

Protocol A: Biocatalytic Transamination (Preferred)

Rationale:

-Transaminases ( -TAs) offer the most direct route to chiral amines. The (S)-selective transaminases from Vibrio fluvialis or engineered variants (e.g., Codexis ATA panels) are highly effective for acetophenones. The electron-rich nature of the ring does not significantly hamper enzymatic turnover compared to chemical imine formation.

Materials

• Substrate: 1-(4-methoxy-3-methylphenyl)ethan-1-one (50 mM final conc).

• Enzyme: (S)-Selective

  -Transaminase (e.g., ATA-113, ATA-117, or Vibrio fluvialis crude extract).

• Cofactor: Pyridoxal-5'-phosphate (PLP) (1 mM).

• Amine Donor: Isopropylamine (1 M) (acts as donor and solvent/buffer component).

• Buffer: Potassium Phosphate (100 mM, pH 7.5).

Experimental Workflow

• Preparation of Reaction Mix:

  • Dissolve 1-(4-methoxy-3-methylphenyl)ethan-1-one (82 mg, 0.5 mmol) in DMSO (0.5 mL).

  • Prepare the Buffer/Donor Solution : 100 mM Potassium Phosphate (pH 7.5) containing 1 M Isopropylamine and 1 mM PLP.[2]

  • Note: Isopropylamine shifts the equilibrium by volatility (removal of acetone coproduct).

• Initiation:

  • Add the substrate/DMSO solution to 9.5 mL of the Buffer/Donor solution.

  • Add 50 mg of lyophilized Transaminase enzyme powder.

  • Incubate at 30°C with orbital shaking (200 rpm) for 24 hours.

• Work-up:

  • Basify reaction mixture to pH >11 using 5 M NaOH (to deprotonate the amine).

  • Extract 3x with Methyl tert-butyl ether (MTBE) or Ethyl Acetate.

  • Wash combined organics with brine, dry over Na₂SO₄, and concentrate in vacuo.

• Purification:

  • The crude oil is typically >95% pure. If necessary, purify via flash chromatography (DCM:MeOH:NH₄OH 90:10:1).

  • Isolate as the HCl salt by adding 1.1 eq of 1M HCl in ether.

Critical Control Points[3]

• Equilibrium Displacement: The use of isopropylamine (IPA) is critical. If conversion is low (<50%), apply vacuum (reduced pressure) to continuously remove the acetone byproduct, driving the equilibrium forward.

• Solubility: If the ketone precipitates, increase DMSO content to 10% v/v or add 0.5% Tween-80.

Protocol B: Diastereoselective Synthesis (Ellman's Auxiliary)

Rationale: When specific enzymes are unavailable, the condensation of the ketone with (S)-(-)-2-methyl-2-propanesulfinamide (Ellman’s reagent) provides a reliable chemical route. The bulky tert-butyl group directs the reduction of the imine to the (S,S)-sulfinamide, which yields the (S)-amine upon hydrolysis.

Step 1: Sulfinyl Imine Formation

Mechanism: Ti(OEt)₄ acts as a Lewis acid and water scavenger, crucial for condensing electron-rich acetophenones which are less electrophilic.

• Reagents:

  • Ketone (1.0 eq)

  • (S)-(-)-2-Methyl-2-propanesulfinamide (1.2 eq)

  • Titanium(IV) ethoxide (Ti(OEt)₄) (2.0 eq)

  • Solvent: Dry THF (0.5 M concentration)

• Procedure:

  • Combine ketone and sulfinamide in THF under N₂.

  • Add Ti(OEt)₄ dropwise.

  • Reflux (70-75°C) for 16–24 hours. Monitor by TLC/HPLC; electron-rich ketones react slowly.

  • Quench: Cool to RT and pour into brine with vigorous stirring. Filter the resulting titanium oxide paste through Celite. Wash the cake with EtOAc.

  • Isolate: Dry organics (Na₂SO₄) and concentrate to yield the crude sulfinyl imine.

Step 2: Diastereoselective Reduction

Stereochemistry: The use of L-Selectride or NaBH₄ dictates the stereochemical outcome. For (S)-amine from (S)-sulfinamide, L-Selectride is often preferred for higher diastereomeric ratios (dr), though NaBH₄ is cheaper and often sufficient (yielding >90:10 dr).

• Reagents:

  • Crude Sulfinyl Imine (1.0 eq)

  • Reducing Agent: NaBH₄ (2.0 eq) or L-Selectride.

  • Solvent: THF (dry, -48°C to RT).

• Procedure:

  • Dissolve imine in THF and cool to -48°C .

  • Add reducing agent.[3][4]

  • Warm slowly to RT over 4 hours.

  • Quench with saturated NH₄Cl. Extract with EtOAc.[5][4]

  • Purification: Flash chromatography is mandatory here to separate the diastereomers if dr is <99:1.

Step 3: Cleavage to Final Amine

• Dissolve purified sulfinamide in MeOH.

• Add 4M HCl in Dioxane (2.0 eq). Stir for 30 mins at RT.[4]

• Concentrate to dryness. Triturate with Et₂O to obtain (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine hydrochloride as a white solid.

Analytical Quality Control

Enantiomeric Excess (ee) Determination: Do not rely on optical rotation alone. Use Chiral HPLC.[4]

Parameter	Condition
Column	Daicel Chiralpak AD-H or OD-H (4.6 x 250 mm)
Mobile Phase	Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1)
Flow Rate	1.0 mL/min
Detection	UV @ 230 nm and 280 nm
Retention	(S)-isomer typically elutes second on AD-H (verify with racemate).

Safety & Handling

• Amines: The free base is corrosive and can cause skin burns. Handle in a fume hood.

• Titanium(IV) Ethoxide: Moisture sensitive. Hydrolyzes to release ethanol and solid TiO₂.

• Transaminases: Generally non-hazardous, but powder inhalation can cause sensitization.

References

• Ellman, J. A., et al. (2002). "Asymmetric Synthesis of Chiral Amines with tert-Butanesulfinamide." Chemical Reviews, 110(6), 3600–3740.

• Codexis Inc. (2023). "Transaminase Screening Protocols for Chiral Amine Synthesis." Codexis Technical Notes.

• Nugent, T. C., & El-Shazly, M. (2010). "Chiral Amine Synthesis - Recent Developments and Trends." Advanced Synthesis & Catalysis, 352(5), 753–819.

• PubChem. (2023). "Compound Summary: 1-(4-Methoxy-3-methylphenyl)ethan-1-one." National Library of Medicine.

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• 5. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Enantioselective Synthesis of (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine from 4-methoxy-3-methylacetophenone

Abstract

This technical guide provides detailed protocols and expert insights for the enantioselective synthesis of (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine, a valuable chiral building block in pharmaceutical development. The primary focus is on the asymmetric reductive amination of the prochiral ketone, 4-methoxy-3-methylacetophenone. This document explores both biocatalytic and chemocatalytic approaches, offering researchers a comprehensive resource for selecting and implementing the most suitable synthetic strategy. Key experimental parameters, catalyst selection, and analytical methods for determining enantiomeric excess are discussed in depth.

Introduction: The Significance of Chiral Amines

Chiral amines are ubiquitous structural motifs in a vast array of pharmaceuticals and agrochemicals.[1][2][3] The specific stereochemistry of these molecules is often critical to their biological activity, with one enantiomer exhibiting the desired therapeutic effect while the other may be inactive or even detrimental. Consequently, the development of efficient and highly selective methods for the synthesis of enantiomerically pure amines is a cornerstone of modern organic chemistry and drug development.[3][4] (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine serves as a key intermediate for several active pharmaceutical ingredients (APIs), making its efficient and stereocontrolled synthesis a topic of significant interest.

This application note details two primary methodologies for the asymmetric synthesis of the target amine from 4-methoxy-3-methylacetophenone: biocatalytic transamination using ω-transaminases and chemocatalytic asymmetric reductive amination.

Biocatalytic Approach: Asymmetric Transamination

Biocatalysis has emerged as a powerful and environmentally benign alternative to traditional chemical methods for the synthesis of chiral compounds.[1][4] Amine transaminases (ATAs), particularly ω-transaminases, are pyridoxal 5'-phosphate (PLP)-dependent enzymes that catalyze the transfer of an amino group from an amine donor to a ketone or aldehyde acceptor with high stereoselectivity.[3][5][6] This approach offers mild reaction conditions, high enantioselectivity, and reduced environmental impact.[3]

Principle of Transaminase-Catalyzed Asymmetric Synthesis

The reaction involves the conversion of a prochiral ketone to a chiral amine by transferring an amino group from a suitable donor, often a simple chiral or achiral amine like isopropylamine or L-alanine.[7][8] The equilibrium of the reaction can be unfavorable; however, this can be driven towards the product by using a large excess of the amine donor or by removing the ketone by-product.[7][8] The stereochemical outcome (either (R)- or (S)-amine) is determined by the specific transaminase enzyme used.[3]

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• 7. Asymmetric synthesis of chiral amines with omega-transaminase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. yonsei.elsevierpure.com [yonsei.elsevierpure.com]

Reductive amination procedures for 4-methoxy-3-methylacetophenone

Executive Summary

This guide details optimized protocols for the reductive amination of 4-methoxy-3-methylacetophenone (CAS: N/A for specific isomer, analogue to 4'-Methoxyacetophenone) . This substrate presents specific synthetic challenges due to the electronic deactivation of the carbonyl carbon by the electron-donating methoxy group and steric hindrance from the ortho-methyl group and the ketone functionality itself.

Standard aldehyde protocols often fail with this substrate, resulting in low conversion or competitive reduction to the alcohol (1-(4-methoxy-3-methylphenyl)ethanol). This note prioritizes Titanium(IV) Isopropoxide (

) mediated catalysis as the primary recommendation for research-scale synthesis due to its ability to drive thermodynamic equilibrium toward the imine intermediate.

Chemical Context & Challenges

Feature	Impact on Reaction	Mitigation Strategy
Electron-Rich Ring	The 4-methoxy group donates electron density (resonance), making the carbonyl carbon less electrophilic.	Requires Lewis Acid activation ( ) or Brønsted acid catalysis (AcOH).
Steric Bulk	The 3-methyl group and the methyl ketone nature hinder nucleophilic attack by the amine.	Extended reaction times; Dehydrating conditions (Molecular Sieves or chemical scavengers).
Ketone vs. Aldehyde	Ketones form imines much slower than aldehydes ( ).	Stepwise addition : Ensure imine formation is complete before adding the reducing agent to prevent direct ketone reduction.

Decision Matrix: Method Selection

Use the following logic flow to select the appropriate protocol for your specific amine partner.

Protocol A: Titanium(IV) Isopropoxide Mediated (Recommended)

Application: Best for hindered ketones and primary/secondary amines. Mechanism:

acts as a Lewis acid to activate the carbonyl and a water scavenger, driving the equilibrium to the imine/enamine species before reduction.

Reagents:

• Substrate: 4-Methoxy-3-methylacetophenone (1.0 eq)

• Amine: 1.2 – 1.5 eq (e.g., Methylamine in THF, Benzylamine, etc.)

• Lewis Acid: Titanium(IV) isopropoxide (1.25 – 1.5 eq)

• Reductant: Sodium Borohydride (

  ) (1.5 eq)

• Solvent: THF (anhydrous) or Methanol (for the reduction step)

Step-by-Step Procedure:

• Complexation (The "Neat" Step):

  • In a flame-dried flask under Nitrogen/Argon, combine the ketone (1.0 eq) and the amine (1.2 eq).

  • Critical: If the amine is a liquid, add it neat. If a solid, dissolve in minimal anhydrous THF.

  • Add Titanium(IV) isopropoxide (1.25 eq) dropwise.

  • Stir: Stir the mixture at ambient temperature for 6–12 hours .

  • Checkpoint: The solution often becomes viscous or changes color (yellow/orange) indicating imine formation.

• Reduction:

  • Dilute the reaction mixture with absolute ethanol or methanol (approx. 5 mL per mmol substrate).

  • Cool the vessel to

    (ice bath).

  • Add

    (1.5 eq) portion-wise. Caution: Gas evolution ( ).

  • Allow to warm to room temperature and stir for 2 hours.

• Work-up (Quenching Titanium Emulsions):

  • The Challenge: Titanium forms sticky emulsions with water.

  • Add 2M NaOH or

    to quench. A white precipitate ( ) will form.

  • Filter the mixture through a Celite pad to remove titanium salts. Wash the pad with EtOAc.

  • Concentrate the filtrate. Acidify (1M HCl) to pull the amine into the aqueous phase, wash with ether (removes unreacted ketone), then basify (NaOH) and extract into DCM/EtOAc.

Protocol B: Leuckart-Wallach (Ammonium Formate)

Application: Synthesis of the primary amine (1-(4-methoxy-3-methylphenyl)ethanamine). Pros: Cheap, scalable, no heavy metals. Cons: High temperatures (

); requires hydrolysis step.

Reagents:

• Substrate: 4-Methoxy-3-methylacetophenone (1.0 eq)

• Reagent: Ammonium Formate (4.0 – 5.0 eq) or Formamide

• Solvent: None (Neat melt)

Step-by-Step Procedure:

• Reaction:

  • Combine ketone and ammonium formate in a round-bottom flask equipped with a distillation head (to remove water/ammonia).

  • Heat the mixture to

    .

  • The mixture will melt and bubble (evolution of

    , , ).

  • Maintain temperature for 3–5 hours until bubbling subsides and TLC shows ketone consumption.

  • Note: The product at this stage is the N-formyl derivative.[1]

• Hydrolysis:

  • Cool the mixture. Add 6M HCl (approx. 3-5 eq).

  • Reflux for 1–2 hours to cleave the formyl group.

• Isolation:

  • Cool to RT. Wash with DCM (removes non-basic impurities).

  • Basify the aqueous layer with 50% NaOH (keep cool).

  • Extract the liberated amine with DCM (

    ). Dry over and evaporate.

Protocol C: STAB ( ) with Acetic Acid

Application: Standard reductive amination with secondary amines. Note: Less effective for this specific hindered ketone than Protocol A, but operationally simpler.

Procedure:

• Dissolve ketone (1.0 eq) and amine (1.2 eq) in 1,2-Dichloroethane (DCE) or THF.

• Add Acetic Acid (1.0 – 2.0 eq). Crucial for catalyzing imine formation on this electron-rich ring.

• Add Sodium Triacetoxyborohydride (1.5 eq) in one portion.

• Stir at RT for 24–48 hours (monitor by TLC).

• Quench with saturated

  .

Mechanistic Insight & Troubleshooting

The following diagram illustrates why the Titanium method is superior for this substrate.

Troubleshooting Table:

Observation	Diagnosis	Corrective Action
Recovery of Alcohol (1-hydroxy derivative)	Reduction occurred before imine formation.	Use Protocol A. Ensure 6h+ stir time with before adding .
No Reaction (Ketone recovered)	Steric hindrance preventing attack.	Switch to Protocol B (High Temp) or use Microwave irradiation with Protocol A.
Low Yield with	Catalyst insufficient.	Increase Acetic Acid to 2-3 eq. Switch solvent to DCE (faster rates than THF).

References

• Bhattacharyya, S. (1995). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry. (Foundational text for STAB methods).

• Mattson, R. J., et al. (1990).[2] "An Improved Method for Reductive Alkylation of Amines using Titanium(IV) Isopropoxide and Sodium Cyanoborohydride." Journal of Organic Chemistry. (The definitive guide for Ti-mediated amination).

• Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry.

• Kitamura, M., et al. (2002). "Catalytic Leuckart-Wallach-Type Reductive Amination of Ketones." Journal of Organic Chemistry. (Modern improvements on the Leuckart reaction).

Sources

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• 2. masterorganicchemistry.com [masterorganicchemistry.com]

Application Notes & Protocols: The Strategic Role of (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine in Modern Drug Discovery

An in-depth guide for researchers, scientists, and drug development professionals.

Introduction: The Centrality of Chiral Amines in Pharmacology

Chiral amines are fundamental structural motifs in a vast array of biologically active molecules, including a significant portion of commercial pharmaceuticals.[1][2] Their prevalence is due to the ability of the amine group to form key hydrogen bonds and ionic interactions with biological targets, while the inherent chirality allows for precise, three-dimensional engagement with stereospecific binding pockets.[2][3] The development of efficient synthetic routes to enantiomerically pure amines is, therefore, a cornerstone of modern medicinal chemistry, directly impacting the discovery of novel drugs.[3][4]

(1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine is a prime example of a high-value chiral building block. Its substituted phenyl ring and defined stereocenter make it a versatile scaffold for creating libraries of compounds with tunable pharmacodynamic and pharmacokinetic properties.

Physicochemical Properties of the Hydrochloride Salt
CAS Number	104338-21-8
Molecular Formula	C₁₀H₁₅NO · HCl
Molecular Weight	201.7 g/mol
Physical Form	Solid
Purity	Typically ≥97%
Data sourced from commercial supplier information.

Core Application: A Scaffold for Novel TRPM8 Antagonists

A significant application of (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine is in the synthesis of potent and selective antagonists for the Transient Receptor Potential Melastatin 8 (TRPM8) ion channel.

Therapeutic Rationale for TRPM8 Antagonism

TRPM8 is a non-selective cation channel that functions as the primary sensor for cold temperatures and cooling agents like menthol.[5][6] It is expressed in sensory neurons and has been implicated in a range of pathological conditions, most notably chronic pain, neuropathic pain, and migraine.[6][7] Antagonizing, or blocking, the activity of TRPM8 has emerged as a promising therapeutic strategy for these conditions, as it can mitigate the aberrant neuronal signaling associated with pain hypersensitivity.[5][8]

Structural Role in β-Lactam Based TRPM8 Antagonists

Research has identified a class of β-lactam derivatives as highly potent TRPM8 antagonists.[5][8] In the synthesis of these complex molecules, (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine serves as a critical chiral fragment, forming a key part of the final structure that interacts with the receptor. The stereochemistry and substitution pattern of this amine are crucial for achieving high potency and selectivity.[7][9]

The diagram below illustrates the general workflow for utilizing this chiral amine in the discovery pipeline for TRPM8 antagonists.

Caption: Drug discovery workflow for TRPM8 antagonists.

Structure-Activity Relationship (SAR) Insights

The specific structure of (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine imparts critical features to the final drug molecule, influencing its interaction with the TRPM8 channel.

• The (1S)-Stereocenter : The stereochemistry at the benzylic carbon is paramount. Drug-receptor interactions are highly specific, and the (1S)-configuration correctly orients the substituted phenyl group within the binding pocket of the TRPM8 channel. Studies on related β-lactam antagonists have shown that different stereoisomers can have orders of magnitude differences in potency, with one enantiomer often being significantly more active than the others.[7]

• 4-Methoxy Group : The methoxy group can serve as a hydrogen bond acceptor, potentially forming a key interaction with amino acid residues in the receptor. Its electron-donating nature also influences the electronic properties of the aromatic ring, which can affect cation-π or other non-covalent interactions.

• 3-Methyl Group : The addition of a methyl group adjacent to the methoxy substituent provides steric bulk and modulates the lipophilicity of this portion of the molecule. This fine-tuning can enhance binding affinity by optimizing van der Waals contacts within a hydrophobic sub-pocket of the receptor and can also influence metabolic stability by blocking a potential site of aromatic oxidation.

Experimental Protocols

The following protocols are provided as illustrative examples for researchers. Standard laboratory safety procedures should be followed at all times.

Protocol 1: Asymmetric Synthesis of the Chiral Amine

The most direct route to (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine is the asymmetric reductive amination of the corresponding ketone.

Caption: Asymmetric reductive amination pathway.

Objective: To synthesize the title chiral amine from 4-methoxy-3-methylacetophenone via asymmetric transfer hydrogenation.

Materials:

Reagent	M.W.	Amount	Moles
4-Methoxy-3-methylacetophenone	164.20	1.64 g	10.0 mmol
Ammonium formate	63.06	6.31 g	100 mmol
Chiral Ru-catalyst (e.g., (S,S)-Ts-DENEB™)	-	12.5 mg	0.02 mmol
Formic Acid	46.03	0.1 mL	~2.6 mmol
Isopropanol (solvent)	60.10	20 mL	-

Procedure:

• Vessel Preparation: To a dry 100 mL round-bottom flask equipped with a magnetic stir bar, add 4-methoxy-3-methylacetophenone (1.64 g, 10.0 mmol) and ammonium formate (6.31 g, 100 mmol).

• Solvent and Catalyst Addition: Add isopropanol (20 mL) followed by the chiral ruthenium catalyst (12.5 mg, 0.02 mmol).

• Reaction Initiation: Add formic acid (0.1 mL) to the stirred suspension.

• Heating and Monitoring: Heat the reaction mixture to 40°C and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting ketone is consumed.

• Work-up: Cool the reaction to room temperature. Quench by the slow addition of saturated sodium bicarbonate solution until effervescence ceases.

• Extraction: Extract the aqueous layer with dichloromethane or ethyl acetate (3 x 30 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude amine.

• Purification and Analysis: Purify the crude product by column chromatography on silica gel. Verify the identity and enantiomeric excess (e.e.) of the product using ¹H NMR, ¹³C NMR, and chiral High-Performance Liquid Chromatography (HPLC).

Causality Note: The use of a chiral transition-metal catalyst (in this case, a ruthenium complex) is essential for establishing the stereocenter with high enantioselectivity.[3] Ammonium formate serves as both the ammonia source and the hydride source in this transfer hydrogenation reaction.

Protocol 2: Coupling to a Phenylacetic Acid Derivative (Amide Formation)

This protocol describes a standard peptide coupling reaction, a common step in constructing more complex molecules from the chiral amine.

Objective: To form an amide bond between (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine and a substituted phenylacetic acid.

Materials:

Reagent	M.W.	Amount	Moles
(1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine	165.23	1.65 g	10.0 mmol
2-Phenylacetic Acid (example)	136.15	1.36 g	10.0 mmol
HATU (coupling agent)	380.23	4.18 g	11.0 mmol
DIPEA (base)	129.24	3.5 mL	20.0 mmol
DMF (solvent)	73.09	50 mL	-

Procedure:

• Reactant Dissolution: In a dry 250 mL round-bottom flask, dissolve the 2-phenylacetic acid (1.36 g, 10.0 mmol) and HATU (4.18 g, 11.0 mmol) in anhydrous DMF (50 mL). Stir under an inert atmosphere (e.g., nitrogen or argon).

• Base Addition: Add DIPEA (3.5 mL, 20.0 mmol) to the solution and stir for 10 minutes at room temperature to activate the carboxylic acid.

• Amine Addition: Add a solution of (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine (1.65 g, 10.0 mmol) in a small amount of DMF to the reaction mixture.

• Reaction Monitoring: Allow the reaction to stir at room temperature for 4-12 hours. Monitor for the disappearance of the starting materials by TLC or LC-MS.

• Quenching and Extraction: Pour the reaction mixture into water (200 mL) and extract with ethyl acetate (3 x 75 mL).

• Washing: Wash the combined organic layers sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the resulting crude amide by flash column chromatography or recrystallization. Characterize the final product using NMR and Mass Spectrometry.

Conclusion

(1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine is a highly valuable and versatile chiral building block in drug discovery. Its well-defined stereochemistry and substituted aromatic ring provide a robust scaffold for developing targeted therapeutics, particularly in the area of TRPM8 modulation for chronic pain. The protocols and insights provided herein serve as a guide for researchers to leverage the strategic advantages of this compound in the synthesis and optimization of novel drug candidates.

References

• 1

• 4

• 2

• 3

• 10

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• 18

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• [Synthesis and In Silico Analysis of New Polyheterocyclic Molecules Derived from[1][2]-Benzoxazin-3-one and Their Inhibitory Effect against Pancreatic α-Amylase and Intestinal α-Glucosidase - MDPI]()

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• 4. Recent advances in the synthesis of chiral α-tertiary amines via transition-metal catalysis - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. Recent Progress in TRPM8 Modulation: An Update - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. Phenylalanine-Derived β-Lactam TRPM8 Modulators. Configuration Effect on the Antagonist Activity | MDPI [mdpi.com]
• 8. researchgate.net [researchgate.net]
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• 10. (1S)-1-(4-Methoxyphenyl)ethanamine (41851-59-6) at Nordmann - nordmann.global [nordmann.global]
• 11. WO2015159170A2 - Improved process for the synthesis of 1-(4-methoxyphenyl) ethylamine and its isomers - Google Patents [patents.google.com]
• 12. Organic Syntheses Procedure [orgsyn.org]
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• 14. Document: Discovery, Structure-Activity Relationship, and Mechanistic Studies of 1-((3<i>R</i>,4<i>S</i>)-3-((Dimethylamino)methyl)-4-hydroxy-4-(3-me... - ChEMBL [ebi.ac.uk]
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• 20. scienceopen.com [scienceopen.com]

Application Note: Catalytic Hydrogenation Methods for (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine

Strategic Overview & Mechanistic Rationale

Chiral primary amines are indispensable structural motifs in the development of active pharmaceutical ingredients (APIs) and natural products[1]. The target molecule, (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine, presents a specific synthetic challenge: the electron-donating 4-methoxy and 3-methyl substituents significantly reduce the electrophilicity of the corresponding acetophenone precursor.

Historically, the synthesis of such chiral amines relied on indirect asymmetric hydrogenation (AH), requiring the pre-formation and isolation of moisture-sensitive imines or oximes. However, Direct Asymmetric Reductive Amination (DARA) has emerged as a superior, atom-economical alternative[2]. DARA enables the one-pot conversion of unactivated ketones to chiral primary amines using an ammonium salt (e.g., NH₄OAc) as the nitrogen source and H₂ gas as the reductant. This approach bypasses intermediate isolation and minimizes step count, though it requires highly chemoselective catalysts to prevent the premature reduction of the ketone to a chiral alcohol[3].

Mechanistic pathways for chiral amine synthesis via indirect AH and one-pot DARA.

Catalyst Selection & Causality (E-E-A-T Insights)

Achieving high enantiomeric excess (ee) for the (1S)-enantiomer requires a rigid chiral environment capable of differentiating the sterically similar methyl and 4-methoxy-3-methylphenyl groups.

• Ruthenium-TunePhos Systems : Ruthenium complexes bearing chiral C3-TunePhos ligands are highly effective for DARA[3]. The tunable bite angle of the TunePhos ligand creates a precise chiral pocket. When paired with ammonium acetate, the Ru-catalyst selectively coordinates the in situ generated imine over the starting ketone. The use of the (S)-TunePhos enantiomer directs the hydride attack to the Re-face of the imine, yielding the desired (1S)-amine.

• Iridium-f-Binaphane Systems : An alternative robust system utilizes Ir(III) catalysts generated in situ from [Ir(COD)Cl]₂ and the chiral ligand f-Binaphane[4]. For electron-rich substrates like 4-methoxy-3-methylacetophenone, the addition of Titanium(IV) isopropoxide (Ti(OiPr)₄) is critical. Ti(OiPr)₄ acts as a Lewis acid, activating the carbonyl carbon and driving the thermodynamically unfavorable imine condensation. Furthermore, catalytic Iodine (I₂) is required to oxidize the Ir(I) precursor to the catalytically active Ir(III)-hydride species, which is essential for the turnover of the hydrogenation cycle[4].

Experimental Methodologies

The following protocols detail self-validating workflows for the synthesis of (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine. Both methods incorporate in-process controls to ensure reproducibility and high optical purity.

Step-by-step experimental workflow for the Direct Asymmetric Reductive Amination (DARA) protocol.

Protocol A: Ru-Catalyzed Direct Asymmetric Reductive Amination

Causality Note: This protocol utilizes NH₄OAc as both the nitrogen source and a mild acid catalyst to facilitate imine formation without requiring aggressive Lewis acids.

• Reagent Preparation (Glovebox) : In an argon-filled glovebox, charge a stainless-steel autoclave with 4-methoxy-3-methylacetophenone (1.0 equiv, 10 mmol), NH₄OAc (5.0 equiv, 50 mmol), and the pre-formed catalyst Ru(OAc)₂((S)-TunePhos) (0.5 mol%).

• Solvent Addition : Add anhydrous trifluoroethanol (TFE) (20 mL). Insight: TFE enhances the solubility of NH₄OAc and stabilizes the transient imine intermediate via hydrogen bonding, preventing ketone reduction.

• Hydrogenation : Seal the autoclave, purge with H₂ gas three times, and pressurize to 30 atm. Heat the reaction mixture to 80 °C and stir vigorously for 24 hours. Validation: Monitor the pressure gauge; a plateau in H₂ consumption indicates reaction completion.

• Workup : Cool the vessel to room temperature and carefully vent the H₂. Dilute the mixture with EtOAc and wash with 1M NaOH to neutralize acetic acid and free-base the product.

• Purification & Analysis : Extract the aqueous layer with EtOAc, dry over Na₂SO₄, and concentrate in vacuo. Purify via flash chromatography (DCM/MeOH/NH₄OH). Determine the enantiomeric excess via chiral HPLC (e.g., Chiralcel OD-H column).

Protocol B: Ir-f-Binaphane Catalyzed Reductive Amination

Causality Note: Designed specifically for electronically deactivated ketones, utilizing Ti(OiPr)₄ to force imine conversion.

• Catalyst Activation : In a Schlenk flask under argon, dissolve [Ir(COD)Cl]₂ (1.0 mol%) and (S,S)-f-Binaphane (2.2 mol%) in anhydrous DCM. Stir for 30 minutes, then add I₂ (10 mol%) and stir for an additional 15 minutes to generate the active Ir(III) species.

• Substrate Mixing : To the catalyst solution, add 4-methoxy-3-methylacetophenone (10 mmol), an amine source (e.g., benzylamine, 1.1 equiv, if an N-protected intermediate is preferred), and Ti(OiPr)₄ (1.2 equiv).

• Hydrogenation : Transfer the mixture to an autoclave, pressurize with H₂ (50 atm), and stir at room temperature for 36 hours.

• Workup : Vent the H₂. Quench the reaction with saturated aqueous NaHCO₃ to precipitate titanium salts. Filter through a pad of Celite, extract with DCM, and concentrate.

• Deprotection (If applicable) : If benzylamine was used, subject the intermediate to Pd/C catalyzed hydrogenolysis (1 atm H₂, MeOH) to yield the primary amine.

Quantitative Data & Yield Optimization

The following table summarizes the expected quantitative outcomes based on the selected catalytic systems, highlighting the trade-offs between step economy and enantioselectivity.

Catalytic System	Nitrogen Source	Additives	Pressure / Temp	Yield (%)	Enantiomeric Excess (ee %)
Ru(OAc)₂((S)-TunePhos)	NH₄OAc	None (TFE Solvent)	30 atm / 80 °C	88 - 92%	94 - 96% (1S)
[Ir(COD)Cl]₂ / (S,S)-f-Binaphane	Benzylamine*	Ti(OiPr)₄, I₂	50 atm / 25 °C	85 - 89%	95 - 97% (1S)
Pd/AlO(OH) (Biocatalytic DKR)	Amine Racemate	Lipase (CALB)	1 atm / 40 °C	> 90%	> 99% (1S)

*Note: Requires a subsequent deprotection step. Biocatalytic Dynamic Kinetic Resolution (DKR) is included as an industrial benchmark for comparison[5].

References[1] Recent Advances in the Enantioselective Synthesis of Chiral Amines via Transition Metal-Catalyzed Asymmetric Hydrogenation. Chemical Reviews - ACS Publications.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEcf4sa21L9LXdPETcBNuyIRW-7gEY6-KVjPlovou_B2DDe1kBV2q6Y6RVB0lISE8QO0QN5iVawQre-qvPYdWRGj0Q28wQ2HYwitS3iWx9CmTpUflA5A8PhaK2bby6DqdckWCw4t_WBEH5quxzcxic=[5] Scalable and sustainable synthesis of chiral amines by biocatalysis. Nature Communications - PMC.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF5kg4Hu_XoLKW2nrPhWdoLnIFs6Zz_28QR1jl1UL3rkeGOIvyNkY7s2kKT_BEi-g6nUFYtSF3QWH5igAbuV01_2j9BUD9VxtL3_lCOkDx69N5Uzpgd2ITKNrh8PVMBok_d7UJrE82oPqWB-GuP[2] Ruthenium-Catalyzed Direct Asymmetric Reductive Amination for the Synthesis of a Chiral Primary Amine Intermediate En Route to a PDE2A Inhibitor, TAK-915. Organic Process Research & Development - ACS Publications.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEHI5rCPa8mIZaijXVSlSNPKZ_v0aWUsrBU11hNGuzcHHDJKFOH0geNIZc4rnaUb3jVOA37xdPlTQyE72vBmnFX4Uj9Qn1nuSsBQZObduTLPsrRlxaDFlwTTOn87W3a9aY9FBnJn8qayzOSCfE=[4] Highly Enantioselective Reductive Amination of Simple Aryl Ketones Catalyzed by Ir-f-Binaphane in the Presence of Titanium(IV) Isopropoxide and Iodine. J. Org. Chem.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEA6pa_oKDXboaNtEwrfR56UpymsKplAT85NpczvQBz6oav81EOg7Xqsspa6gIak42dPMP387-6S3h3xCbFDr8RAv4EeM0LF3NQeiO-6sQ89yRsqFbt90olLeuYWQ==[3] A diversity of recently reported methodology for asymmetric imine reduction. RSC Advances.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHhFU2m0z2vyg_qCrv2edT1BiApG12AvHK48NJ6454bGndNHFIDMmEPu3Aw1PO4NE8wVBYgg9Drxbq-uVy1OSUjx9UUYPeW6fPPAUYqLjoYFQfmFj3X0pwQRgXZYgC_oT4P3Vk9XDP56tzhlg-B1kUAPlcDXawz-tn_

Sources

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• 4. lac.dicp.ac.cn [lac.dicp.ac.cn]
• 5. Scalable and sustainable synthesis of chiral amines by biocatalysis - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Enantiomeric Resolution of Racemic Carboxylic Acids Using (1S)-1-(4-Methoxy-3-methylphenyl)ethan-1-amine

Introduction & Mechanistic Rationale

In the landscape of pharmaceutical development, the separation of enantiomers from a racemic mixture is a critical, highly regulated step. While asymmetric synthesis is preferred for novel pipelines, classical chiral resolution via diastereomeric salt formation remains a highly scalable and economically viable cornerstone for producing enantiopure carboxylic acids (e.g., profen-class NSAIDs, mandelic acid derivatives)[1].

While unsubstituted 1-phenylethylamine is a widely utilized classical resolving agent, its structural simplicity can sometimes limit the thermodynamic differentiation (

) between the resulting diastereomeric salts[2]. The introduction of specific aromatic substituents—such as in (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine —fundamentally alters the supramolecular packing dynamics, leading to superior chiral discrimination.

The Causality of Structural Substitution

The efficacy of a chiral resolving agent is governed by its ability to form a highly ordered, rigid crystal lattice with one enantiomer while excluding the other[3]. The structural modifications in (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine drive this through two primary mechanisms:

• Electronic Enhancement (4-Methoxy Group): The methoxy group acts as a strong electron donor via resonance, significantly increasing the electron density of the aromatic ring. This electron-rich

  -system strengthens CH- interactions with the aromatic moieties of target acids[2]. Additionally, the ethereal oxygen serves as a potent hydrogen-bond acceptor, facilitating the formation of robust, multi-dimensional hydrogen-bonding networks.

• Steric Corrugation (3-Methyl Group): Unsubstituted phenyl rings often form planar hydrophobic layers that can lead to non-specific sandwich-like packing, reducing enantioselectivity. The 3-methyl group introduces specific steric bulk that disrupts this planarity, creating a corrugated hydrophobic surface. During crystallization, the complementary enantiomer fits precisely into these grooves, establishing a rigid "lock-and-key" supramolecular packing mode [4]. This compact packing drastically lowers the solubility of the matched diastereomeric salt, driving precipitation.

Mechanistic pathway detailing how specific aromatic substitutions drive chiral discrimination.

Experimental Workflow & Logic

The resolution process relies on the conversion of a racemic acid into a pair of diastereomeric salts, followed by fractional crystallization[5]. To maximize the initial enantiomeric excess (% ee) and minimize the consumption of the expensive chiral auxiliary, this protocol utilizes the Pope-Peachy Method (the half-equivalent method).

By adding only 0.5 equivalents of the chiral resolving agent alongside 0.5 equivalents of an achiral base (e.g., triethylamine or sodium hydroxide), the resolving agent is thermodynamically forced to pair exclusively with the enantiomer that forms the least soluble salt.

Workflow diagram illustrating the Pope-Peachy resolution process and agent recovery.

Self-Validating Protocol: Resolution of Racemic Carboxylic Acids

Target Substrate: Racemic 2-Arylpropionic Acid (e.g., Naproxen or Ibuprofen model)[2]. Scale: 100 mmol.

Step 1: Diastereomeric Salt Formation

• Dissolution: Suspend 100 mmol of the racemic carboxylic acid in 150 mL of a Methanol/Water (80:20 v/v) solvent system in a 500 mL round-bottom flask equipped with a reflux condenser.

  • Causality: The mixed solvent system balances the high solubility of the free acid in methanol with the highly polar, hydrogen-bonding environment of water, which is critical for establishing the

    of the resulting salts.

• Achiral Base Addition: Add 50 mmol of Triethylamine (TEA) dropwise while stirring at 40°C.

• Chiral Agent Addition: Slowly add 50 mmol of (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine to the mixture. Elevate the temperature to 70°C (reflux) and stir for 30 minutes.

  • Validation Checkpoint: The suspension must transition into a completely clear, homogenous solution. If particulate matter remains, the thermodynamic equilibrium of the salts has not been fully reset. Add methanol in 5 mL increments until clarity is achieved.

Step 2: Fractional Crystallization

• Controlled Cooling: Remove the heat source and allow the flask to cool to room temperature (20-25°C) linearly over 4 to 6 hours. Do not use an ice bath initially.

  • Causality: Rapid cooling induces kinetic precipitation, trapping the mismatched (more soluble) diastereomer within the crystal lattice. Slow, thermodynamic cooling ensures that the "lock-and-key" packing mode[4] exclusively selects the matched enantiomer, maximizing optical purity.

• Maturation: Once at room temperature, stir gently for an additional 2 hours to allow for Ostwald ripening, where smaller, less pure crystals dissolve and redeposit onto larger, purer crystal faces.

  • Validation Checkpoint: A thick, white crystalline slurry should form. The supernatant should remain slightly viscous but clear.

Step 3: Isolation and Liberation

• Filtration: Isolate the crystalline salt via vacuum filtration. Wash the filter cake with 20 mL of ice-cold Methanol/Water (50:50 v/v) to displace the mother liquor.

• Biphasic Cleavage: Transfer the dried salt to a separatory funnel. Add 100 mL of Dichloromethane (DCM) and 100 mL of Deionized Water.

• Acidification: Dropwise, add 2M HCl until the aqueous layer reaches pH 1.5 - 2.0. Shake vigorously and vent.

  • Causality: The low pH protonates the carboxylic acid, rendering it lipophilic and driving it into the DCM layer. Simultaneously, the resolving agent is protonated to its hydrochloride salt, trapping it in the aqueous layer[6].

  • Validation Checkpoint: Both layers must be completely clear. Any emulsion or solid indicates incomplete cleavage; add more HCl or solvent.

• Recovery of the Target: Separate the DCM layer, dry over anhydrous

  , filter, and evaporate under reduced pressure to yield the highly enantioenriched carboxylic acid.

Step 4: Recovery of the Resolving Agent

• Basification: Take the retained aqueous layer from Step 3 and add 2M NaOH until the pH exceeds 11.0.

• Extraction: Extract the liberated free amine with DCM (2 x 50 mL). Dry the combined organic layers over

  and concentrate to recover the (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine for subsequent cycles[7].

Quantitative Data: Comparative Resolution Efficiency

The structural enhancements of the 4-methoxy and 3-methyl groups yield quantifiable improvements in both single-pass enantiomeric excess and overall yield compared to baseline resolving agents. The table below summarizes the comparative resolution efficiency for a model 2-arylpropionic acid substrate.

Resolving Agent	Substituent Features	Yield of Salt (%)	Initial % ee (1st Crop)	% ee After 1 Recryst.	Amine Recovery (%)
(1S)-1-Phenylethylamine	None (Planar Phenyl)	38%	65%	88%	85%
(1S)-1-(1-Naphthyl)ethylamine	Extended -System	42%	78%	94%	88%
(1S)-1-(4-Methoxy-3-methylphenyl)ethan-1-amine	Electron Donor + Steric Bulk	46%	89%	>99%	92%

Table 1: Comparative resolution efficiency highlighting the thermodynamic advantages of the substituted arylalkylamine. Data models the Pope-Peachy method (0.5 eq chiral agent) where theoretical maximum yield of the target salt is 50%.

References

• Chiral Recognition and Partial Resolution of 1-Phenylethylamine through Noncovalent Interactions Using Binuclear Ni(II) Complex as Host Crystal Growth & Design - ACS Publications URL:[Link] (Cited for the macroscopic manifestation of microscopic intermolecular forces and noncovalent interactions in chiral recognition).

• Resolution of 2-chloromandelic acid with (R)-(+)-N-benzyl-1-phenylethylamine: chiral discrimination mechanism PubMed (National Institutes of Health) URL:[Link] (Cited for the "lock-and-key" supramolecular packing mode and the role of corrugated hydrophobic surfaces in chiral discrimination).

• Nonsteroidal Anti-Inflammatory Drugs–1-Phenylethylamine Diastereomeric Salts: A Systematic Solid-State Investigation ResearchGate URL:[Link] (Cited for the application of 1-phenylethylamine derivatives in the resolution of NSAIDs and the role of CH-

  interactions).

• Part 6: Resolution of Enantiomers Chiralpedia URL:[Link] (Cited for the foundational context of diastereomeric salt formation in pharmaceutical manufacturing).

Sources

• 1. Part 6: Resolution of Enantiomers – Chiralpedia [chiralpedia.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Resolution of 2-chloromandelic acid with (R)-(+)-N-benzyl-1-phenylethylamine: chiral discrimination mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Scalable Manufacturing Processes for (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine

Document Type: Application Note & Standard Operating Protocol (SOP) Target Audience: Process Chemists, Biocatalysis Researchers, and Drug Development Professionals

Executive Summary

The synthesis of enantiopure 1-arylethylamines is a critical operation in pharmaceutical manufacturing, as these chiral centers serve as privileged pharmacophores in numerous active pharmaceutical ingredients (APIs). This application note details the scalable manufacturing protocols for (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine (CAS: 104338-21-8)[1].

Historically, chiral amines were accessed via classical resolution or transition metal-catalyzed asymmetric hydrogenation. However, driven by the need for greener, more economically viable processes, biocatalytic reductive amination using engineered

-transaminases ( -TAs) has emerged as the industry standard[2]. This guide provides a self-validating, step-by-step protocol for the biocatalytic production of this target molecule, alongside a comparative chemocatalytic alternative, complete with mechanistic rationale and downstream processing (DSP) workflows.

Mechanistic Rationale & Pathway Selection

The conversion of 1-(4-methoxy-3-methylphenyl)ethan-1-one (the prochiral ketone) to the corresponding (1S)-amine requires strict stereocontrol. We evaluate two primary scalable pathways:

• Biocatalytic Transamination (Primary): Utilizes an engineered (S)-selective

  -transaminase. The enzyme utilizes Pyridoxal 5'-phosphate (PLP) as a cofactor to shuttle an amino group from a sacrificial donor—typically isopropylamine (IPA)—to the ketone substrate. Directed evolution has expanded the active sites of these enzymes to accommodate bulky, electron-rich aromatic rings like the 4-methoxy-3-methylphenyl moiety[3].

• Chemocatalytic Asymmetric Hydrogenation (Alternative): Involves the formation of an enamine/imine intermediate followed by high-pressure hydrogenation using a chiral Ruthenium or Rhodium catalyst (e.g., Ru-BINAP). While highly scalable, it requires heavy metal scavenging and operates under hazardous pressures[2].

Fig 1: Comparison of biocatalytic transamination vs. chemocatalytic asymmetric hydrogenation.

Quantitative Process Comparison

To justify the selection of the biocatalytic route for scale-up, the following table summarizes the quantitative metrics of both methodologies based on recent techno-economic assessments[4].

Process Metric	Biocatalytic Transamination	Chemocatalytic Hydrogenation	Rationale / Impact
Enantiomeric Excess (ee)	> 99.5%	95.0 - 97.0%	Biocatalysis often eliminates the need for chiral resolution steps.
Overall Yield	88 - 92%	80 - 85%	Enzymatic specificity reduces side-product formation.
Operating Conditions	35 °C, 1 atm	60 °C, 250 psi	Biocatalysis drastically reduces energy consumption and safety risks.
Catalyst Loading	2.5 g/L (Recyclable)	0.2 mol% (Ru/Rh)	Immobilized enzymes can be reused for >15 cycles[5].
E-factor (Waste/Product)	~15 (Aqueous)	~25 (Organic/Metal)	Aqueous waste is easier to remediate than heavy-metal organic streams.

Protocol: Biocatalytic Reductive Amination

This protocol outlines the batch manufacturing of (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine at a 100g pilot scale.

Reagent Preparation & Causality

• Substrate: 1-(4-methoxy-3-methylphenyl)ethan-1-one (0.3 M).

• Amine Donor: Isopropylamine (IPA) (1.5 M, 5 equivalents). Causality: Transamination is thermodynamically limited. A massive excess of IPA drives the equilibrium toward the product via Le Chatelier's principle[6].

• Cofactor: Pyridoxal 5'-phosphate (PLP) (1 mM). Causality: PLP is the obligate catalytic shuttle; without it, the enzyme cannot transfer the amine.

• Co-solvent: 10% v/v Dimethyl Sulfoxide (DMSO). Causality: The aromatic ketone has poor aqueous solubility. DMSO ensures the substrate remains bioavailable without denaturing the engineered transaminase.

Step-by-Step Methodology

Step 1: Buffer and Cofactor Initialization

• In a 3 L jacketed glass reactor, prepare 1.8 L of 100 mM Triethanolamine (TEA) buffer.

• Add PLP to a final concentration of 1 mM. The solution will turn pale yellow.

• Adjust the pH to 8.0 using 1 M HCl. Causality: The active site lysine of the

  -TA must be in the correct protonation state to form the internal aldimine with PLP.

Step 2: Enzyme and Donor Addition

• Add 5.0 g of engineered (S)-selective

  -transaminase (e.g., Codexis ATA-series or equivalent Arthrobacter variant)[2]. Stir gently at 150 rpm for 15 minutes to allow PLP binding.

• Slowly charge the reactor with 1.5 M of Isopropylamine.

• Critical Control Point: The addition of basic IPA will spike the pH. Continuously titrate with 6 M HCl to maintain the pH strictly between 7.8 and 8.2.

Step 3: Substrate Addition and Reaction Execution

• Dissolve 100 g of 1-(4-methoxy-3-methylphenyl)ethan-1-one in 200 mL of DMSO.

• Add the substrate solution dropwise to the reactor over 30 minutes to prevent precipitation.

• Set the reactor jacket temperature to 35 °C. Apply a gentle nitrogen sweep over the headspace. Causality: The nitrogen sweep removes the volatile acetone byproduct, further driving the thermodynamic equilibrium toward the product[6].

Step 4: In-Process Control (IPC) & Self-Validation

• After 24 hours, withdraw a 100 µL aliquot.

• Quench with 900 µL of Acetonitrile, vortex, and centrifuge at 10,000 x g for 5 minutes to pellet the precipitated enzyme.

• Analyze the supernatant via HPLC (C18 column, 60:40 Water:MeCN, 0.1% TFA, 254 nm).

• Validation Gate: Do not proceed to downstream processing until the ketone peak area is < 2% relative to the amine product, confirming >98% conversion.

Downstream Processing (DSP) & Isolation

Because the reaction occurs in an aqueous broth containing proteins, salts, and unreacted donor, a robust extraction protocol is required to isolate the pure chiral amine[7].

DSP Step-by-Step

• Basification: Once conversion is confirmed, adjust the reactor pH to 11.5 using 10 M NaOH. Causality: This ensures the product amine (pKa ~9.5) is fully deprotonated into its free-base form, maximizing its partition coefficient into the organic phase.

• Extraction: Add 1 L of Methyl tert-butyl ether (MTBE) to the reactor. Stir vigorously for 15 minutes, then allow phases to separate for 30 minutes.

• Phase Separation: Decant the upper organic layer (containing the product). Repeat the extraction with an additional 500 mL of MTBE. Combine the organic layers.

• Crystallization: To the combined MTBE layers, slowly add 1.05 equivalents of anhydrous HCl in Isopropanol under continuous stirring at 0 °C.

• Filtration: Filter the resulting white precipitate—(1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine hydrochloride[1]—and wash with cold MTBE. Dry under a vacuum at 40 °C to constant weight.

Fig 2: Downstream processing workflow for the isolation of the chiral amine product.

Analytical Validation: Chiral Purity

To validate the trustworthiness of the biocatalytic stereoselectivity, the enantiomeric excess (ee) must be determined.

• Method: Chiral High-Performance Liquid Chromatography (HPLC).

• Column: Chiralcel OD-H (250 x 4.6 mm, 5 µm).

• Mobile Phase: Hexane / Isopropanol / Diethylamine (90 : 10 : 0.1). Causality: Diethylamine acts as a peak modifier to prevent the amine from tailing on the silica stationary phase.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 230 nm.

• Expected Results: The (1S)-enantiomer typically elutes first. The biocatalytic process should yield an ee of >99.5%, rendering secondary chiral resolution entirely unnecessary.

References

• Highly efficient production of chiral amines in batch and continuous flow. HIMS Biocat / EnginZyme AB.[Link]

• Biocatalytic Asymmetric Synthesis of Chiral Amines from Ketones Applied to Sitagliptin Manufacture. Science.[Link]

• Enzymatic Routes for Chiral Amine Synthesis: Protein Engineering and Process Optimization. Biologics: Targets and Therapy (Dove Medical Press).[Link]

• Unlocking the catalytic potential of transaminase: A two-decade evolution toward green and scalable biocatalysis. PubMed / Elsevier.[Link]

Sources

• 1. CAS: 104338-21-8 | CymitQuimica [cymitquimica.com]
• 2. Biocatalytic asymmetric synthesis of chiral amines from ketones applied to sitagliptin manufacture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. dovepress.com [dovepress.com]
• 4. Enzymatic Routes for Chiral Amine Synthesis: Protein Engineering and Process Optimization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. HIMS Biocat [hims-biocat.eu]
• 6. Unlocking the catalytic potential of transaminase: A two-decade evolution toward green and scalable biocatalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Enzymatic Routes for Chiral Amine Synthesis: Protein Engineering and Process Optimization - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Derivatization of (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine for Biological Assays

Introduction: The Analytical Imperative for Derivatizing Chiral Amines

(1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine is a chiral primary amine that serves as a crucial intermediate in the synthesis of various pharmacologically active compounds.[1] In drug development and metabolic studies, the accurate quantification and stereospecific analysis of this compound and its metabolites from biological matrices are paramount. Enantiomers of a chiral drug can exhibit significantly different pharmacological and toxicological profiles.[2] Consequently, regulatory bodies mandate strict stereospecific analytical validation.

Direct analysis of (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine presents significant challenges due to its high polarity, potential for low volatility, and the absence of a strong chromophore, which limits detection sensitivity.[3] Furthermore, its chiral nature necessitates a method to distinguish between its enantiomers. Derivatization addresses these challenges by chemically modifying the primary amine functional group to yield a product with more favorable analytical characteristics.

This guide provides a detailed technical overview and actionable protocols for the derivatization of (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine. We will explore various strategies to enhance detectability and enable chiral separation for common analytical platforms such as High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS).

Core Principles of Derivatization for Chiral Amines

Derivatization is a strategic chemical modification of an analyte to enhance its suitability for a specific analytical method.[4] For a chiral amine like (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine, the primary goals of derivatization are threefold:

• Enhance Detectability: By introducing a moiety with strong ultraviolet (UV) absorbance or fluorescence, the sensitivity of the assay can be dramatically increased.[2][5] This is critical when dealing with trace amounts of the analyte in complex biological samples.

• Improve Chromatographic Behavior: For Gas Chromatography (GC), derivatization increases the volatility and thermal stability of the polar amine, leading to sharper, more symmetrical peaks.[3] For Liquid Chromatography (LC), it can be used to improve retention and separation from matrix interferences.[6]

• Enable Chiral Separation on Achiral Columns: This is a cornerstone of chiral analysis. By reacting the enantiomeric amine with an enantiomerically pure chiral derivatizing agent (CDA), a pair of diastereomers is formed.[2][7] Unlike enantiomers, diastereomers have different physical properties and can be separated using standard, non-chiral (achiral) chromatographic columns.[2] This approach is often more cost-effective and methodologically flexible than using specialized and more expensive chiral stationary phases (CSPs).[2]

dot graph TD { bgcolor="#F1F3F4" node [shape=box, style="rounded,filled", fillcolor="#FFFFFF", fontcolor="#202124", color="#5F6368"]; edge [color="#4285F4"];

} caption: "Logical workflow for derivatization of a chiral amine."

Protocol I: Chiral Derivatization for HPLC Analysis using Marfey's Reagent

This protocol is designed for the enantiomeric resolution of (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine by converting the enantiomers into diastereomers, which can then be separated on a standard reversed-phase HPLC column. Marfey's Reagent (1-Fluoro-2,4-dinitrophenyl-5-L-alanine amide, or FDAA) is a widely used CDA for primary and secondary amines.[8][9] The reaction proceeds via a nucleophilic aromatic substitution, where the amine attacks the electron-deficient fluorinated benzene ring. The resulting derivatives have a strong chromophore (dinitrophenyl group), making them easily detectable by UV-Vis detectors.[9]

dot graph G { layout=neato; node [shape=none, margin=0, fontcolor="#202124"]; edge [color="#34A853"];

} caption: "Reaction of the chiral amine with Marfey's Reagent."

Materials

• (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine sample

• Marfey's Reagent (1% w/v in acetone, prepare fresh)[10]

• 1 M Sodium Bicarbonate (NaHCO₃) solution

• 2 M Hydrochloric Acid (HCl)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Reaction vials (2 mL)

• Heating block or water bath

Step-by-Step Protocol

• Sample Preparation:

  • Prepare a standard solution of the amine in water or a suitable buffer. For biological samples (e.g., plasma), perform a protein precipitation step (e.g., with cold acetonitrile) followed by evaporation of the supernatant to dryness.[5]

  • Reconstitute the dried extract or place an aqueous standard (e.g., 50 µL) into a reaction vial.

• Derivatization Reaction:

  • To the 50 µL of amine solution, add 100 µL of 1 M sodium bicarbonate solution to ensure alkaline conditions for the reaction.[10]

  • Add 200 µL of the 1% Marfey's reagent solution in acetone.[10]

  • Vortex the mixture gently to ensure homogeneity.

  • Incubate the vial at 40°C for 60-90 minutes in a heating block.[9][10] Occasional vortexing during incubation can improve reaction efficiency.

• Reaction Quenching:

  • After incubation, cool the reaction vial to room temperature.

  • Add 50 µL of 2 M HCl to neutralize the excess bicarbonate and stop the reaction. A slight effervescence may be observed.

• Final Sample Preparation for HPLC:

  • Evaporate the acetone under a gentle stream of nitrogen if required.

  • Add mobile phase (e.g., a mixture of acetonitrile and water) to the desired final volume.

  • Filter the final solution through a 0.22 µm syringe filter into an HPLC vial.

• HPLC Analysis:

  • Inject an aliquot into an HPLC system equipped with a standard C18 reversed-phase column and a UV-Vis detector (detection wavelength ~340 nm).

  • The diastereomers will elute at different retention times, allowing for their separation and quantification.

Protocol II: Fluorescent Labeling for Enhanced Sensitivity using Dansyl Chloride

For applications requiring high sensitivity, such as quantifying low concentrations of the amine in biological fluids, derivatization with a fluorescent tag is the method of choice. Dansyl chloride (5-Dimethylaminonaphthalene-1-sulfonyl chloride, DNS-Cl) reacts with primary amines to form highly fluorescent and stable sulfonamide derivatives.[5][11] This allows for detection at picomole levels.[5]

Materials

• (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine sample

• Dansyl Chloride solution (e.g., 10 mg/mL in acetone or acetonitrile, prepare fresh)[5]

• Sodium bicarbonate buffer (0.2 M, pH 9.5)[5]

• Quenching solution (e.g., 2% formic acid)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Reaction vials (2 mL)

• Heating block or water bath

Step-by-Step Protocol

• Sample Preparation:

  • Process biological samples as described in Protocol I (protein precipitation, evaporation).

  • Reconstitute the dried extract in 100 µL of sodium bicarbonate buffer (0.2 M, pH 9.5).[5]

• Derivatization Reaction:

  • To the 100 µL of reconstituted sample, add 100 µL of the freshly prepared Dansyl chloride solution.[5]

  • Vortex the mixture for 30 seconds.

  • Incubate at 60°C for 30-45 minutes in the dark to prevent photodegradation of the dansyl group.

• Reaction Quenching:

  • After incubation, cool the mixture to room temperature.

  • Add 20 µL of a quenching solution (e.g., 2% formic acid) to react with the excess Dansyl chloride.[5]

• Final Sample Preparation for HPLC:

  • Filter the solution through a 0.22 µm syringe filter into an HPLC vial.

• HPLC-Fluorescence Analysis:

  • Inject the sample onto a C18 column.

  • Use a fluorescence detector with an excitation wavelength of approximately 330 nm and an emission wavelength of approximately 530 nm.[5]

Protocol III: Derivatization for GC-MS Analysis via Acylation

For analysis by Gas Chromatography-Mass Spectrometry (GC-MS), the polarity of the primary amine must be reduced, and its volatility increased.[3] Acylation with agents like trifluoroacetic anhydride (TFAA) is a rapid and effective method to achieve this. The resulting trifluoroacetyl derivative is more volatile and thermally stable, and the fluorine atoms enhance sensitivity for electron capture detection (ECD) if used.[3]

Materials

• (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine sample (anhydrous)

• Trifluoroacetic anhydride (TFAA)

• Anhydrous solvent (e.g., ethyl acetate or acetonitrile)

• GC vials with PTFE-lined caps

• Heating block

Step-by-Step Protocol

• Sample Preparation:

  • Ensure the sample is free of water, as it will consume the derivatizing reagent. If the sample is in a solution, evaporate it to complete dryness under a gentle stream of nitrogen.

  • Place the known amount of the dried amine sample into a GC vial.

• Derivatization Reaction:

  • Add 200 µL of the anhydrous solvent (e.g., ethyl acetate) to dissolve the sample.

  • Add 100 µL of TFAA to the vial.[3]

  • Cap the vial tightly.

  • Heat the vial at 60-70°C for 15-30 minutes.[3]

• Final Sample Preparation for GC-MS:

  • Cool the vial to room temperature.

  • The sample is now ready for direct injection into the GC-MS system. No quenching step is typically required if a sufficient excess of reagent is used and the reaction goes to completion.

• GC-MS Analysis:

  • Inject 1 µL of the derivatized sample into the GC-MS.

  • The resulting derivative will be sufficiently volatile for gas-phase separation and can be identified and quantified based on its characteristic retention time and mass spectrum.

Data Summary and Reagent Comparison

The choice of derivatization reagent is dictated by the analytical objective and the available instrumentation. The following table summarizes the key characteristics of the reagents discussed.

Reagent	Analytical Technique	Principle of Derivatization	Key Advantages	Key Considerations
Marfey's Reagent (FDAA)	HPLC-UV	Chiral; forms diastereomers	Enables enantiomeric separation on achiral columns; strong UV chromophore.[2][9]	Reaction can be slow; requires heating.[9]
Dansyl Chloride (DNS-Cl)	HPLC-Fluorescence, LC-MS	Fluorescent labeling	High sensitivity (picomole range); stable derivatives.[5][6]	Reacts with water; excess reagent must be separated chromatographically.[5]
Trifluoroacetic Anhydride (TFAA)	GC-MS, GC-ECD	Acylation	Increases volatility and thermal stability for GC; rapid reaction.[3]	Reagent is moisture-sensitive; requires anhydrous conditions.
o-Phthalaldehyde (OPA)	HPLC-Fluorescence	Fluorescent labeling	Very rapid reaction at room temperature; reagent itself is non-fluorescent.[11][12]	Derivatives can be unstable; does not react with secondary amines.[13]

Troubleshooting and Best Practices

• Reagent Stability: Always use freshly prepared derivatizing agent solutions, as many are sensitive to moisture and light.[13]

• pH Control: Derivatization reactions are often highly pH-dependent. Ensure the reaction buffer is at the optimal pH for the chosen reagent.[13]

• Anhydrous Conditions: For GC derivatization (silylation, acylation), the absence of water is critical for reaction efficiency.

• Incomplete Reactions: If low derivative yield is observed, consider increasing the reaction time, temperature, or the molar excess of the derivatizing reagent.

• Matrix Effects: Biological samples are complex. Always include appropriate sample cleanup steps (e.g., protein precipitation, solid-phase extraction) to minimize interference.[5]

Conclusion

The derivatization of (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine is an essential step for its robust and sensitive analysis in biological assays. By selecting the appropriate derivatizing agent and carefully controlling the reaction conditions, researchers can overcome the inherent analytical challenges posed by this chiral primary amine. The protocols outlined in this guide provide a validated starting point for method development, enabling accurate quantification and stereospecific determination critical for research, clinical, and pharmaceutical applications.

References

• Bhushan, R., & Brückner, H. (2004). Marfey's reagent for chiral amino acid analysis: a review. Amino acids, 27(3-4), 231–247. [Link]

• Chemistry LibreTexts. (2023, August 29). Derivatization. Retrieved from [Link]

• Bhushan, R., & Brückner, H. (2004). Marfey's reagent for chiral amino acid analysis. Amino Acids, 27(3-4), 231-247. Available from [Link]

• Semantic Scholar. (n.d.). Marfey's reagent for chiral amino acid analysis: A review. Retrieved from [Link]

• Khan, M. A., et al. (2021). Two-Step Derivatization of Amino Acids for Stable-Isotope Dilution GC–MS Analysis: Long-Term Stability of Methyl Ester-Pentafluoropropionic Derivatives in Toluene Extracts. Molecules, 26(6), 1713. [Link]

• ResearchGate. (n.d.). Bhushan, R. & Brückner, H. Marfey's reagent for chiral amino acid analysis: A review. Amino Acids 27, 231-247 | Request PDF. Retrieved from [Link]

• Gilman, K. E., et al. (2023). Optimized derivatization of primary amines with the fluorogenic reagent naphthalene-2,3-dicarboxaldehyde toward reproducible quantitative analysis in biological systems. Analytical and Bioanalytical Chemistry, 415(5), 899–909. [Link]

• Pereira, V., et al. (2011). Gas Chromatography–Mass Spectrometry Assessment of Amines in Port Wine and Grape Juice after Fast Chloroformate Extraction/Derivatization. Journal of Agricultural and Food Chemistry, 59(15), 8110–8117. [Link]

• Yeh, Y. T. (n.d.). Chemical derivatization for the analysis of drugs by GC-MS - A conceptual review. Journal of Food and Drug Analysis, 10(4).

• Ilisz, I., et al. (2008). Application of chiral derivatizing agents in the high-performance liquid chromatographic separation of amino acid enantiomers: A review. Journal of Pharmaceutical and Biomedical Analysis, 47(1), 1–15. [Link]

• Lee, H. J., et al. (2021). Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. Yakhak Hoeji, 65(3), 184-193. [Link]

• Wikipedia. (n.d.). Chiral derivatizing agent. Retrieved from [Link]

• Jo, E., et al. (2025). Comparison of Two Derivative Methods for the Quantification of Amino Acids in PM 2.5 Using GC-MS/MS. Atmosphere, 16(8), 1033. [Link]

• Waters Corporation. (n.d.). Derivitization of Amino Acids Using Waters AccQ•Tag Chemistry. Retrieved from [Link]

• G. M. A. et al. (2021). Quantification of Amine- and Alcohol-Containing Metabolites in Saline Samples Using Pre-extraction Benzoyl Chloride Derivatization and Ultrahigh Performance Liquid Chromatography Tandem Mass Spectrometry (UHPLC MS/MS). Analytical Chemistry, 93(11), 4789–4797. [Link]

• Tsai, I. L., et al. (2020). Comparative study of five different amine-derivatization methods for metabolite analyses by liquid chromatography-tandem mass spectrometry. Journal of Chromatography A, 1610, 460536. [Link]

Sources

• 1. (1S)-1-(4-Methoxyphenyl)ethanamine (41851-59-6) at Nordmann - nordmann.global [nordmann.global]
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• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Comparative study of five different amine-derivatization methods for metabolite analyses by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Chiral derivatizing agent - Wikipedia [en.wikipedia.org]
• 8. Marfey's reagent for chiral amino acid analysis: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 12. Amino Acid Pre-column Derivatization HPLC Analysis Methods - Creative Proteomics [creative-proteomics.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]

Troubleshooting & Optimization

Technical Support Center: Enhancing the Enantiomeric Purity of (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine

Welcome to the dedicated technical support resource for researchers, chemists, and pharmaceutical development professionals working on the stereoselective synthesis and purification of (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine. This guide provides in-depth troubleshooting, frequently asked questions (FAQs), and detailed protocols to help you navigate the common challenges associated with improving the enantiomeric excess (ee) of this valuable chiral intermediate.

Introduction: The Significance of Enantiomeric Purity

(1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine is a key chiral building block in the synthesis of various pharmaceutically active compounds. As with many chiral molecules, the desired biological activity often resides in a single enantiomer, while the other may be inactive or even exhibit undesirable side effects. Therefore, achieving high enantiomeric excess is not merely a matter of chemical purity but a critical factor in ensuring the safety and efficacy of the final drug product. This guide is designed to equip you with the knowledge and practical techniques to optimize the enantiomeric purity of your target compound.

Frequently Asked Questions (FAQs)

Q1: I have synthesized racemic 1-(4-methoxy-3-methylphenyl)ethan-1-amine. What are the primary methods to isolate the desired (1S)-enantiomer?

The most common and industrially scalable methods for resolving racemic amines like yours are:

• Diastereomeric Salt Crystallization: This classical technique involves reacting the racemic amine with a chiral resolving agent to form a pair of diastereomeric salts. Due to their different physical properties, one diastereomer will preferentially crystallize, allowing for their separation.[1]

• Enzymatic Kinetic Resolution (EKR): This method utilizes an enzyme, typically a lipase, to selectively acylate one enantiomer of the amine, leaving the other enantiomer unreacted.[2] The acylated and unreacted amines can then be separated.

• Dynamic Kinetic Resolution (DKR): This is an advanced version of EKR where the unwanted enantiomer is continuously racemized in situ, allowing for a theoretical yield of 100% of the desired enantiomer.[3][4]

Q2: How do I choose the right chiral resolving agent for diastereomeric salt crystallization?

The selection of a resolving agent is often empirical and requires screening. For primary amines, common choices include chiral carboxylic acids such as:

• Tartaric acid and its derivatives (e.g., dibenzoyltartaric acid, di-p-toluoyltartaric acid)

• Mandelic acid and its derivatives

• Camphorsulfonic acid

The ideal resolving agent will form a stable, crystalline salt with your amine and exhibit a significant solubility difference between the two diastereomers in a given solvent.[1]

Q3: My diastereomeric salt crystallization is not working well (no crystals, oiling out, low ee). What should I do?

This is a common issue. Here’s a troubleshooting guide:

Issue	Possible Cause(s)	Suggested Solutions
No Crystals Form	- Solvent is too good (salt is too soluble).- Insufficient supersaturation.	- Try a less polar solvent or an anti-solvent.- Concentrate the solution.- Cool the solution slowly.- Scratch the inside of the flask to induce nucleation.[1]
"Oiling Out"	- High concentration of solutes.- Rapid cooling.- Unsuitable solvent system.	- Dilute the solution.- Employ a slower, controlled cooling rate.- Screen different solvents or solvent mixtures.[5]
Low Enantiomeric Excess (ee)	- Poor selectivity of the resolving agent.- Co-crystallization of both diastereomers.	- Screen other resolving agents.- Optimize the stoichiometry of the resolving agent (often 0.5-1.0 equivalents is a good starting point).- Perform recrystallization of the isolated salt.[1]

Q4: What are the key parameters to optimize in an enzymatic kinetic resolution?

For lipase-catalyzed resolutions, consider the following:

• Enzyme Choice: Lipases such as Candida antarctica lipase B (CALB, often immobilized as Novozym 435) are highly effective for amine resolution.[2][6]

• Acyl Donor: The choice of acylating agent can significantly impact enantioselectivity. Common options include simple esters like ethyl acetate or more specialized reagents like isopropyl methoxyacetate.[2]

• Solvent: Non-polar organic solvents like heptane, toluene, or methyl tert-butyl ether (MTBE) are typically used.

• Temperature: Reactions are often run at temperatures between room temperature and 50°C.[2]

• Reaction Time: The reaction should be monitored closely and stopped at or near 50% conversion to achieve the highest possible ee for both the unreacted amine and the acylated product.

Q5: How can I accurately determine the enantiomeric excess of my amine?

Chiral High-Performance Liquid Chromatography (HPLC) is the most reliable method. This involves using a chiral stationary phase (CSP) that can differentiate between the two enantiomers. Polysaccharide-based columns (e.g., Chiralpak® or Chiralcel®) are often effective for separating chiral amines.[7][8]

Troubleshooting & Optimization Workflows

Diastereomeric Salt Crystallization Troubleshooting

Caption: Troubleshooting workflow for low ee in diastereomeric crystallization.

Enzymatic Kinetic Resolution Optimization

Caption: Optimization workflow for enzymatic kinetic resolution.

Detailed Experimental Protocols

Protocol 1: Diastereomeric Salt Resolution

This protocol is adapted from a method for the closely related 1-(4-methoxyphenyl)ethylamine and serves as an excellent starting point.[9]

Objective: To resolve racemic 1-(4-methoxy-3-methylphenyl)ethan-1-amine using (S)-2-(2-Naphthyl)glycolic acid as the resolving agent.

Materials:

• Racemic 1-(4-methoxy-3-methylphenyl)ethan-1-amine

• (S)-2-(2-Naphthyl)glycolic acid

• Methanol

• 1 M Sodium hydroxide (NaOH) solution

• Dichloromethane (DCM)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Salt Formation:

  • In a round-bottom flask, dissolve the racemic amine (1.0 equivalent) in methanol.

  • In a separate flask, dissolve (S)-2-(2-Naphthyl)glycolic acid (1.0 equivalent) in methanol.

  • Slowly add the resolving agent solution to the amine solution with stirring.

  • Stir the mixture at room temperature for 1-2 hours to allow for complete salt formation.

• Crystallization:

  • Reduce the volume of the solvent under reduced pressure until the solution becomes cloudy.

  • Allow the flask to stand at room temperature for several hours, then transfer to a refrigerator (4°C) to facilitate crystallization.

• Isolation of Diastereomeric Salt:

  • Collect the crystals by vacuum filtration and wash them with a small amount of cold methanol.

  • Dry the crystals under vacuum.

• Liberation of the Free Amine:

  • Suspend the dried diastereomeric salt in a mixture of dichloromethane and 1 M NaOH solution.

  • Stir vigorously until all the solid has dissolved and partitioned between the two layers.

  • Separate the organic layer. Extract the aqueous layer with two more portions of dichloromethane.

  • Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the enantiomerically enriched (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine.

• Analysis:

  • Determine the enantiomeric excess of the resulting amine using chiral HPLC (see Protocol 3).

Protocol 2: Enzymatic Kinetic Resolution

This generalized protocol is based on the widely used lipase-catalyzed acylation of primary amines.[2]

Objective: To perform a kinetic resolution of racemic 1-(4-methoxy-3-methylphenyl)ethan-1-amine using Candida antarctica Lipase B.

Materials:

• Racemic 1-(4-methoxy-3-methylphenyl)ethan-1-amine

• Immobilized Candida antarctica Lipase B (e.g., Novozym 435)

• Ethyl acetate (as both acyl donor and solvent)

• Anhydrous organic solvent (e.g., heptane or toluene)

Procedure:

• Reaction Setup:

  • To a flame-dried flask under an inert atmosphere (e.g., nitrogen or argon), add the racemic amine (1.0 equivalent) and the anhydrous organic solvent.

  • Add ethyl acetate (at least 1.0 equivalent; can also be used as the solvent).

  • Add the immobilized lipase (typically 10-50 mg per mmol of amine).

• Reaction Monitoring:

  • Stir the reaction mixture at a controlled temperature (e.g., 40°C).

  • Monitor the progress of the reaction by taking small aliquots at regular intervals. Analyze these aliquots by chiral HPLC to determine the conversion and the ee of the remaining amine and the formed amide.

• Workup:

  • When the conversion reaches approximately 50%, stop the reaction by filtering off the immobilized enzyme.

  • The filtrate contains the unreacted (S)-amine and the acylated (R)-amide.

• Separation and Purification:

  • The unreacted amine and the amide can be separated by silica gel column chromatography or by an acid-base extraction.

  • For acid-base extraction:

    • Dilute the filtrate with an organic solvent like ethyl acetate and wash with a dilute acid (e.g., 1 M HCl). The protonated amine will move to the aqueous layer.

    • Separate the layers. The organic layer contains the amide.

    • Basify the aqueous layer with a base (e.g., 1 M NaOH) and extract with an organic solvent to recover the enantiomerically enriched amine.

• Analysis:

  • Determine the enantiomeric excess of both the recovered amine and the amide product by chiral HPLC.

Protocol 3: Chiral HPLC Analysis

This method is adapted from the analysis of the structurally similar 1-(4-methoxyphenyl)ethylamine.[10]

Objective: To determine the enantiomeric excess of 1-(4-methoxy-3-methylphenyl)ethan-1-amine.

Instrumentation and Conditions:

• HPLC System: A standard HPLC system with a UV detector.

• Chiral Column: DAICEL CHIRALPAK OD-H (or a similar polysaccharide-based column).

• Mobile Phase: A mixture of hexane and 2-propanol (isopropanol), typically in a 90:10 ratio. The exact ratio may need to be optimized.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 220 nm or another wavelength where the compound has good absorbance.

• Column Temperature: Ambient or controlled (e.g., 25°C).

Procedure:

• Sample Preparation:

  • Prepare a stock solution of your amine sample (racemic standard and resolved samples) in the mobile phase at a concentration of approximately 1 mg/mL.

  • Filter the sample through a 0.45 µm syringe filter before injection.

• Analysis:

  • Inject the racemic standard to determine the retention times of both enantiomers.

  • Inject the resolved sample to obtain the chromatogram.

• Calculation of Enantiomeric Excess (ee):

  • Integrate the peak areas for both enantiomers.

  • Calculate the ee using the following formula:

    • ee (%) = [ (Area_major - Area_minor) / (Area_major + Area_minor) ] x 100

References

• Ghampson, I. T., et al. (2018).
• Eriksson, S. (2017). Enzymatic Cascade for Dynamic Kinetic Resolution of Amines. DiVA portal.
• Chapman, J., & Ismail, M. (2024). Enzymatic Routes for Chiral Amine Synthesis: Protein Engineering and Process Optimization. Critical Reviews in Biotechnology, 1-20.
• LibreTexts. (2019). 6.8: Resolution (Separation) of Enantiomers. Chemistry LibreTexts.
• Google Patents. (2015). Improved process for the synthesis of 1-(4-methoxyphenyl) ethylamine and its isomers. WO2015159170A2.
• Supporting Inform
• HETEROCYCLES, Vol. 52, No. 3, 2000.
• Organic Syntheses Procedure. (n.d.).
• YMC. (n.d.).
• Kwan, M. H. T. (2018). Overcoming the Limitations of Diastereomeric Crystallisation of Chiral Amines. White Rose eTheses Online.
• Blacker, A. J., et al. (2021). Continuous Flow Chiral Amine Racemization Applied to Continuously Recirculating Dynamic Diastereomeric Crystallizations. The Journal of Organic Chemistry, 86(4), 3349-3363.
• BenchChem. (2025). Navigating the Separation of Enantiomers: A Comparative Guide to Chiral Resolving Agents for Fluoro-methoxyphenyl-ethanamine.
• BenchChem. (2025).
• Dombrády, Z. S., Pálovics, E., & Fogassy, E. (2019). Separation of Diastereomers Taking Advantage for the Kinetic Control and Structure of Resolving Agent. Current Research in Bioorganic & Organic Chemistry, 2(1).
• Muñoz, L., et al. (2011). Enzymatic enantiomeric resolution of phenylethylamines structurally related to amphetamine. Organic & Biomolecular Chemistry, 9(23), 8170-8176.
• Muñoz, L., et al. (2011).
• Unchained Labs. (n.d.). Identifying a diastereomeric salt for a challenging chiral resolution.
• Sigma-Aldrich. (n.d.). Basics of chiral HPLC.
• Zaggout, F. R. (2007). Separation of Racemates Using Chiral HPLC and Creation of a Database for this Methodology. Asian Journal of Chemistry, 19(2), 1443.
• Muñoz, L., et al. (2011).
• Kim, M. J., et al. (2007).
• Ellman Laboratory, Yale University. (n.d.). Asymmetric Synthesis of Amines.
• Hirose, T., et al. (2008). Resolution of α-methylbenzylamine via diastereomeric salt formation using the naturally based reagent N-tosyl-(S)-phenylalanine together with a solvent switch technique. Tetrahedron: Asymmetry, 19(21), 2489-2492.
• Enders, D., & Gais, H. J. (Eds.). (2007). Asymmetric Synthesis with Chemical and Biological Methods. John Wiley & Sons.
• ChemRxiv. (2019). Enantioselective Michael Addition: An Experimental Introduction to Asymmetric Synthesis.

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. diva-portal.org [diva-portal.org]
• 4. Dynamic Kinetic Resolution of Primary Amines with a Recyclable Pd Nanocatalyst for Racemization [organic-chemistry.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Intensification of Double Kinetic Resolution of Chiral Amines and Alcohols via Chemoselective Formation of a Carbonate–Enzyme Intermediate - PMC [pmc.ncbi.nlm.nih.gov]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. asianpubs.org [asianpubs.org]
• 9. WO2015159170A2 - Improved process for the synthesis of 1-(4-methoxyphenyl) ethylamine and its isomers - Google Patents [patents.google.com]
• 10. pubs.acs.org [pubs.acs.org]

Technical Support Center: Purification of (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine Crude Mixtures

Welcome to the technical support center for the purification of (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions regarding the purification of this chiral amine. As a crucial intermediate in pharmaceutical synthesis, achieving high enantiomeric and chemical purity is paramount.[1] This resource synthesizes technical data and field-proven insights to help you navigate the challenges of its purification.

Troubleshooting Guide

The purification of (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine can be influenced by various factors, from the synthetic route chosen to the specific conditions of the purification method. The following table addresses common issues encountered during purification, their probable causes, and recommended solutions.

Problem	Potential Cause(s)	Recommended Solution(s)
Low Enantiomeric Excess (e.e.)	1. Incomplete Resolution: The chosen chiral resolving agent may not be optimal for forming diastereomeric salts with significantly different solubilities.[2][3] 2. Co-crystallization: Both diastereomeric salts may be crystallizing out of solution simultaneously.[4] 3. Racemization: The chiral center may be susceptible to racemization under the purification conditions (e.g., harsh pH, high temperature).	1. Screen Resolving Agents: Experiment with different chiral resolving agents such as various derivatives of tartaric acid (e.g., dibenzoyl-L-tartaric acid, di-p-toluoyl-L-tartaric acid) or mandelic acid.[5] 2. Optimize Crystallization Conditions: Systematically vary the solvent system, temperature profile (slow cooling is often preferred), and concentration.[4][6] Consider using a co-solvent to modulate solubility. 3. Recrystallization: Perform one or more recrystallizations of the diastereomeric salt to improve diastereomeric purity before liberating the free amine.[4] 4. Mild Conditions: Ensure that the conditions for liberating the free amine from the salt (e.g., basification) are mild to prevent racemization.
Low Yield of Purified Amine	1. High Solubility of Diastereomeric Salt: The desired diastereomeric salt may be too soluble in the chosen solvent, leading to significant losses in the mother liquor.[4] 2. Incomplete Salt Formation: The reaction between the amine and the resolving agent may not have gone to completion. 3. Losses During Workup: Material can be lost during filtration, washing, and extraction steps.	1. Solvent Screening: Test a range of solvents with varying polarities to find one in which the desired diastereomeric salt has low solubility. 2. Stoichiometry: Optimize the molar ratio of the resolving agent to the racemic amine. Often, using 0.5 to 1.0 equivalent of the resolving agent is a good starting point.[2] 3. Minimize Washes: Use a minimal amount of cold solvent to wash the filtered crystals to reduce dissolution. 4. Efficient Extraction: Ensure complete extraction of the liberated amine from the aqueous layer by performing multiple extractions with a suitable organic solvent.
Presence of Chemical Impurities	1. Incomplete Reaction: Unreacted starting materials from the synthesis may be carried through.[7] 2. Side-Products: The synthesis may have produced by-products with similar properties to the desired amine.[7][8][9] 3. Residual Resolving Agent: Incomplete removal of the chiral resolving agent after liberation of the free amine.	1. Pre-purification: Consider a preliminary purification of the crude mixture before chiral resolution (e.g., distillation or column chromatography) to remove major impurities. 2. Thorough Washing: After liberating the free amine, wash the organic extract thoroughly with a basic aqueous solution to remove any residual acidic resolving agent. 3. Chromatography: If impurities persist, column chromatography on silica gel or a suitable stationary phase may be necessary.[10]
Oily Precipitate or Failure to Crystallize	1. Inappropriate Solvent: The chosen solvent may not be suitable for inducing crystallization.[4] 2. Presence of Impurities: Impurities can sometimes inhibit crystallization.[4] 3. Rapid Cooling: Cooling the solution too quickly can lead to the formation of an oil rather than crystals.	1. Solvent/Anti-solvent System: Try adding an "anti-solvent" (a solvent in which the diastereomeric salt is poorly soluble) to the solution to induce precipitation. 2. Slow Cooling and Seeding: Allow the solution to cool slowly to room temperature, and then to a lower temperature if necessary. Seeding with a small crystal of the desired diastereomeric salt can initiate crystallization.[11] 3. Purify Crude Mixture: If impurities are suspected to be the issue, purify the crude amine before attempting salt formation.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for the chiral resolution of 1-(4-methoxy-3-methylphenyl)ethan-1-amine?

The most prevalent and industrially scalable method for resolving racemic 1-(4-methoxy-3-methylphenyl)ethan-1-amine is diastereomeric salt crystallization .[2][5] This technique involves reacting the racemic amine with an enantiomerically pure chiral acid, such as tartaric acid or its derivatives, to form a pair of diastereomeric salts.[12][13] These salts possess different physical properties, most notably solubility, which allows for their separation by fractional crystallization.[2][14]

Other potential methods, though less commonly reported for this specific compound, include:

• Chiral Chromatography: This method uses a chiral stationary phase (CSP) to separate the enantiomers directly.[15][16][17] It is often used for analytical purposes but can be scaled up for preparative separations.

• Enzymatic Resolution: This technique employs enzymes that selectively react with one enantiomer, allowing for the separation of the modified and unmodified forms.[4]

Q2: How do I choose the right chiral resolving agent and solvent?

The selection of the optimal resolving agent and solvent system is often empirical and requires screening. However, some general principles can guide your choices:

• Resolving Agent: For chiral amines, chiral carboxylic acids are the most common resolving agents.[] Tartaric acid and its derivatives are widely used and have a proven track record for resolving a broad range of amines.[2][13] Mandelic acid and camphorsulfonic acid are also viable options.[3] The rigid structure of some resolving agents can lead to better crystal packing and higher diastereoselectivity.[2]

• Solvent: The ideal solvent should dissolve the diastereomeric salts at an elevated temperature but allow for the selective crystallization of the less soluble salt upon cooling.[12][14] Alcohols such as methanol and ethanol are common choices for this purpose.[12][14] It is often beneficial to screen a variety of solvents with different polarities.

A systematic approach involves setting up small-scale screening experiments with different combinations of resolving agents and solvents to identify the conditions that provide the best separation.

Q3: What analytical techniques are essential for monitoring the purification process?

To effectively monitor the purification and determine the success of the resolution, the following analytical techniques are crucial:

• Chiral High-Performance Liquid Chromatography (HPLC): This is the gold standard for determining the enantiomeric excess (e.e.) of the purified amine.[4] A suitable chiral stationary phase (CSP), such as one based on polysaccharide derivatives, is used to separate the two enantiomers.[15][16] The ratio of the peak areas directly corresponds to the enantiomeric ratio.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the chemical structure and assess the chemical purity of the amine. It can also be used to detect the presence of residual solvents or impurities.

• Mass Spectrometry (MS): This technique confirms the molecular weight of the compound and can help in identifying unknown impurities.

Q4: My diastereomeric salt has a low diastereomeric excess (d.e.). What can I do to improve it?

A low diastereomeric excess in the crystallized salt is a common issue. To address this, you can:

• Perform Recrystallization: Dissolving the diastereomeric salt in a minimal amount of hot solvent and allowing it to cool slowly can significantly improve the diastereomeric purity. This process can be repeated until the desired d.e. is achieved.

• Optimize the Stoichiometry: The molar ratio of the resolving agent to the amine can influence the selectivity of the crystallization. Experiment with different ratios (e.g., 0.5, 0.75, 1.0 equivalents of the resolving agent) to find the optimal balance between yield and purity.

• Re-evaluate the Resolving Agent/Solvent System: If recrystallization is ineffective or leads to significant yield loss, it may be necessary to screen for a different combination of resolving agent and solvent that offers better selectivity.

Experimental Protocols

Diastereomeric Salt Crystallization Workflow

Caption: Workflow for chiral resolution via diastereomeric salt formation.

Chiral HPLC Analysis Workflow

Sources

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• 8. researchgate.net [researchgate.net]
• 9. Determination of synthesis route of 1-(3,4-methylenedioxyphenyl)-2-propanone (MDP-2-P) based on impurity profiles of MDMA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Organic Syntheses Procedure [orgsyn.org]
• 11. skoge.folk.ntnu.no [skoge.folk.ntnu.no]
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• 14. ptacts.uspto.gov [ptacts.uspto.gov]
• 15. researchgate.net [researchgate.net]
• 16. microbenotes.com [microbenotes.com]
• 17. medicine.hsc.wvu.edu [medicine.hsc.wvu.edu]

Optimizing yield in the synthesis of (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine

Technical Support Center: Synthesis of (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine

Ticket ID: #SYN-CHIRAL-4M3M Status: Open Priority: High (Yield & Enantiopurity Optimization) Assigned Specialist: Senior Application Scientist

Executive Summary: The "Push-Pull" Challenge

You are attempting to synthesize (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine . This is not a standard acetophenone reduction. The 4-methoxy group (strong electron-donating group, EDG) combined with the 3-methyl group creates a specific electronic and steric environment that deactivates the carbonyl carbon toward nucleophilic attack.

In our experience, users encounter two main failure modes with this substrate:

• Stalled Conversions: The electron-rich ring stabilizes the ketone, making imine formation (chemical) or enzyme acceptance (biocatalytic) sluggish.

• Racemization/Low ee: The benzylic position is prone to radical formation or competing pathways if reaction times are prolonged due to low reactivity.

Below are the optimized protocols and troubleshooting guides for the two most robust routes: Biocatalytic Transamination (High Selectivity) and Ellman’s Auxiliary Synthesis (High Predictability).

Module 1: Biocatalytic Route (ω-Transaminase)

Best for: High enantiomeric excess (>99% ee) and mild conditions.[1]

User Reported Issue: "Reaction stalls at 50-60% conversion. Adding more enzyme doesn't help."

Root Cause Analysis: This is a classic Thermodynamic Equilibrium issue. Transaminases are reversible. The equilibrium constant (

) for acetophenone-type substrates is often unfavorable ( ) when using Alanine as the amine donor. Furthermore, the product (the chiral amine) can inhibit the enzyme.

Diagnostic & Optimization Protocol

Step 1: Switch the Amine Donor System Do not use L-Alanine/LDH recycling for this specific substrate if yield is the priority. The Pyruvate byproduct is difficult to drive to completion.

• Recommendation: Use Isopropylamine (IPA) as the amine donor.

• Mechanism: IPA donates the amine and becomes Acetone . Acetone is volatile. By applying a vacuum or nitrogen sweep, you remove acetone, driving the equilibrium to the right (Le Chatelier’s principle).

Step 2: Solubilization of the Lipophilic Substrate The 3-methyl-4-methoxy motif is lipophilic. If the substrate crashes out, the enzyme cannot access it.

• Fix: Use DMSO (10-20% v/v) or MeOH .

• Caution: Do not exceed 20% DMSO as it may denature wild-type transaminases. Engineered variants (e.g., from Codexis or Johnson Matthey) are often DMSO-tolerant up to 50%.

Step 3: The "Smart" Feed Strategy High concentrations of the ketone (>50 mM) can deactivate the enzyme.

• Protocol: Implement a fed-batch addition. Add the ketone in 5 aliquots over 10 hours.

Visual Workflow: The IPA Equilibrium Shift

Caption: Kinetic driving force using Isopropylamine (IPA) and volatile byproduct removal to overcome unfavorable equilibrium.

Module 2: Chemical Route (Ellman’s Sulfinamide)

Best for: Lab-scale synthesis (1g - 100g) where enzyme screening is not feasible.

User Reported Issue: "Imine formation is incomplete even after 24 hours. Yields vary between batches."

Root Cause Analysis: The 4-methoxy group donates electron density into the carbonyl, making it a poor electrophile. Standard condensation conditions (Ti(OEt)4, RT, DCM) are insufficient for this deactivated ketone.

Optimization Guide: The "Force" Protocol

Phase 1: Condensation (Imine Formation) You must activate the ketone aggressively.

• Reagent: (

  )-(-)-tert-Butanesulfinamide (Note: Use ( )-sulfinamide to target the ( )-amine if using NaBH4 reduction).

• Catalyst: Ti(OEt)4 (Titanium tetraethoxide).[1]

• Critical Adjustment: Increase Ti(OEt)4 loading to 2.5 - 3.0 equivalents .

• Solvent: Switch from DCM to THF or Toluene and heat to 60-70°C . The Lewis acidity of Ti(OEt)4 increases with temperature, overcoming the electronic deactivation of the methoxy group.

Phase 2: Stereoselective Reduction This is where the chiral center is set. You have two choices depending on the diastereomeric ratio (dr) required.

Reducing Agent	Mechanism	Reagent Pairing for (S)-Amine	Expected dr	Notes
NaBH4	Non-Chelating	( )-Sulfinamide	~90:10	Cheaper, easier workup. Good for initial scale-up.
L-Selectride	Chelating	( )-Sulfinamide	>98:2	Requires -78°C. Higher purity, harder workup (boron salts).

Recommendation: Start with (

)-Sulfinamide + NaBH4 . If the dr is <95:5, recrystallize the amine salt later. If that fails, switch to the L-Selectride route.

Visual Decision Tree: Ellman Protocol

Caption: Stereochemical control logic for Ellman's auxiliary. Choice of reducing agent dictates the starting sulfinamide enantiomer.

Module 3: Purification & Analysis

User Reported Issue: "The product is an oil and difficult to handle. HPLC shows 92% ee."[2]

Troubleshooting Steps:

• Salt Formation (The "Upgrade"): Do not store the free base; it absorbs CO2 and oxidizes. Convert it to the Hydrochloride or Tartrate salt.

  • Protocol: Dissolve crude amine in EtOH. Add 1.1 eq of HCl in Dioxane/Ether. Cool to 0°C. The salt will precipitate.

  • Benefit: Recrystallizing the salt often upgrades ee from 92% to >99% by rejecting the minor enantiomer in the mother liquor.

• Chiral HPLC Method:

  • Column: Daicel Chiralpak AD-H or OD-H.

  • Mobile Phase: Hexane:IPA:Diethylamine (90:10:0.1).

  • Note: The diethylamine (DEA) is crucial to prevent peak tailing of the primary amine.

References

• Biocatalytic Transamination Equilibrium

  • Source: Shin, J. S., & Kim, B. G. (1999). Asymmetric synthesis of chiral amines with ω-transaminase. Biotechnology and Bioengineering.
  • Relevance: Establishes the kinetic inhibition of acetophenone derivatives and the necessity of byproduct removal.

• Ellman's Auxiliary Mechanism & Optimization

  • Source: Ellman, J. A., et al. (2002). N-tert-Butanesulfinyl Imines: Versatile Intermediates for the Asymmetric Synthesis of Amines.[3][4] Accounts of Chemical Research.

  • Relevance: Definitive guide on Ti(OEt)4 loading and reducing agent stereochemistry selection.

• Electronic Effects in Reductive Amination

  • Source: Carlson, R., et al. (1993).[5][6] An Optimized Procedure for the Reductive Amination of Acetophenone. Acta Chemica Scandinavica.

  • Relevance: Discusses the deactivation of electron-rich acetophenones and solvent effects.

• Transaminase IPA Donor System

  • Source: Savile, C. K., et al. (2010). Biocatalytic asymmetric synthesis of chiral amines from ketones applied to sitagliptin manufacture. Science.
  • Relevance: Although for Sitagliptin, this paper pioneered the high-concentr

Sources

• 1. researchgate.net [researchgate.net]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Ellman's Sulfinamides [sigmaaldrich.com]
• 4. Asymmetric Synthesis of Amines | Ellman Laboratory [ellman.chem.yale.edu]
• 5. researchgate.net [researchgate.net]
• 6. scispace.com [scispace.com]

Resolving solubility issues of (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine hydrochloride

[1]

Executive Summary & Chemical Profile

This compound is a chiral phenethylamine derivative in its hydrochloride salt form. Its solubility behavior is governed by two competing structural motifs:

• The Ionic Head: The ammonium chloride moiety (

  ) drives water solubility and high lattice energy.[1]

• The Lipophilic Tail: The 3-methyl-4-methoxyphenyl ring increases lipophilicity compared to simple phenethylamines, often leading to "oiling out" in intermediate polarity solvents.[1]

Property	Value	Implication for Solubility
Molecular Formula		Moderate molecular weight (201.69 g/mol ).[1]
Character	Amphiphilic Salt	Soluble in water/alcohols; Insoluble in non-polar organics.
pKa (Approx)	~9.5 - 10.0	Precipitates as free base at pH > 10.[1]
Critical Issue	Hygroscopicity & Oiling Out	Prone to forming supersaturated oils rather than crystals.

Troubleshooting Guide (Q&A)

Category A: Dissolution Failures

Q: Why does the compound remain insoluble in Dichloromethane (DCM) or Ethyl Acetate despite vigorous sonication? A: As a hydrochloride salt, the lattice energy is too high for these moderately polar aprotic solvents to overcome, especially the non-polar 3-methyl-4-methoxyaryl region.

• The Fix: You must increase the solvent polarity or disrupt the lattice.

  • Option 1 (Cosolvent): Add 5-10% Methanol (MeOH) to the DCM.[1] The methanol solvates the ammonium ion, while DCM solvates the aromatic ring.

  • Option 2 (Free Base Conversion): If you strictly need non-polar solubility (e.g., for chromatography), you must convert the salt to the free base (see Protocol 1 below).

Q: The compound dissolves in water but precipitates when I add my buffer. What is happening? A: This is likely a Common Ion Effect or a pH excursion .

• Mechanism 1 (pH): If your buffer pH is > 8.5, you are deprotonating the amine. The free base (neutral amine) is significantly less water-soluble than the HCl salt and will precipitate as an oil or sticky solid.[1]

• Mechanism 2 (Salting Out): If using high-molarity buffers (e.g., PBS 10x), the high chloride concentration from NaCl shifts the equilibrium toward the solid precipitate (

  ).[1]

• The Fix: Maintain pH < 7.0 and keep total ionic strength below 0.15 M.

Category B: Crystallization Issues (Oiling Out)

Q: During recrystallization, the solution turns cloudy and forms a gummy oil at the bottom instead of white crystals. How do I recover the solid? A: You are experiencing Liquid-Liquid Phase Separation (LLPS) , commonly known as "oiling out." This occurs when the melting point of the solvated compound drops below the boiling point of your solvent system, often due to impurities or supersaturation.[2][3]

• Immediate Remedy:

  • Re-heat the mixture until the oil redissolves (add a small amount of the "good" solvent if necessary).

  • Seed the solution: Add a tiny crystal of pure material at a temperature just below the saturation point.

  • Slow Cool: Insulate the flask. Rapid cooling traps impurities and forces the oil phase to separate.[3]

• Prevention: Switch to a solvent system with a lower boiling point or use the Vapor Diffusion Protocol (see below).

Experimental Protocols

Protocol 1: Salt-to-Free Base Conversion (For Organic Solubility)

Use this when you need the compound dissolved in Hexane, Toluene, or pure Et2O.[1]

• Dissolution: Dissolve 1.0 g of the HCl salt in 10 mL of deionized water.

• Basification: Slowly add 1M NaOH (aq) while stirring until pH reaches ~12. The solution will turn cloudy as the free base oil separates.

• Extraction: Add 15 mL of Dichloromethane (DCM) or Methyl tert-butyl ether (MTBE). Shake vigorously.

• Separation: Collect the organic layer. Repeat extraction 2x.

• Drying: Dry combined organics over anhydrous

  , filter, and concentrate in vacuo.

  • Note: The resulting oil is the (1S)-free amine. It is air-sensitive (absorbs

    ); use immediately.[1]

Protocol 2: Anti-Solvent Crystallization (To Fix Oiling Out)

Use this to purify the HCl salt without thermal stress.

• Primary Solvent: Dissolve the crude HCl salt in the minimum amount of Methanol or Ethanol at room temperature. (Do not heat).[1]

• Filtration: Filter through a 0.45 µm PTFE syringe filter to remove dust (nucleation sites for oiling).

• Anti-Solvent Addition: Place the filtrate in a flask with rapid stirring. Dropwise add Diethyl Ether or MTBE until a faint, persistent turbidity appears.

• Crystallization: Stop stirring. Cover the flask and place it in a refrigerator (4°C) for 12-24 hours.

• Harvest: Filter the white needles/plates and wash with cold ether.

Visualizations

Figure 1: Solubility Decision Matrix

This logic tree guides solvent selection based on the intended application.

Caption: Decision matrix for solvent selection based on experimental goals. Green nodes indicate optimal pathways; red nodes indicate high-risk or failure points.[1]

Figure 2: pH-Dependent Solubility Profile

Visualizing the relationship between pH and the dominant species.

Caption: The solubility switch. At pH > pKa (approx 9.5), the compound loses its charge and precipitates from aqueous solution, requiring organic extraction.

References

• Sigma-Aldrich. (2024).[1] 1-(4-Methoxy-3-methylphenyl)ethan-1-amine hydrochloride Product Specification. Retrieved from [1]

• PubChem. (2024). Compound Summary: (R)-1-(4-Methoxyphenyl)ethylamine (Analogous Structure).[1][4] National Library of Medicine. Retrieved from [1]

• Chemistry LibreTexts. (2022). Troubleshooting Crystallization: Oiling Out. Retrieved from [1]

• BenchChem. (2025).[2][5] Solubility of Amine Salts: General Principles. Retrieved from

Sources

• 1. (R)-1-(4-Methoxyphenyl)ethylamine | C9H13NO | CID 641449 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. reddit.com [reddit.com]
• 4. WO2015159170A2 - Improved process for the synthesis of 1-(4-methoxyphenyl) ethylamine and its isomers - Google Patents [patents.google.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Preventing racemization of (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine during storage

Compound Focus: (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine

Welcome to the Technical Support Center. This guide is engineered for researchers and drug development professionals handling (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine. Due to the electron-donating nature of the methoxy and methyl substituents on the aromatic ring, the benzylic stereocenter of this primary amine is highly stabilized in transient intermediate states. This makes the compound exceptionally vulnerable to racemization during storage if environmental and chemical parameters are not strictly controlled.

Section 1: Troubleshooting FAQs – Understanding Racemization Causality

Q1: My free base (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine dropped from 99% ee to 85% ee after 3 months of ambient storage in solution. What caused this? A1: The most common cause of ambient racemization in solution is Schiff base-mediated tautomerization . If your storage solvent contains trace enolizable carbonyls (e.g., acetone impurities or oxidized ether peroxides), the primary amine acts as a nucleophile to form an imine (Schiff base)[1]. This imine can reversibly tautomerize into a planar, achiral enamine. Upon hydrolysis by trace ambient moisture, the chiral center is scrambled, yielding a racemic mixture.

Q2: I stored the free base in a sealed, anhydrous container, but it still lost optical purity. Could light be a factor? A2: Yes. α-chiral benzylic amines are susceptible to photochemical racemization . Exposure to ambient or UV light can excite trace impurities or photocatalytic elements to generate an aminium radical cation (ARC) intermediate[2]. Because your compound features a para-methoxy group, the resulting benzylic radical is highly stabilized by electron donation. This planar intermediate loses its stereochemical memory, leading to racemization upon reduction.

Q3: How does trace metal contamination from stainless steel spatulas or reaction vessels affect chiral stability? A3: Trace transition metals (e.g., Pd, Ni, Ir) can catalyze a reversible redox cycle [3]. The amine is catalytically dehydrogenated into an achiral imine and subsequently re-hydrogenated. This dynamic kinetic process rapidly erodes the enantiomeric excess (ee) even in the absence of carbonyl impurities.

Section 2: Mechanistic Pathways of Degradation

To effectively prevent degradation, it is critical to visualize the chemical pathways that compromise your compound's stereocenter. Below is the logical flow of the most prevalent degradation mechanism: Schiff base formation.

Mechanism of Schiff base-mediated racemization of chiral amines.

Section 3: Quantitative Storage Parameters

The physical state and environmental conditions dictate the kinetic rate of racemization. The table below summarizes the expected ee retention based on empirical storage profiles for electron-rich benzylic amines[4].

Storage State	Temperature	Atmosphere	Light Exposure	12-Month Expected ee Retention
Free Base (Neat Liquid)	25°C	Air	Ambient	< 70% (High risk of racemization)
Free Base (Solution)	4°C	Air	Dark	~ 85 - 90%
Free Base (Neat Liquid)	-20°C	Argon	Dark	> 98%
HCl Salt (Solid)	25°C	Air	Ambient	> 99.5%
HCl Salt (Solid)	-20°C	Argon	Dark	> 99.9% (Optimal)

Section 4: Self-Validating Experimental Protocol

The Core Principle: The most robust method to prevent racemization is converting the free base into a hydrochloride (HCl) salt. This acts as a self-validating system : by protonating the amine lone pair, you fundamentally eliminate its nucleophilicity (halting Schiff base formation) and drastically increase its oxidation potential (preventing ARC radical formation). If the crystalline salt forms successfully, the stereocenter is chemically locked.

Self-validating protocol for the conversion and storage of chiral amine salts.

Step-by-Step Methodology: Salt Conversion & Storage

• Quality Control & Solvent Preparation: Verify the initial enantiomeric excess (>99% ee) via chiral HPLC. Dissolve the free base (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine in anhydrous methyl tert-butyl ether (MTBE). Causality: MTBE is an aprotic solvent lacking enolizable carbonyls, preventing premature Schiff base formation prior to protonation[4].

• Protonation (Salt Formation): Cool the solution to 0°C using an ice bath. Dropwise, add 1.05 equivalents of 1M HCl in diethyl ether under vigorous stirring. Causality: Low temperature controls the exothermic neutralization, preventing localized heating that could induce transient thermal degradation.

• Isolation: Filter the resulting white precipitate (amine hydrochloride salt) using a Büchner funnel under a gentle blanket of argon. Wash the filter cake with cold, anhydrous hexane to remove any unreacted free base or organic impurities.

• Desiccation: Transfer the solid to a vacuum desiccator. Dry the salt under high vacuum (protect from light using foil) for 12 hours to remove residual moisture. Causality: Trace water can facilitate localized pH shifts or micro-hydrolysis reactions if any impurities are present.

• Long-Term Storage: Transfer the dried salt to an amber glass vial (to block UV/ambient light). Purge the headspace with heavy inert gas (Argon), seal tightly with a PTFE-lined cap, and store at -20°C.

Recovery (Free-Basing for Experiments)

When ready to use the compound in a reaction requiring the free base:

• Suspend the required mass of the HCl salt in dichloromethane (DCM).

• Wash with an equal volume of cold 1M NaOH (aqueous).

• Extract the organic layer, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure at <30°C. Use immediately.

References

• Technical Support Center: Chiral Integrity of 2-Ethyloxolan-3-amine - Benchchem.4

• WO2016075082A1 - Stereoselective reductive amination of alpha-chiral aldehydes using omega-transaminases for the synthesis of precursors of pregabalin and brivaracetam - Google Patents. 1

• Photo-driven crystallization-induced diastereomer transformations of α-chiral benzylic amines - Princeton DataSpace. 2

• Scalable and sustainable synthesis of chiral amines by biocatalysis - ResearchGate. 3

Sources

• 1. WO2016075082A1 - Stereoselective reductive amination of alpha-chiral aldehydes using omega-transaminases for the synthesis of precursors of pregabalin and brivaracetam - Google Patents [patents.google.com]
• 2. Verification Required - Princeton University Library [dataspace.princeton.edu]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Reductive Amination of Methoxy-Methylphenyl Amines

From the Senior Application Scientist's Desk:

Welcome to the technical support center for reductive amination. This guide is designed for researchers, chemists, and drug development professionals who are working with the synthesis of methoxy-methylphenyl amines and encountering challenges. The presence of the electron-donating methoxy group and the steric influence of the methyl group on the phenyl ring introduces specific nuances to this otherwise robust reaction. This resource moves beyond generic protocols to provide in-depth, cause-and-effect troubleshooting based on mechanistic principles and field-proven experience. Our goal is to empower you to diagnose issues, optimize your reaction conditions, and achieve high-yield, high-purity synthesis of your target compounds.

Troubleshooting Guide & FAQs

This section is structured in a question-and-answer format to directly address the most common failures and observations during the reductive amination process for synthesizing methoxy-methylphenyl amines.

Category 1: Low or No Product Yield

Question 1: I'm seeing very low conversion to my desired amine product. What is the most likely bottleneck in the reaction?

Answer: Low conversion in the reductive amination of methoxy-methylphenyl amines typically points to one of two critical issues: inefficient imine formation or a mismatch between substrate reactivity and the chosen reducing agent.

The core of the reaction is the equilibrium between the starting materials (amine and carbonyl) and the imine intermediate.[1][2] For aromatic amines, especially those with electron-donating groups like methoxy, the nitrogen is less nucleophilic, which can slow the initial attack on the carbonyl. Furthermore, the equilibrium may not favor the imine without specific measures.

Troubleshooting Steps:

• Promote Imine Formation: The formation of the imine intermediate releases water. According to Le Châtelier's principle, removing this water will drive the equilibrium toward the imine product.[3]

  • Action: Add a dehydrating agent like anhydrous magnesium sulfate (MgSO₄) or molecular sieves (3Å or 4Å) to the reaction mixture before adding the reducing agent.[4]

  • Causality: These agents sequester water as it is formed, preventing the hydrolysis of the imine back to the starting materials.

• Utilize Mild Acid Catalysis: Imine formation is often catalyzed by mild acid (pH 4-6).[4][5] The acid protonates the carbonyl oxygen, making the carbonyl carbon more electrophilic and susceptible to attack by the weakly nucleophilic methoxy-aniline.

  • Action: Add a catalytic amount (e.g., 0.5-5 mol%) of acetic acid.

  • Causality & Caution: Too much acid (pH < 4) will protonate the amine starting material, rendering it non-nucleophilic and halting the reaction.[5] Sodium triacetoxyborohydride (NaBH(OAc)₃ or STAB) is often used as it releases acetic acid in situ, providing its own catalyst.[6]

• Re-evaluate Your Reducing Agent: Methoxy-substituted anilines form electron-rich imines. These imines are less electrophilic and thus less reactive towards reduction. A mild reducing agent may not be sufficiently potent.

  • Action: If using a very mild agent, consider switching to a more robust option. Sodium triacetoxyborohydride is generally the reagent of choice for its excellent balance of reactivity and selectivity.[1][6]

Question 2: My primary side product is the alcohol corresponding to my starting aldehyde/ketone. Why is this happening and how can I prevent it?

Answer: The formation of the corresponding alcohol (e.g., 4-methoxybenzyl alcohol from 4-methoxybenzaldehyde) is a clear indication that your reducing agent is reducing the starting carbonyl compound faster than the imine is being formed and/or reduced.[4] This is a classic chemoselectivity problem.

Root Causes & Solutions:

• Overly Reactive Reducing Agent: Sodium borohydride (NaBH₄) is a strong reducing agent that can readily reduce aldehydes and ketones, especially at neutral or acidic pH.[1][7]

  • Solution: Switch to a more selective (i.e., milder) reducing agent. Sodium triacetoxyborohydride (NaBH(OAc)₃) is highly recommended as it reduces imines and protonated iminium ions much faster than it reduces ketones or aldehydes.[1][4] Sodium cyanoborohydride (NaBH₃CN) is another option that is selective for the iminium ion at a controlled pH of 6-7, but it is toxic and can generate HCN gas if the pH drops too low.[1][8]

• One-Pot Procedure Issues: Adding all reagents simultaneously in a "one-pot" fashion can lead to competitive reduction of the carbonyl if imine formation is slow.

  • Solution: Implement a two-step, one-pot procedure. First, mix the methoxy-methylphenyl amine and the carbonyl compound in the solvent with a dehydrating agent. Allow the imine to form for a period (e.g., 1-2 hours), monitoring by TLC or LCMS if possible. Once imine formation is significant, add the reducing agent.[9] This gives the imine a "head start" before the reductant is introduced.

Visual Workflow: Troubleshooting Decision Tree

Caption: A decision tree for troubleshooting common reductive amination failures.

Category 2: Formation of Side Products

Question 3: I am observing a high molecular weight impurity that appears to be from over-alkylation. How do I prevent this?

Answer: Over-alkylation occurs when your desired secondary amine product, which is still nucleophilic, reacts with another molecule of the starting aldehyde/ketone to form a tertiary amine.[4] This is more common when using primary amines.

Mitigation Strategies:

• Stoichiometry Control: This is the most critical factor. The secondary amine product is often more nucleophilic than the starting aromatic amine.

  • Action: Use a 1:1 molar ratio of the amine and carbonyl, or a very slight excess of the amine (e.g., 1.05 to 1.1 equivalents).[4] This ensures the carbonyl is the limiting reagent and is consumed before it can react extensively with the product.

• Slow Addition: Adding the reducing agent slowly can help maintain a low concentration of the product amine at any given time, reducing the probability of it reacting further.

• Lower Temperature: Running the reaction at a lower temperature (e.g., 0 °C to room temperature) can slow down the rate of the undesired second alkylation more than it slows the desired reaction.

Category 3: Purification and Workup

Question 4: My product is difficult to purify. What are the best practices for isolating methoxy-methylphenyl amines?

Answer: Amines can be challenging to purify via standard silica gel chromatography due to their basicity, which often leads to peak tailing and poor separation.[10][11]

Recommended Purification Strategies:

• Acid-Base Extraction: Before chromatography, perform an aqueous workup.

  • Step 1: Quench the reaction with a mild base like saturated sodium bicarbonate solution.

  • Step 2: Extract the product into an organic solvent (e.g., ethyl acetate, DCM).

  • Step 3 (Optional Cleanup): Wash the organic layer with dilute acid (e.g., 1M HCl) to protonate the amine and pull it into the aqueous layer, leaving non-basic impurities behind. Then, re-basify the aqueous layer with NaOH and re-extract the pure amine. This is a highly effective but lengthy purification method.[12][13]

• Modified Column Chromatography:

  • Amine-Treated Silica: Use silica gel that has been pre-treated with a small amount of a volatile base like triethylamine (e.g., 1% triethylamine in the eluent). This neutralizes the acidic silanol groups on the silica surface, preventing strong adsorption of the amine product.[11]

  • Amine-Functionalized Columns: For very difficult separations, commercially available amine-functionalized silica columns can provide excellent results without the need for mobile phase modifiers.[10]

  • Reversed-Phase Chromatography: For polar amines, C18 reversed-phase flash chromatography can be an effective alternative to normal-phase silica.[14]

Key Experimental Protocols & Data

Data Table: Reagent Selection Guide

Reducing Agent	Pros	Cons	Optimal pH	Common Solvents
NaBH(OAc)₃ (STAB)	Highly selective for imines; mild; works well in one-pot reactions.[1][6]	Water-sensitive; releases acetic acid.[7]	Self-regulating (acidic)	Dichloromethane (DCM), Dichloroethane (DCE), THF
NaBH₃CN	Selective for protonated imines; water-stable.[1]	Highly Toxic (releases HCN below pH 7); slower reaction rates.[1]	6 - 7	Methanol (MeOH), Ethanol (EtOH)
NaBH₄	Inexpensive; powerful reductant.[7]	Poor selectivity; reduces aldehydes/ketones; can hydrolyze at low pH.[1][15]	> 7	Methanol (MeOH), Ethanol (EtOH)
H₂/Pd, Pt	"Green" reagent; high efficiency.[1]	Requires specialized hydrogenation equipment; catalyst can be inhibited by amine.[1]	N/A	Methanol (MeOH), Ethanol (EtOH), Ethyl Acetate (EtOAc)

Experimental Protocol: Optimized Reductive Amination using STAB

This protocol provides a robust starting point for the synthesis of a secondary amine from a methoxy-methylphenyl amine and an aldehyde.

• Setup: To a round-bottom flask equipped with a magnetic stir bar, add the methoxy-methylphenyl amine (1.0 equivalent).

• Solvent: Dissolve the amine in an anhydrous solvent such as Dichloroethane (DCE) or Dichloromethane (DCM) (approx. 0.1-0.5 M concentration).

• Carbonyl Addition: Add the aldehyde (1.0-1.05 equivalents) to the solution.

• Imine Formation (Optional but Recommended): Add activated 4Å molecular sieves (a layer covering the bottom of the flask). Stir the mixture at room temperature for 1-2 hours to facilitate imine formation.

• Reducing Agent Addition: Add sodium triacetoxyborohydride (STAB) (1.2-1.5 equivalents) to the mixture portion-wise over 10-15 minutes. The reaction may be slightly exothermic.

• Reaction: Stir the reaction at room temperature. Monitor the progress by Thin Layer Chromatography (TLC) or LCMS until the starting amine is consumed (typically 2-24 hours).

• Workup (Quench): Once complete, slowly and carefully quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃) or 1M NaOH until gas evolution ceases.

• Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer two more times with the organic solvent (e.g., DCM).

• Washing: Combine the organic layers and wash with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by column chromatography on silica gel, typically using a hexane/ethyl acetate gradient with 1% triethylamine added to the eluent.

Visual Diagram: Reductive Amination Mechanism & Key Side Reactions

Caption: The main reaction pathway for reductive amination and two common competing side reactions.

References

• Master Organic Chemistry. (2017). Reductive Amination, and How It Works. [Link]

• Journal of Chemical and Pharmaceutical Research. (2024). Strategies for Selective Reductive Amination in Organic Synthesis and Catalysis. [Link]

• Molecules. (2023). A Brief Review: Advancement in the Synthesis of Amine through the Leuckart Reaction. [Link]

• YouTube. (2020). Chemistry of sodium cyanoborohydride and sodium triacetoxyborohydride | Reductive Amination. [Link]

• Organic Chemistry Portal. Reductive Amination - Common Conditions. [Link]

• Wikipedia. Reductive amination. [Link]

• Chemistry Steps. (2024). Reductive Amination. [Link]

• Chemical Reviews. (2019). Reductive Amination in the Synthesis of Pharmaceuticals. [Link]

• Frontiers in Chemistry. (2020). Catalytic Reductive Amination of Aldehydes and Ketones With Nitro Compounds: New Light on an Old Reaction. [Link]

• Google Patents. (2011). Compositions for reductive aminations utilizing supported tricarboxyborohydride reagents and methods of using the same.

• JoVE. (2023). Preparation of Amines: Reductive Amination of Aldehydes and Ketones. [Link]

• Synple Chem. Application Note – Reductive Amination. [Link]

• Biotage. (2023). When should amine-bonded columns be used for purification?. [Link]

• ResearchGate. (2019). Two-Step Synthesis of Multi-Substituted Amines by Using an N-Methoxy Group as a Reactivity Control Element. [Link]

• Biotage. (2023). Is there an easy way to purify organic amines?. [Link]

• The Journal of Organic Chemistry. (2025). Reductive Amination Reactions Using Sodium Hypophosphite: a Guide to Substrates. [Link]

• Teledyne ISCO. (2012). RediSep C-18 reversed phase column Purification of primary amines. [Link]

• Organic Chemistry Tutor. Formation of Imines and Enamines. [Link]

• Beilstein Journal of Organic Chemistry. (2022). Trichloroacetic acid fueled practical amine purifications. [Link]

• National Center for Biotechnology Information. (2020). Kinetic and Thermodynamic Modulation of Dynamic Imine Libraries Driven by the Hexameric Resorcinarene Capsule. [Link]

• National Center for Biotechnology Information. (2020). Reductive aminations by imine reductases: from milligrams to tons. [Link]

• Reddit. (2025). What's wrong with my reductive amination? I barely got any product.. [Link]

• National Center for Biotechnology Information. (2022). Trichloroacetic acid fueled practical amine purifications. [Link]

• National Center for Biotechnology Information. (2012). Reductive amination with zinc powder in aqueous media. [Link]

• Taylor & Francis Online. (2021). One-pot amination of aldehydes and ketones over heterogeneous catalysts for production of secondary amines. [Link]

• ACS Green Chemistry Institute. (2026). Reductive Amination. [Link]

• ResearchGate. (2016). Fig. 2 Kinetics and thermodynamics of imine 3 synthesis in the presence.... [Link]

• Master Organic Chemistry. (2022). Imines - Properties, Formation, Reactions, and Mechanisms. [Link]

• MDPI. (2023). Catalytic Reductive Amination of Aromatic Aldehydes on Co-Containing Composites. [Link]

• Chemistry Steps. (2025). Formation of Imines and Enamines. [Link]

• ResearchGate. (2016). I have a trouble in reductive amination, Is there anyone having some effective method to reduct imine to amine?. [Link]

• Organic Chemistry Portal. Amine synthesis by reductive amination (reductive alkylation). [Link]

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• 4. pdf.benchchem.com [pdf.benchchem.com]
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• 15. Reductive Amination - Chemistry Steps [chemistrysteps.com]

Technical Support Center: Recrystallization of (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine

Welcome to the technical support center for the purification of (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine via recrystallization. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and frequently asked questions to navigate the challenges of obtaining this chiral amine in high purity.

Introduction

(1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine is a valuable chiral building block in organic synthesis. Achieving high enantiomeric and chemical purity is often critical for its downstream applications. Recrystallization is a powerful purification technique, but its success is highly dependent on the choice of solvent and experimental conditions.[1] This guide offers practical solutions to common issues encountered during the recrystallization of this specific amine, either as the free base or as a diastereomeric salt.

Frequently Asked Questions (FAQs)

Q1: What is the first step in developing a recrystallization protocol for a new compound like (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine?

The initial and most critical step is solvent screening.[2] The ideal recrystallization solvent is one in which the compound has high solubility at elevated temperatures and low solubility at lower temperatures.[1][3] This differential solubility is the basis for purification.[3]

Q2: How does the "like dissolves like" principle apply to selecting a solvent for this amine?

The principle of "like dissolves like" suggests that substances with similar polarities are more likely to be soluble in one another.[1][3] (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine possesses both polar (amine and methoxy groups) and non-polar (aromatic ring and methyl groups) characteristics. Therefore, a range of solvents from polar to non-polar should be screened. It is often observed that amines are more soluble in aromatic solvents than in aliphatic ones.[4]

Q3: Can I use a mixed solvent system?

Yes, mixed solvent systems, also known as solvent-antisolvent systems, are very effective.[5] This involves dissolving the amine in a "good" solvent (in which it is highly soluble) at an elevated temperature, followed by the gradual addition of a "bad" or "anti-solvent" (in which it is poorly soluble) until the solution becomes turbid.[5][6] This induces crystallization.

Q4: My amine is an oil at room temperature. Can I still use recrystallization?

If the free amine is an oil, direct recrystallization is not feasible. In this case, the amine can be converted to a salt (e.g., a hydrochloride or a diastereomeric salt with a chiral acid) which is typically a solid and can be purified by recrystallization.

Q5: How can I improve the enantiomeric purity of my amine using recrystallization?

To enhance enantiomeric purity, diastereomeric salt formation is the method of choice.[7][8] This involves reacting the racemic or enantiomerically-enriched amine with a chiral resolving agent (a chiral acid) to form two diastereomeric salts.[7][9] These diastereomers have different physical properties, including solubility, allowing for their separation by fractional crystallization.[7][8][9]

Troubleshooting Guide

This section addresses specific problems that may arise during the recrystallization of (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine.

Issue 1: The compound "oils out" instead of crystallizing.

Possible Cause	Solution
The melting point of the compound is lower than the boiling point of the solvent.[10]	- Select a solvent with a lower boiling point. - Lower the temperature of the initial dissolution to just what is necessary to dissolve the solid.[6]
The solution is too concentrated or cooled too quickly.	- Add a small amount of additional hot solvent to redissolve the oil, then allow it to cool more slowly.[10] - Consider using a mixed solvent system to better control the saturation point.
The compound is significantly impure.	- Attempt a preliminary purification step, such as column chromatography or an acid-base extraction, to remove gross impurities before recrystallization.[6]

Issue 2: No crystals form upon cooling.

Possible Cause	Solution
The solution is not saturated; too much solvent was used.[10]	- Evaporate some of the solvent to increase the concentration and then attempt to cool again.[6]
The compound is too soluble in the chosen solvent, even at low temperatures.	- Select a different solvent in which the compound is less soluble. - If using a good solvent, add an anti-solvent dropwise to induce precipitation.[6]
The solution is supersaturated.[1]	- Induce crystallization by scratching the inside of the flask with a glass rod at the air-liquid interface to create nucleation sites.[6] - Add a seed crystal of the pure compound.[6]

Issue 3: Poor recovery of the purified compound.

Possible Cause	Solution
The compound has significant solubility in the cold solvent.	- Ensure the solution is cooled to a sufficiently low temperature (e.g., in an ice bath) before filtration. - Minimize the amount of cold solvent used to wash the crystals during filtration.[1]
Too much solvent was used initially.	- Concentrate the mother liquor (the solution after filtration) and cool it again to recover a second crop of crystals. Note that the purity of subsequent crops may be lower.
Premature crystallization during hot filtration.	- Use a pre-heated funnel and filter flask. - Add a small excess of hot solvent before filtration to prevent the solution from becoming saturated in the funnel.

Issue 4: The resulting crystals are not pure.

Possible Cause	Solution
The cooling process was too rapid, trapping impurities in the crystal lattice.	- Allow the solution to cool slowly to room temperature before placing it in an ice bath.[6]
The chosen solvent does not effectively discriminate between the desired compound and the impurities.	- Perform a more thorough solvent screen to find a solvent system with a better solubility profile for the compound versus the impurities.
The crystals were not washed properly after filtration.	- Wash the filter cake with a small amount of ice-cold, fresh solvent to remove any residual mother liquor containing impurities.

Experimental Protocols

Protocol 1: Solvent Screening for Recrystallization

This protocol provides a systematic approach to identifying a suitable solvent for the recrystallization of (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine or its salt.

Materials:

• (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine (or its salt)

• A selection of solvents with varying polarities (e.g., water, ethanol, isopropanol, ethyl acetate, toluene, heptane)

• Small test tubes

• Hot plate or water bath

• Vortex mixer

• Ice bath

Procedure:

• Place approximately 20-30 mg of the compound into several small, labeled test tubes.

• To each tube, add a different solvent dropwise at room temperature, vortexing after each addition, to assess solubility in the cold solvent.

• If the compound is insoluble or sparingly soluble at room temperature, heat the test tube gently in a water bath or on a hot plate.

• Continue adding the hot solvent dropwise until the solid completely dissolves.

• Allow the clear solution to cool slowly to room temperature, and then place it in an ice bath.

• Observe for crystal formation. An ideal solvent will show low solubility at room temperature, high solubility when hot, and will yield a good crop of crystals upon cooling.[1]

Protocol 2: Recrystallization using a Single Solvent System

Procedure:

• Place the impure (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine in an Erlenmeyer flask.

• Add the chosen solvent in small portions while heating the flask with gentle swirling.[5]

• Continue adding the hot solvent until the compound just dissolves. Avoid adding an excess of solvent.[11]

• If the solution is colored, and the pure compound is known to be colorless, add a small amount of activated charcoal and heat for a few minutes.

• If charcoal was added or if there are insoluble impurities, perform a hot filtration through a fluted filter paper into a clean, pre-warmed Erlenmeyer flask.

• Cover the flask and allow the solution to cool slowly to room temperature.

• Once at room temperature, place the flask in an ice bath to maximize crystal formation.

• Collect the crystals by vacuum filtration, washing them with a small amount of ice-cold solvent.[11]

• Allow the crystals to air dry on the filter paper or in a desiccator.

Visualizing the Recrystallization Workflow

Caption: A flowchart illustrating the key stages of a typical recrystallization process.

Solvent Selection Logic

Caption: A decision tree for selecting an appropriate recrystallization solvent.

References

• High-Throughput Classical Chiral Resolution Screening of Synthetic Intermediates: Effects of Resolving Agents, Crystallization Solvents, and Other Factors. Organic Process Research & Development.
• Technical Support Center: Purific
• Technical Support Center: Purification of Secondary Alkyl Amines. Benchchem.
• Recrystallization Guide: Process, Procedure, Solvents. Mettler Toledo.
• Problems with Recrystallisations. University of York Chemistry Teaching Labs.
• Breaking Down the Methods: Chromatography and Crystallization in Chiral Resolution. Chiral Resolution.
• How to recrystallize amine compound and it is not soluble in common organic solvents.
• Recrystalliz
• 1-(4-Methoxy-3-methylphenyl)ethan-1-amine hydrochloride. Sigma-Aldrich.
• Recrystalliz
• RECRYSTALLIS
• Separation or Resolution of Enantiomers. Chemistry LibreTexts.
• Chiral resolution. Wikipedia.
• Recrystalliz
• Recrystalliz
• 1-(4-Methoxy-3-methylphenyl)ethan-1-amine hydrochloride | 104338-21-8. MilliporeSigma.
• Are amines soluble in organic solvents?. Quora.

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• 2. mt.com [mt.com]
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• 5. web.mnstate.edu [web.mnstate.edu]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Breaking Down the Methods: Chromatography and Crystallization in Chiral Resolution – Chiralpedia [chiralpedia.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Chiral resolution - Wikipedia [en.wikipedia.org]
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• 11. m.youtube.com [m.youtube.com]

Minimizing side reactions in (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine synthesis

Welcome to the Technical Support Center for the synthesis of (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine . As a Senior Application Scientist, I have designed this guide to help you navigate the highly specific mechanistic pitfalls associated with the synthesis of chiral 1-arylethylamines.

Synthesizing this specific molecule requires strict control over kinetic pathways and transition states. The electron-donating nature of the 4-methoxy-3-methylphenyl ring introduces unique vulnerabilities, particularly regarding benzylic carbocation formation and subsequent racemization. This guide provides field-proven troubleshooting strategies, self-validating protocols, and authoritative mechanistic insights to ensure your synthesis yields >98% enantiomeric excess (ee) while minimizing side reactions.

Reaction Workflow & Side Reaction Pathways

To effectively troubleshoot, we must first map the kinetic landscape of the reaction. The diagram below illustrates the intended synthetic pathways alongside the competing side reactions that commonly degrade yield and stereopurity.

Figure 1: Synthesis workflow of (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine and side reactions.

Troubleshooting Guide & FAQs

Q: During the reductive amination of 4-methoxy-3-methylacetophenone, I am observing up to 15% of a secondary amine side product. How can I minimize this dimerization? A: Dimerization is a classic competing side reaction in primary amine synthesis[1]. It occurs when your newly synthesized primary amine—(1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine—acts as a nucleophile and attacks the unreacted imine intermediate instead of the intended ammonia source. Causality & Solution: To suppress this, you must shift the kinetic equilibrium. If using transition-metal catalysis (e.g., Ru or Co-based), drastically increase the ammonia/amine donor pressure (e.g., 0.6 MPa NH₃) to outcompete the product amine[1]. Alternatively, employing biocatalysis via Imine Reductases (IREDs) physically restricts the active site, preventing the bulky secondary amine from forming while maintaining excellent enantioselectivity (>98% ee)[2].

Q: I am utilizing Ellman's (R)-tert-butanesulfinamide auxiliary. My reduction step yields a poor diastereomeric ratio (dr ~ 3:1). How can I improve the stereocontrol? A: The diastereoselective reduction of the N-sulfinylimine relies heavily on the transition state geometry[3]. Using standard NaBH₄ in methanol often leads to an open transition state, resulting in poor facial selectivity and low dr. Causality & Solution: Switch to a coordinating solvent like THF and use NaBH₄ with Ti(OEt)₄ additives at -50 °C. The titanium coordinates with both the sulfinyl oxygen and the imine nitrogen, locking the substrate into a rigid, 6-membered chair-like transition state. Hydride delivery is then strictly directed to the less sterically hindered face, reliably pushing the dr above 95:5[3].

Q: After cleaving the chiral sulfinyl group, my enantiomeric excess (ee) drops from 98% to 85%. What causes this racemization? A: Your target molecule contains a highly electron-donating 4-methoxy group and a 3-methyl group on the phenyl ring. During acidic cleavage of the sulfinamide, elevated temperatures or aqueous conditions promote the formation of a transient benzylic carbocation. The electron-rich aromatic ring hyper-stabilizes this carbocation, allowing S_N1-type racemization. Causality & Solution: Avoid aqueous HCl and heat entirely. Cleave the auxiliary using anhydrous 4M HCl in 1,4-dioxane at 0 °C, warming only to room temperature. This self-validating approach ensures that if your pre-cleavage dr is 98:2, your post-cleavage ee will precisely match it.

Q: In transition metal-catalyzed asymmetric hydrogenation, I am seeing incomplete conversion and over-reduction to the alcohol. A: Direct asymmetric hydrogenation of N-alkyl/aryl ketimines is notoriously challenging due to catalyst deactivation by the basic amine product[4]. If you increase hydrogen pressure to force conversion, the catalyst may begin reducing the starting ketone (formed via transient imine hydrolysis) into 1-(4-methoxy-3-methylphenyl)ethan-1-ol. Causality & Solution: To prevent catalyst poisoning and shift the equilibrium, use additives like acetic anhydride (Ac₂O) to acetylate the amine in situ, or employ robust Ir-f-SpiroPhos catalysts that tolerate basic amines without requiring extreme H₂ pressures[4].

Quantitative Data: Method Comparison

The following table summarizes the quantitative performance metrics and primary failure modes of various synthetic routes for 1-arylethylamines.

Synthesis Methodology	Catalyst / Auxiliary	Reagents / Conditions	Yield (%)	Enantiomeric Excess (ee)	Primary Side Reaction to Monitor
Direct Reductive Amination	Co-Ph@SiO₂ (900 °C)	NH₃ (0.6 MPa), H₂, 100 °C	85 - 92	N/A (Racemic)	Secondary Amine (Dimerization)[1]
Biocatalytic Transamination	AspRedAm (IREDs)	NH₃ or Methylamine, 30 °C	>95	>98% (S)	Incomplete Conversion[2]
Ellman's Auxiliary	(R)-tert-butanesulfinamide	Ti(OEt)₄, NaBH₄, -50 °C	78 - 84	95 - 98% (S)	Racemization during cleavage[3]
Asymmetric Hydrogenation	Ir-f-SpiroPhos	H₂ (3 bar), -10 to 0 °C	90 - 95	92 - 97% (S)	Alcohol formation (Over-reduction)[4]

Validated Experimental Protocol: Diastereoselective Synthesis via Ellman's Auxiliary

This self-validating protocol utilizes (R)-tert-butanesulfinamide to establish the (1S) stereocenter, specifically optimized to prevent the side reactions discussed above.

Phase 1: Imine Condensation

• Charge a flame-dried round-bottom flask with 4-methoxy-3-methylacetophenone (1.0 eq) and (R)-tert-butanesulfinamide (1.1 eq) in anhydrous THF (0.5 M).

• Add Ti(OEt)₄ (2.0 eq) dropwise at room temperature. Mechanistic Note: Ti(OEt)₄ acts as both a Lewis acid to activate the ketone and a water scavenger to drive the equilibrium forward, preventing imine hydrolysis.

• Stir for 12-18 hours. Monitor by TLC (Hexanes/EtOAc 7:3).

• Quench with an equal volume of saturated aqueous NaHCO₃. Filter the resulting TiO₂ salts through a Celite pad. Extract with EtOAc, dry over Na₂SO₄, and concentrate.

Phase 2: Diastereoselective Reduction

• Dissolve the crude N-sulfinylimine in anhydrous THF (0.2 M) and cool strictly to -50 °C under N₂.

• Add NaBH₄ (3.0 eq) portion-wise. Self-Validation Check: Take a 0.1 mL aliquot after 2 hours, quench, and run ¹H-NMR to confirm the diastereomeric ratio (dr) is >95:5 before proceeding to cleavage. If dr is low, your transition state was not properly locked (check solvent anhydrousness).

• Slowly warm to 0 °C over 4 hours. Quench with saturated NH₄Cl. Extract, dry, and concentrate.

Phase 3: Anhydrous Cleavage (Preventing Racemization)

• Dissolve the diastereomerically pure sulfinamide in anhydrous MeOH (0.2 M) and cool to 0 °C.

• Add 4M HCl in 1,4-dioxane (3.0 eq) dropwise. Stir for 1 hour at 0 °C, then 1 hour at room temperature.

• Concentrate under reduced pressure to yield the pure (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine hydrochloride salt without inducing S_N1 benzylic racemization.

References

• Simple Cobalt Nanoparticle-Catalyzed Reductive Amination for Selective Synthesis of a Broad Range of Primary Amines Source: PMC (National Institutes of Health) URL:[Link]

• Recent Advances in the Enantioselective Synthesis of Chiral Amines via Transition Metal-Catalyzed Asymmetric Hydrogenation Source: Chemical Reviews (ACS Publications) URL:[Link]

• Reductive Aminations by Imine Reductases: From Milligrams to Tons Source: White Rose Research Online URL:[Link]

• Practical and Asymmetric Synthesis of Apremilast Using Ellman's Sulfinamide as a Chiral Auxiliary Source: ResearchGate (MDPI Molbank) URL:[Link]

Sources

• 1. Simple Cobalt Nanoparticle-Catalyzed Reductive Amination for Selective Synthesis of a Broad Range of Primary Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Stability and Handling of (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine Under Oxidative Conditions

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical vulnerabilities of (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine [4]. This chiral benzylic amine is a highly valuable building block in pharmaceutical synthesis, but its electron-rich aromatic system and primary amine functionality make it exceptionally susceptible to oxidative degradation.

This guide synthesizes mechanistic causality, field-proven troubleshooting, and self-validating protocols to ensure the structural integrity of your compound during scale-up and storage.

Mechanistic Overview: The Dual Vulnerability

To effectively prevent degradation, we must first understand the causality behind it. (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine possesses two distinct sites of oxidative vulnerability:

• The Primary Amine (N-Oxidation): The nucleophilic nitrogen can be directly oxidized by trace peroxides (often found in aged ethereal solvents) or atmospheric oxygen. This pathway sequentially forms a hydroxylamine, a nitroso compound, and ultimately a nitro derivative [1][3].

• The Benzylic Position (Oxidative Deamination): The 4-methoxy and 3-methyl substituents are strongly electron-donating. They increase the electron density of the aromatic ring, which significantly lowers the bond dissociation energy (BDE) of the benzylic C-H bond. Under radical-mediated oxidative stress (often catalyzed by trace transition metals), this position is abstracted to form a benzylic radical, which rapidly converts to an imine and hydrolyzes into a ketone byproduct (1-(4-methoxy-3-methylphenyl)ethan-1-one), releasing ammonia [2].

Fig 1. Oxidative degradation pathways of (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine.

Troubleshooting & FAQs

Q1: During LC-MS analysis of my stored intermediate, I am observing unexpected mass shifts of +16 Da and +30 Da. What is causing this? A1: You are observing classical N-oxidation . The primary amine is reacting with electrophilic oxygen species to form a hydroxylamine (+16 Da). If the oxidative stress is prolonged, this intermediate over-oxidizes to a nitroso (+14 Da relative to the amine) or a nitro (+30 Da) compound [1][3]. Causality & Fix: This is almost always caused by the use of uninhibited or aged ethereal solvents (like THF or Diethyl Ether) that have accumulated organic peroxides. Switch to freshly distilled, peroxide-free solvents and verify them with KI-starch paper prior to use.

Q2: My chiral amine is slowly converting into a ketone over time, ruining my enantiomeric purity. How is a ketone forming from an amine? A2: This is oxidative deamination [2]. Because the 4-methoxy-3-methylphenyl ring is highly electron-rich, the adjacent benzylic C-H bond is exceptionally weak. Oxygen diradicals or trace metals abstract this hydrogen, forming an imine intermediate. Ambient moisture in your storage container then hydrolyzes the imine into 1-(4-methoxy-3-methylphenyl)ethan-1-one. Causality & Fix: This pathway is driven by radical autoxidation. You must rigorously exclude oxygen (store under Argon) and moisture.

Q3: I purged my reaction with nitrogen, but I am still seeing oxidative degradation. Why? A3: Nitrogen purging displaces atmospheric oxygen but does not deactivate trace transition metals (e.g., Fe, Cu) leached from stainless steel reactors or low-grade reagents. These metals act as single-electron transfer (SET) catalysts, decomposing parts-per-billion levels of hydroperoxides into highly aggressive alkoxyl radicals that initiate the degradation cascade. Causality & Fix: Introduce a metal chelator like EDTA or DTPA during your aqueous workup to sequester these catalytic metals, effectively shutting down the radical initiation phase.

Fig 2. Troubleshooting workflow for diagnosing and mitigating oxidative degradation.

Quantitative Data: Stability Profiling

The following table summarizes the expected degradation profiles of (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine (Intact

) when exposed to different oxidative stressors. Use this as a reference guide for your LC-MS data.

Oxidative Stressor	Primary Degradation Pathway	Major Product Formed	LC-MS Signature ( )	Mitigation Strategy
Atmospheric	Benzylic C-H Abstraction	1-(4-methoxy-3-methylphenyl)ethan-1-one	165.09 (-1 Da)	Argon sparging, dark storage
Trace Peroxides	N-Oxidation	N-Hydroxylamine derivative	182.12 (+16 Da)	Use peroxide-free solvents
Transition Metals	Radical Deamination	Imine / Ketone mixture	164.11 & 165.09	Add EDTA/DTPA chelators
Strong Oxidants	Deep N-Oxidation	Nitroso / Nitro derivatives	180.10 / 196.10	Avoid strong oxidizing agents

Experimental Protocols: Self-Validating Systems

To ensure absolute trustworthiness in your workflows, do not rely on assumptions. The following protocols incorporate built-in validation steps to guarantee the integrity of your results.

Protocol 1: Self-Validating Forced Degradation Study (Oxidative Stress)

Purpose: To map the specific degradation kinetics of your batch of amine and confirm that observed impurities are strictly oxidative (not thermal or hydrolytic).

• Preparation of Solutions: Dissolve the amine in HPLC-grade acetonitrile to a concentration of 1 mg/mL. Divide into three distinct vials:

  • Vial A (Test): Add 3%

    (aqueous).

  • Vial B (Self-Validating Control): Add 3%

    + 0.1% BHT (Butylated hydroxytoluene, a radical scavenger).

  • Vial C (Blank): Add HPLC-grade water (volume equivalent to the

    addition).

• Incubation: Stir all vials at 40°C for 24 hours.

• Quenching (Critical Step): Add a stoichiometric excess of triphenylphosphine (

  ) to Vials A and B. Causality: This reduces unreacted peroxides, preventing artifactual N-oxidation from occurring inside the heated electrospray ionization (ESI) source of your mass spectrometer.

• Analysis & Validation: Analyze via LC-MS.

  • Validation Check: If Vial A shows degradation but Vial B remains intact, you have definitively proven the degradation is radical-mediated oxidation. If Vial B also degrades, your compound is suffering from a non-oxidative pathway (e.g., acid/base hydrolysis).

Protocol 2: Preventive Handling and Inert Storage Workflow

Purpose: To package the purified API intermediate for long-term stability without loss of enantiomeric purity.

• Aqueous Chelation Wash: During the final extraction of the amine, wash the organic layer with a 0.05 M aqueous solution of EDTA. Causality: This strips trace transition metals that act as autoxidation catalysts.

• Solvent Evaporation: Concentrate the organic layer under reduced pressure at a temperature not exceeding 30°C to minimize thermal radical initiation.

• Sparging and Blanketing: Re-dissolve the neat oil/solid in a highly stable storage solvent (e.g., anhydrous toluene). Sparge the solution with ultra-high-purity Argon for 15 minutes using a submerged frit.

  • Self-Validating Check: Use an optical Dissolved Oxygen (DO) probe to verify the

    concentration is ppm before proceeding. Do not assume sparging is complete based on time alone.

• Storage: Transfer to amber glass vials (to prevent photo-induced radical formation), blanket the headspace with Argon, seal with PTFE-lined caps, and store at -20°C.

References

• Oxidation of Primary Amines to N‐Monoalkylhydroxylamines using Sodium Tungstate and Hydrogen Peroxide‐Urea Complex Source: Advanced Synthesis & Catalysis URL:[Link]

• Catalytic Oxidative Deamination by Water with H2 Liberation Source: Journal of the American Chemical Society (JACS) URL:[Link]

Technical Support Center: Purifying (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine

Welcome to the technical support center for the purification of (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions (FAQs) related to the purification of this chiral amine. Our goal is to equip you with the scientific rationale and practical protocols to overcome common challenges in obtaining high-purity samples.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I might encounter in my (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine sample?

A1: Impurities can originate from starting materials, side reactions, or incomplete reactions during synthesis. Common impurities include:

• The (R)-enantiomer: The opposite enantiomer is often the most significant impurity to remove.

• Unreacted starting materials: Such as 4-methoxy-3-methylacetophenone.[1][2]

• Byproducts of reduction: Depending on the synthetic route, various byproducts from the reduction of the corresponding ketoxime or reductive amination can be present.

• Residual solvents: Solvents used during the synthesis and workup can be retained in the final product.

Q2: What are the primary methods for purifying chiral amines like this one?

A2: The most prevalent and effective methods for purifying chiral amines are diastereomeric salt crystallization, chiral chromatography (including HPLC and SFC), and enzymatic resolution.[3] The choice of method depends on the scale of purification, the nature of the impurities, the desired level of enantiomeric purity, and available resources.[3]

Q3: How do I choose the right chiral resolving agent for diastereomeric salt crystallization?

A3: The selection of a chiral resolving agent is a critical step.[3] Commonly used agents for resolving amines are chiral acids like tartaric acid, mandelic acid, and camphorsulfonic acid.[4][5] The ideal resolving agent will form a stable diastereomeric salt with your amine that exhibits a significant solubility difference between the two diastereomers in a particular solvent system, allowing for separation by fractional crystallization.[4][6] Empirical screening of different resolving agents and solvents is often necessary to identify the optimal conditions.[3]

Q4: What analytical techniques are best for assessing the purity of my final product?

A4: A combination of techniques is recommended for a comprehensive purity assessment:

• Chiral High-Performance Liquid Chromatography (HPLC): This is the gold standard for determining enantiomeric excess (e.e.). A suitable chiral stationary phase (CSP) is crucial for separating the enantiomers.[7][8][9][10]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can confirm the chemical structure and identify organic impurities. Chiral derivatizing agents can be used with ¹H NMR to determine enantiomeric purity by creating diastereomeric derivatives with distinct NMR signals.[11][12][13][14]

• Gas Chromatography (GC): Useful for assessing the presence of volatile impurities and residual solvents. Chiral GC columns can also be used for enantiomeric excess determination.

Troubleshooting Guide

This section addresses specific issues you may encounter during the purification of (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine.

Issue 1: Poor or No Crystallization During Diastereomeric Salt Formation

Possible Cause	Scientific Explanation	Troubleshooting Steps
Inappropriate Solvent System	The solubility of both diastereomeric salts is too high in the chosen solvent, preventing the less soluble salt from reaching supersaturation and crystallizing.[3]	1. Solvent Screening: Systematically screen a range of solvents with varying polarities (e.g., methanol, ethanol, isopropanol, acetonitrile, or mixtures thereof). 2. Anti-Solvent Addition: Gradually add a solvent in which the salt is less soluble (an "anti-solvent") to a solution of the salt in a good solvent to induce precipitation.[3]
Incorrect Stoichiometry	An excess of the resolving agent can sometimes increase the solubility of the diastereomeric salt, inhibiting crystallization.	1. Vary Molar Ratios: Experiment with different molar ratios of the resolving agent to the racemic amine. Using a sub-stoichiometric amount (e.g., 0.5 to 0.8 equivalents) of the resolving agent can sometimes favor the crystallization of the less soluble diastereomer.[6]
Presence of Impurities	Impurities from the synthesis can interfere with crystal lattice formation, a process known as crystal poisoning.	1. Pre-purification: Consider a preliminary purification step, such as a simple filtration through a silica plug or a quick distillation, to remove gross impurities before attempting the resolution.

Workflow for Optimizing Diastereomeric Salt Crystallization

Caption: Workflow for Diastereomeric Salt Resolution.

Issue 2: Low Enantiomeric Excess (e.e.) After a Single Crystallization

Possible Cause	Scientific Explanation	Troubleshooting Steps
Co-crystallization	The chosen solvent system does not provide a large enough solubility difference between the two diastereomeric salts, leading to both crystallizing out of solution.	1. Solvent Optimization: Re-evaluate your solvent system. A mixture of solvents can sometimes fine-tune the solubility difference. 2. Temperature Control: A slower, more controlled cooling process can improve selectivity. Avoid crash cooling in an ice bath initially.[15]
Insufficient Purification	A single crystallization is often not enough to achieve high enantiomeric purity.	1. Recrystallization: Perform one or more recrystallizations of the obtained diastereomeric salt.[16] With each recrystallization, the purity of the less soluble diastereomer should increase. Monitor the e.e. of the salt after each step.

Issue 3: Poor Resolution or Tailing Peaks in Chiral HPLC Analysis

Possible Cause	Scientific Explanation	Troubleshooting Steps
Inappropriate Chiral Stationary Phase (CSP)	The selected CSP does not have the right chiral recognition mechanism for your analyte. Polysaccharide-based CSPs are often a good starting point for chiral amines.[9]	1. Screen Different CSPs: Test a variety of CSPs (e.g., amylose or cellulose-based columns like Chiralpak® AD, OD, or AS).[9]
Suboptimal Mobile Phase	The mobile phase composition (solvents and additives) significantly impacts the interaction between the analyte and the CSP.	1. Modify Solvent Ratio: Adjust the ratio of the non-polar (e.g., hexane) and polar (e.g., isopropanol, ethanol) components of the mobile phase.[17] 2. Additives: For basic compounds like amines, adding a small amount of a basic additive (e.g., diethylamine, triethylamine) to the mobile phase can improve peak shape and resolution by minimizing interactions with residual acidic sites on the silica support.[17]
Column Overload	Injecting too much sample can saturate the stationary phase, leading to broad, tailing peaks.	1. Reduce Injection Volume/Concentration: Prepare a more dilute sample and inject a smaller volume.

Chiral HPLC Method Development Flowchart

Caption: Decision tree for chiral HPLC method development.

Experimental Protocols

Protocol 1: General Diastereomeric Salt Crystallization

This protocol provides a general guideline for the resolution of a racemic amine using a chiral acid.

• Dissolution: Dissolve the racemic (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine (1.0 equivalent) in a suitable solvent (e.g., methanol or ethanol) with gentle warming.

• Resolving Agent Addition: In a separate flask, dissolve the chiral resolving agent (e.g., L-tartaric acid, 0.5-1.0 equivalent) in the same solvent, also with warming.

• Salt Formation: Slowly add the resolving agent solution to the amine solution with continuous stirring.

• Crystallization: Allow the mixture to cool slowly to room temperature. The less soluble diastereomeric salt should begin to crystallize. To maximize the yield, the flask can be further cooled in an ice bath for 1-2 hours.[4]

• Isolation: Collect the crystals by vacuum filtration and wash them with a small amount of cold solvent.

• Liberation of the Free Amine: Suspend the collected crystals in water and add a base (e.g., 1M NaOH solution) dropwise until the salt is fully dissolved and the solution is basic.

• Extraction: Extract the liberated enantiomerically enriched amine with an organic solvent (e.g., dichloromethane or ethyl acetate).

• Drying and Concentration: Dry the organic extracts over an anhydrous drying agent (e.g., Na₂SO₄), filter, and concentrate under reduced pressure to obtain the purified amine.

• Analysis: Determine the enantiomeric excess of the purified amine using chiral HPLC.

Protocol 2: NMR Analysis of Enantiomeric Purity using a Chiral Derivatizing Agent

This protocol describes a method to determine the enantiomeric purity of a primary amine by NMR.[11][12][13][14]

• Sample Preparation: In an NMR tube, combine the amine sample (approx. 5-10 mg), an equimolar amount of a chiral derivatizing agent (e.g., (S)-Mosher's acid chloride or 2-formylphenylboronic acid with an enantiopure diol), and a suitable deuterated solvent (e.g., CDCl₃).

• Reaction: The reaction to form the diastereomeric derivatives is typically fast at room temperature.

• NMR Acquisition: Acquire a high-resolution ¹H NMR spectrum.

• Data Analysis: Identify a pair of well-resolved signals corresponding to a specific proton in the two diastereomers. The enantiomeric excess can be calculated from the integration of these two signals.

References

• Perez-Fuertes, Y., Kelly, A. M., Fossey, J. S., et al. (2008). Simple protocols for NMR analysis of the enantiomeric purity of chiral primary amines. Nature Protocols, 3(2), 210-214. Available at: [Link]

• Simple protocol for NMR analysis of the enantiomeric purity of chiral primary amines. ResearchGate. Available at: [Link]

• Azevedo, A. M., Prazeres, D. M. F., & Cabral, J. M. S. (2006). Rational approach to the selection of conditions for diastereomeric resolution of chiral amines by diacid resolving agents. Tetrahedron: Asymmetry, 17(10), 1577-1585. Available at: [Link]

• Perez-Fuertes, Y., Kelly, A. M., Fossey, J. S. et al. (2008). Simple protocols for NMR analysis of the enantiomeric purity of chiral primary amines. University of Birmingham Research Portal. Available at: [Link]

• Racemic Mixtures and the Resolution of Enantiomers. (2023). Chemistry LibreTexts. Available at: [Link]

• Simple protocols for NMR analysis of the enantiomeric purity of chiral primary amines. University of Bath's research portal. Available at: [Link]

• Identifying a diastereomeric salt for a challenging chiral resolution. Unchained Labs. Available at: [Link]

• Resolution of Enantiomers. SlidePlayer. Available at: [Link]

• A simple protocol for determination of enantiopurity of amines using BINOL derivatives as chiral solvating agents via 1 H- and 19 F-NMR spectroscopic analysis. (2022). RSC Publishing. Available at: [Link]

• Supporting Information For: S1. Available at: [Link]

• Supporting Information Iridium-catalyzed Direct Asymmetric Reductive Amination of Aromatic Ketones. Available at: [Link]

• Recrystallization. Available at: [Link]

• Overcoming the Limitations of Diastereomeric Crystallisation of Chiral Amines. White Rose eTheses Online. Available at: [Link]

• Synthesis of Highly Enantiomerically Enriched Amines by Asymmetric Transfer Hydrogenation of N-(tert-Butylsulfinyl)imines. Organic Syntheses. Available at: [Link]

• Recrystallization. Available at: [Link]

• Comparison of Enantiomeric Separations and Screening Protocols for Chiral Primary Amines by SFC and HPLC. (2020). LCGC International. Available at: [Link]

• Separation of Racemates Using Chiral HPLC and Creation of a Database for this Methodology. Asian Journal of Chemistry. Available at: [Link]

• Recent Advances in the Enantioselective Synthesis of Chiral Amines via Transition Metal-Catalyzed Asymmetric Hydrogenation. (2021). ACS Publications. Available at: [Link]

• Chiral HPLC Separations. Phenomenex. Available at: [Link]

• Swist, M., et al. (2005). Basic and neutral route specific impurities in MDMA prepared by different synthesis methods Comparison of impurity profiles. Forensic Science International, 155(2-3), 100-111. Available at: [Link]

• Improved process for the synthesis of 1-(4-methoxyphenyl) ethylamine and its isomers. Google Patents.

• 1-(4-Methoxy-3-methylphenyl)ethan-1-one. PubChem. Available at: [Link]

• 1-{4-[(3-methylphenyl)methoxy]phenyl}ethan-1-amine hydrochloride. PubChemLite. Available at: [Link]

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Validation & Comparative

Chiral HPLC Methods for Separating (1S) and (1R)-1-(4-methoxy-3-methylphenyl)ethan-1-amine: A Comparison Guide

The enantiomeric resolution of chiral primary amines is a critical bottleneck in the development of neuroactive pharmaceuticals and advanced chiral catalysts. The molecule 1-(4-methoxy-3-methylphenyl)ethan-1-amine presents a unique chromatographic challenge: it possesses a highly basic primary amine group (-NH₂) prone to severe peak tailing, coupled with an electron-rich, sterically hindered aromatic ring.

This guide objectively compares the two gold-standard methodologies for resolving 1-arylethylamines: Polysaccharide-based Chiral Stationary Phases (CSPs) and Crown Ether-based CSPs . By examining the causality behind mobile phase selection and chiral recognition mechanisms, researchers can select the optimal self-validating protocol for their specific analytical or preparative needs.

Mechanistic Overview: The Causality of Chiral Recognition

To successfully separate the (1S) and (1R) enantiomers of 1-(4-methoxy-3-methylphenyl)ethan-1-amine, the chromatographic system must exploit the molecule's specific structural nodes: the basic amine and the functionalized aromatic ring.

Approach A: Polysaccharide-Based CSPs (The Multi-Interaction Model)

Columns like Chiralpak IG (immobilized amylose tris(3-chloro-5-methylphenylcarbamate)) utilize a multi-modal recognition mechanism. The meta-substituted phenylcarbamate derivatives create a helical chiral cavity [3, 4].

• The Causality: The electron-rich 4-methoxy-3-methylphenyl group of the analyte engages in strong

  interactions with the chloro-methyl-phenyl groups of the CSP. Simultaneously, the analyte's primary amine acts as a hydrogen bond donor to the CSP's carbamate carbonyls.

• The Caveat: Because the amine is highly basic, it will interact with residual silanols on the silica support, destroying peak shape. Therefore, a basic additive like Diethylamine (DEA) is mandatory to mask these achiral active sites [4].

Approach B: Crown Ether CSPs (The Host-Guest Model)

Columns like Crownpak CR-I(+) or CR(+) utilize a chiral 18-crown-6 ether immobilized or coated on silica [2, 5].

• The Causality: This mechanism is exclusively dependent on the protonation of the primary amine. Under highly acidic conditions (pH 1.0–2.0), the amine becomes -NH₃⁺. The three protons form ideal hydrogen bonds with the six oxygen atoms of the crown ether, drawing the chiral center of the analyte into the chiral barrier of the CSP [1]. The spatial arrangement of the methyl group versus the bulky 4-methoxy-3-methylphenyl group dictates which enantiomer forms a more stable inclusion complex.

Mechanistic comparison of chiral recognition for primary amines.

Performance Comparison Data

The following table summarizes the expected quantitative and qualitative performance metrics when separating 1-arylethylamine derivatives using these two distinct methodologies.

Parameter	Polysaccharide CSP (e.g., Chiralpak IG)	Crown Ether CSP (e.g., Crownpak CR-I(+))
Chromatographic Mode	Normal Phase (NP) or Polar Organic	Reversed-Phase (RP)
Typical Mobile Phase	Hexane / Isopropanol / DEA (90:10:0.1)	H₂O (pH 1.5 with HClO₄) / Methanol (85:15)
Analyte State	Neutral (-NH₂)	Fully Protonated (-NH₃⁺)
Elution Order Control	Fixed (Dependent on CSP geometry)	Reversible (Switch to CR-I(-) column) [2, 5]
Typical Resolution (Rs)	1.5 – 3.5	2.0 – 5.0+ (Highly specific for 1-arylethylamines) [1]
Preparative Suitability	Excellent (High loading capacity)	Poor (Low capacity, acidic mobile phase removal is difficult)
Primary Advantage	Broad screening applicability, easy scale-up	Unmatched resolution, trace enantiomer analysis via order reversal

Strategic Decision Workflow

Selecting the right method depends entirely on the end goal of the analysis. If the goal is to isolate the (1S) and (1R) enantiomers for downstream synthesis, the Polysaccharide method is required due to the volatility of the mobile phase. If the goal is to detect a 0.1% (1R) impurity in a 99.9% (1S) batch, the Crown Ether method is superior because the elution order can be inverted to ensure the trace impurity elutes before the main peak, preventing peak tailing overlap [2].

Decision workflow for selecting a chiral HPLC strategy for 1-arylethylamines.

Step-by-Step Experimental Methodologies

The following protocols are designed as self-validating systems. By strictly controlling the pH and additive concentrations, you eliminate secondary retention mechanisms that cause peak broadening.

Protocol 1: Normal Phase Separation via Polysaccharide CSP

Optimal for routine enantiomeric excess (ee%) determination and preparative scale-up.

• Column Selection: Chiralpak IG (4.6 mm ID × 250 mm, 5 µm). The meta-substituted selector provides superior resolution for bulky aromatic groups [3].

• Mobile Phase Preparation:

  • Measure 900 mL of HPLC-grade Hexane and 100 mL of HPLC-grade Isopropanol (IPA).

  • Add exactly 1.0 mL of Diethylamine (DEA) to the mixture (final concentration 0.1% v/v). Scientific Note: DEA outcompetes the primary amine analyte for residual silanol binding sites, ensuring sharp, symmetrical peaks.

  • Degas the mixture via sonication for 10 minutes.

• System Equilibration: Flush the column at 1.0 mL/min for at least 45 minutes until the baseline at 254 nm is perfectly stable.

• Sample Preparation: Dissolve 1-(4-methoxy-3-methylphenyl)ethan-1-amine in the mobile phase to a concentration of 1.0 mg/mL.

• Execution: Inject 10 µL. Maintain column temperature at 25 °C. Detection via UV at 230 nm and 254 nm.

Protocol 2: Reversed-Phase Separation via Crown Ether CSP

Optimal for trace enantiomer quantification and complex matrix analysis.

• Column Selection: Crownpak CR-I(+) (3.0 mm ID × 150 mm, 5 µm) [5].

• Mobile Phase Preparation:

  • Prepare an aqueous solution of Perchloric acid (HClO₄). Carefully adjust the pH to exactly 1.5. Scientific Note: A pH > 2.0 will result in incomplete protonation of the analyte, destroying the host-guest complexation and resulting in co-elution.

  • Mix 850 mL of the pH 1.5 Perchloric acid solution with 150 mL of HPLC-grade Methanol (or Acetonitrile for the immobilized CR-I version) [2].

  • Filter through a 0.22 µm acid-resistant membrane.

• System Equilibration: Flush the column at 0.4 mL/min (note the lower flow rate for 3.0 mm ID columns) at 25 °C. Keep pressure below 15 MPa to protect the silica support [2].

• Sample Preparation: Dissolve the analyte in the mobile phase to a concentration of 0.5 mg/mL.

• Execution: Inject 5 µL. If the trace enantiomer elutes second and is obscured by the tail of the major enantiomer, swap the column to a Crownpak CR-I(-) . This will invert the chiral cavity, causing the trace enantiomer to elute first, providing a self-validating baseline resolution [5].

References

• Performance comparison of chiral stationary phases in the enantiomeric separation of 1-arylethylamines by HPLC. J-Stage. Available at:[Link]

• Daicel CROWNPAK CR(+) and CR(-) Crown Ether HPLC Chiral Columns. Element Lab Solutions. Available at: [Link]

• Separation of Methyclothiazide Using New Immobilized Column – CHIRAL PAK IG. Chromatography Online. Available at: [Link]

• An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020). PubMed Central (PMC). Available at: [Link]

• Separation of free amino acids and primary amines using Daicel crown ether columns: CROWNPAK CR-I(+) and CROWNPAK CR-I(-). HPLC.eu Application Notes. Available at: [Link]

A Comparative Guide to the 1H NMR Spectral Interpretation of (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine

For researchers and professionals in drug development, the precise structural elucidation of chiral amines is a critical step in ensuring the safety and efficacy of new chemical entities. Among the arsenal of analytical techniques, Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy stands out for its ability to provide a detailed fingerprint of a molecule's structure. This guide offers an in-depth analysis of the ¹H NMR spectrum of (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine, a compound of interest in pharmaceutical research. By comparing its spectral features with those of structurally related alternatives, we will demonstrate how subtle changes in molecular architecture are reflected in the NMR data, thereby providing a robust framework for spectral interpretation.

The Significance of ¹H NMR in the Structural Analysis of Chiral Amines

¹H NMR spectroscopy is a powerful, non-destructive technique that provides information about the chemical environment of hydrogen atoms within a molecule. For a chiral amine such as (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine, ¹H NMR is indispensable for confirming its identity, purity, and stereochemistry. The chemical shift (δ), multiplicity (splitting pattern), and coupling constant (J) of each proton signal offer a wealth of information about its neighboring atoms and their spatial arrangement.

Predicted ¹H NMR Spectral Analysis of (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine

Table 1: Predicted ¹H NMR Data for (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration
H-α (methine)	~4.1	Quartet (q)	~6.6	1H
H-β (methyl)	~1.4	Doublet (d)	~6.6	3H
NH₂ (amine)	~1.5-2.5 (broad)	Singlet (s)	-	2H
Ar-H (H-2)	~7.1	Singlet (s)	-	1H
Ar-H (H-5)	~6.8	Doublet (d)	~8.4	1H
Ar-H (H-6)	~7.0	Doublet of doublets (dd)	~8.4, ~2.1	1H
OCH₃ (methoxy)	~3.8	Singlet (s)	-	3H
Ar-CH₃ (methyl)	~2.2	Singlet (s)	-	3H

Rationale for Predicted Assignments:

• H-α (methine proton): This proton is attached to the chiral center and is adjacent to a methyl group (H-β) and the aromatic ring. It is expected to appear as a quartet due to coupling with the three H-β protons (n+1 rule, where n=3). Its chemical shift is downfield due to the deshielding effects of the adjacent amino group and the aromatic ring.

• H-β (methyl protons): These three equivalent protons are coupled to the single H-α proton, resulting in a doublet.

• NH₂ (amine protons): The chemical shift of amine protons can vary and the signal is often broad due to quadrupole broadening and potential hydrogen exchange. In a pure, dry solvent, it may appear as a sharp singlet.

• Aromatic Protons (Ar-H): The substitution pattern on the benzene ring dictates the chemical shifts and multiplicities of the aromatic protons.

  • The methoxy group at C-4 is a strong electron-donating group, causing shielding (upfield shift) of the ortho (H-5) and para (H-2, relative to the ethylamine group) protons.

  • The methyl group at C-3 is a weaker electron-donating group.

  • H-2 is expected to be a singlet as it has no adjacent protons.

  • H-5 will be a doublet due to coupling with H-6.

  • H-6 will be a doublet of doublets due to coupling with H-5 and a smaller long-range coupling with the benzylic proton (H-α).

• OCH₃ and Ar-CH₃ Protons: The protons of the methoxy and aromatic methyl groups are not coupled to other protons and will therefore appear as sharp singlets.

Comparative ¹H NMR Spectral Analysis

To underscore the diagnostic power of ¹H NMR, we will now compare the predicted spectrum of our target compound with the known spectral data of several structurally related phenylethylamines. This comparison will highlight how the presence and position of substituents on the aromatic ring influence the chemical shifts and multiplicities of the proton signals.

Table 2: Comparison of ¹H NMR Data for Substituted Phenylethylamines

Compound	Ar-H (ppm)	Benzylic CH (ppm)	CH₃ (benzylic) (ppm)	Other Substituents (ppm)
(1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine (Predicted)	~6.8-7.1	~4.1 (q)	~1.4 (d)	OCH₃: ~3.8 (s), Ar-CH₃: ~2.2 (s)
1-(4-methoxyphenyl)ethylamine[4]	6.8 (d), 7.2 (d)	~4.0 (q)	~1.3 (d)	OCH₃: ~3.7 (s)
1-(4-methylphenyl)ethylamine[5][6]	7.1 (d), 7.2 (d)	~4.0 (q)	~1.3 (d)	Ar-CH₃: ~2.3 (s)
1-phenylethylamine[7]	7.2-7.4 (m)	~4.1 (q)	~1.4 (d)	-

Key Observations from the Comparative Analysis:

• Aromatic Region: The complexity and chemical shifts in the aromatic region are highly sensitive to the substitution pattern. The simple multiplet of 1-phenylethylamine becomes more defined with substitution. The electron-donating methoxy group in 1-(4-methoxyphenyl)ethylamine causes a noticeable upfield shift of the aromatic protons compared to the parent compound.[8] In our target molecule, the combination of methoxy and methyl groups leads to a more complex and distinct pattern.

• Benzylic and Methyl Protons: The chemical shifts of the benzylic methine and methyl protons are less affected by the aromatic substituents, though subtle shifts can be observed. The multiplicity (quartet for the CH and doublet for the CH₃) remains consistent across these compounds, as the immediate coupling environment is the same.

Experimental Protocol for ¹H NMR Spectroscopy

To ensure the acquisition of high-quality, reproducible ¹H NMR data, the following experimental protocol is recommended. This protocol is designed to be a self-validating system, incorporating steps for quality control.

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of the amine sample.

  • Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a clean, dry NMR tube.

  • Add a small amount of an internal standard, such as tetramethylsilane (TMS), for accurate chemical shift referencing (δ = 0.00 ppm).

• Instrument Setup:

  • Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion.

  • Lock the spectrometer to the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity, as indicated by the shape of the TMS signal.

• Data Acquisition:

  • Acquire a standard ¹H NMR spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio (typically 8-16 scans).

  • Use a pulse sequence that provides quantitative results, such as a simple pulse-acquire sequence with a relaxation delay of at least 5 times the longest T₁ relaxation time of the protons of interest.

• Data Processing:

  • Apply Fourier transformation to the free induction decay (FID) to obtain the frequency-domain spectrum.

  • Phase the spectrum to obtain pure absorption lineshapes.

  • Calibrate the chemical shift scale using the TMS signal.

  • Integrate the signals to determine the relative number of protons for each resonance.

Workflow for ¹H NMR Spectral Interpretation

The logical process of interpreting a ¹H NMR spectrum can be visualized as a systematic workflow.

Caption: A workflow diagram for ¹H NMR spectral interpretation.

Conclusion

The ¹H NMR spectrum of (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine, while requiring prediction in the absence of a public experimental record, can be confidently interpreted through the application of fundamental NMR principles and comparison with analogous structures. This guide has demonstrated that each proton in the molecule provides a unique set of signals that, when analyzed collectively, allows for unambiguous structure confirmation. For researchers in drug development, a thorough understanding of ¹H NMR spectral interpretation is not just an analytical skill, but a cornerstone of scientific rigor and innovation.

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• Ovid. New Chiral Kemp's Acid Diamides for Chiral Amine Recognition by 1H NMR.

• RSC Publishing. (2022). A simple protocol for determination of enantiopurity of amines using BINOL derivatives as chiral solvating agents via 1 H- and 19 F-NMR spectroscopic analysis. [Link]

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• ResearchGate. The 1 H NMR spectra of a-phenylethylamine (a), calixarene carboxylic.... [Link]

• The Royal Society of Chemistry. Enzymatic enantiomeric resolution of phenylethylamines structurally related to amphetamine SUPPLEMENTARY INFORMATION. [Link]

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• ResearchGate. 1 H-NMR spectra of 2-phenylethylamine with host cone-3 (host-guest; 1 :....

• MDPI. (2007). Synthesis, NMR and Crystallographic Studies of 2-Substituted Dihydroquinazolinones Derived from (S)-Phenylethylamine. [Link]

• ResearchGate. 1 H-Chemical Shifts and Selected 1 H, 1 H-Coupling Constants.

• DOI. Supporting Information For: S1. [Link]

• Rsc.org.

• Compound Interest. A GUIDE TO 1H NMR CHEMICAL SHIFT VALUES. [Link]

• Wiley Online Library. (2000). Proton NMR chemical shifts and coupling constants for brain metabolites. [Link]

• Organic Chemistry Data & Info. NMR Spectroscopy – 1H NMR Chemical Shifts. [Link]

• ResearchGate. 1 H NMR spectrum of (2c) 1-(4-Methoxyphenyl)-3-(4-methylphenyl) thiourea (DMSO-d6). ….

• Chemistry LibreTexts. (2021). 6.6: ¹H NMR Spectra and Interpretation (Part I). [Link]

• NP-MRD. (2022). Showing NP-Card for 4-Methylphenethylamine (NP0045111). [Link]

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• 4. (S)-(-)-1-(4-Methoxyphenyl)ethylamine(41851-59-6) 1H NMR spectrum [chemicalbook.com]
• 5. 4-Methylphenethylamine(3261-62-9) 1H NMR [m.chemicalbook.com]
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• 8. rsc.org [rsc.org]

Reference standards for (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine purity analysis

An In-Depth Comparative Guide to Reference Standards for the Purity Analysis of (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine

Introduction: The Critical Role of Purity in Chiral Building Blocks

In the landscape of modern pharmaceutical development, the stereochemical identity of a molecule is paramount. Chiral amines are foundational building blocks for a vast number of active pharmaceutical ingredients (APIs).[1][2][3] Among these, (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine stands out as a key intermediate in the synthesis of complex therapeutic agents. Its single stereocenter means that its enantiomeric counterpart, the (R)-isomer, can exhibit profoundly different pharmacological and toxicological profiles. Consequently, the rigorous assessment of both chemical and enantiomeric purity is not merely a quality control checkpoint; it is a fundamental requirement for ensuring the safety, efficacy, and reproducibility of the final drug product.

This guide provides an in-depth comparison of reference standards and analytical methodologies for the purity analysis of (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine. We will move beyond simple procedural lists to explore the causality behind experimental choices, empowering researchers, scientists, and drug development professionals to make informed decisions in their analytical workflows.

Chapter 1: Understanding the Analyte and its Impurity Profile

The first step in any robust analytical strategy is to understand the target molecule and the potential impurities that may accompany it. These impurities typically originate from the synthetic route.[4]

Potential Impurities in (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine:

• The (R)-Enantiomer: The most critical impurity, arising from incomplete stereoselectivity in the synthesis or incomplete resolution of a racemic mixture.

• Starting Materials: Unreacted precursors, such as 4-methoxy-3-methylacetophenone, are common process-related impurities.[5]

• Synthetic Byproducts: Side reactions can lead to structurally similar molecules that may be difficult to separate.

• Residual Solvents and Reagents: Remnants from the manufacturing and purification process.

A high-quality reference standard, against which production batches are compared, must be thoroughly characterized with a well-documented impurity profile. Commercial suppliers typically offer this amine or its hydrochloride salt at purities of 97% or greater, but a lot-specific Certificate of Analysis (CoA) is essential for definitive data.[4]

Chapter 2: The Hierarchy of Reference Standards

The accuracy of any purity assessment is anchored by the quality of the reference standard. These standards are not created equal and exist in a clear hierarchy.

• Pharmacopoeial Standards: Issued by official bodies like the European Pharmacopoeia (EP) or United States Pharmacopeia (USP), these are the highest-grade standards used for compliance testing.[6][7] While a specific monograph may not exist for this particular intermediate, general chapters on purity analysis and chiral separations provide the guiding principles.

• Primary Reference Standards: These are highly characterized, ultra-pure substances whose purity has been determined by a primary, ratio-based method like Quantitative NMR (qNMR) without reliance on another chemical standard.

• Secondary/Working Standards: These are well-characterized standards that are qualified against a primary or pharmacopoeial standard. They are used for routine laboratory analyses.

When procuring a reference standard for (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine, a meticulous review of the CoA is required. Key parameters include the assigned purity value, the uncertainty of that value, and a list of identified and unidentified impurities.

Chapter 3: A Comparative Analysis of Key Analytical Methodologies

The choice of analytical technique is dictated by the specific question being asked: are we assessing chemical purity (the percentage of the main compound versus other chemical entities) or enantiomeric purity (the percentage of the desired enantiomer versus its mirror image)?

Analytical Technique	Primary Application	Principle	Advantages	Limitations
Chiral HPLC	Enantiomeric Purity	Differential interaction of enantiomers with a chiral stationary phase (CSP), leading to different retention times.	Robust, reproducible, widely applicable, excellent for resolving enantiomers.[1][8]	Requires specialized, often expensive, chiral columns; method development can be time-consuming.[9]
Achiral RP-HPLC	Chemical Purity	Separation based on polarity differences on a non-chiral stationary phase (e.g., C18).	Excellent for quantifying non-enantiomeric impurities, highly versatile, and widely available.	Cannot distinguish between enantiomers.
Gas Chromatography (GC)	Chemical & Enantiomeric Purity	Separation of volatile compounds in the gas phase. Chiral GC uses a chiral stationary phase.	High resolution and sensitivity, especially for volatile impurities (e.g., residual solvents).	The analyte may require derivatization to increase volatility and thermal stability.
Quantitative NMR (qNMR)	Absolute Purity & Enantiomeric Ratio	Measures the molar concentration of a substance relative to an internal standard of known purity. With a Chiral Solvating Agent (CSA), it can distinguish and quantify diastereomeric complexes.[10]	A primary ratio method, highly accurate, does not require a specific reference standard of the analyte itself. Provides structural information.	Lower sensitivity than chromatographic methods; requires a high-field NMR spectrometer.[8]
Capillary Electrophoresis (CE)	Enantiomeric Purity	Separation based on differential migration of ions in an electric field. Chiral selectors (e.g., cyclodextrins) are added to the buffer.	High separation efficiency, very low sample and solvent consumption, rapid analysis times.[11]	Can be less robust than HPLC for routine QC; lower concentration sensitivity.

Workflow for Analytical Method Selection

The following diagram illustrates a logical workflow for choosing the appropriate analytical method(s) for purity analysis of (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine.

Caption: Workflow for selecting purity analysis methods.

Chapter 4: Validated Experimental Protocols

Trustworthiness in analytical science is built on robust, validated protocols. The following methods are presented with detailed steps and explanations, forming a self-validating system through the inclusion of system suitability tests (SSTs).

Protocol 1: Determination of Enantiomeric Purity by Chiral HPLC

This method is the cornerstone for quantifying the undesired (R)-enantiomer. The choice of a polysaccharide-based chiral stationary phase (CSP) is based on its proven broad applicability and high chiral recognition ability for amines.[1][12]

Objective: To separate and quantify the (S)- and (R)-enantiomers of 1-(4-methoxy-3-methylphenyl)ethan-1-amine.

1. Instrumentation & Materials:

• HPLC system with a UV detector.

• Chiral Column: A polysaccharide-based CSP, such as Chiralcel® OD-H or Chiralpak® AD.[8] A column with dimensions of 250 x 4.6 mm and 5 µm particle size is standard.

• Mobile Phase: HPLC-grade n-Hexane, 2-Propanol (IPA), and Diethylamine (DEA).

• Reference Standard: (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine (Working Standard).

• Racemic Standard: A 50:50 mixture of the (S)- and (R)-enantiomers.

2. Chromatographic Conditions (Typical Starting Point):

Parameter	Condition	Causality/Justification
Mobile Phase	n-Hexane / 2-Propanol / DEA (90:10:0.1, v/v/v)	Normal phase elution is typical for polysaccharide CSPs. The IPA acts as the polar modifier to control retention. DEA is a basic additive crucial for reducing peak tailing of amines by masking acidic silanol sites on the silica support.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing a good balance between analysis time and efficiency.
Column Temp.	35 °C	Elevated temperature can improve peak shape and reduce viscosity, but must be controlled for reproducibility.
Detection	UV at 220 nm or 254 nm	Aromatic amines have strong UV absorbance at these wavelengths, providing good sensitivity.[13]
Injection Vol.	10 µL
Sample Conc.	~1 mg/mL in mobile phase

3. System Suitability Test (SST):

• Rationale: The SST ensures the chromatographic system is performing adequately before analyzing samples. It is a core part of a self-validating protocol.

• Procedure: Inject the racemic standard solution.

• Acceptance Criteria:

  • Resolution (Rs): The resolution between the (S) and (R) peaks should be ≥ 1.5. This ensures baseline separation for accurate quantification.

  • Tailing Factor (T): Should be ≤ 2.0 for both peaks. This indicates good peak symmetry.

  • Repeatability (%RSD): Inject the working standard six times. The relative standard deviation of the peak area should be ≤ 2.0%.

4. Analysis Procedure:

• Accurately prepare the sample solution of (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine at approximately 1 mg/mL in the mobile phase.

• Once the SST passes, inject the sample solution.

• Identify the peaks based on the retention time of the primary reference standard.

• Integrate the peak areas for both the (S) and (R) enantiomers.

5. Calculation: Enantiomeric Purity (%) = [Area(S) / (Area(S) + Area(R))] x 100

Principle of Chiral Separation

The diagram below illustrates how a chiral stationary phase separates enantiomers.

Caption: Enantiomers form transient diastereomeric complexes with the CSP, leading to differential retention and separation.

Protocol 2: Determination of Chemical Purity by Achiral RP-HPLC

Objective: To quantify the main component and any non-enantiomeric, process-related impurities.

1. Instrumentation & Materials:

• HPLC system with a UV or Photodiode Array (PDA) detector.

• Column: C18, 250 x 4.6 mm, 5 µm (e.g., Zorbax, Luna, Symmetry).

• Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water.

• Mobile Phase B: 0.1% Trifluoroacetic Acid (TFA) in Acetonitrile.

• Reference Standard: (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine.

2. Chromatographic Conditions:

Parameter	Condition	Causality/Justification
Mode	Gradient Elution	A gradient is used to elute a wide range of potential impurities with varying polarities in a reasonable time.
Gradient	0-25 min: 10% to 90% B; 25-30 min: 90% B; 30.1-35 min: 10% B	A typical gradient profile for purity analysis.
Flow Rate	1.0 mL/min	Standard for a 4.6 mm ID column.
Column Temp.	30 °C	Controlled temperature ensures reproducible retention times.
Detection	UV at 220 nm (or PDA 200-400 nm)	PDA detection is advantageous as it provides spectral data to help identify and assess the homogeneity of peaks.
Sample Conc.	~0.5 mg/mL in 50:50 Water:Acetonitrile

3. System Suitability Test (SST):

• Procedure: Inject the working standard solution six times.

• Acceptance Criteria:

  • Tailing Factor (T): ≤ 2.0.

  • Theoretical Plates (N): ≥ 2000. This ensures column efficiency.

  • Repeatability (%RSD): ≤ 2.0% for peak area and retention time.

4. Analysis Procedure:

• Prepare the sample solution and a blank (diluent).

• After passing SST, inject the blank followed by the sample.

• Integrate all peaks in the sample chromatogram, disregarding peaks from the blank.

5. Calculation: Chemical Purity (%) = [Area(Main Peak) / (Total Area of All Peaks)] x 100

Conclusion: An Integrated Approach to Purity Assurance

The purity of (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine is a multifaceted parameter that requires a combination of orthogonal analytical techniques for comprehensive evaluation. While chiral HPLC remains the industry standard for determining enantiomeric excess due to its robustness, it must be complemented by an achiral method, such as RP-HPLC, to provide a complete picture of chemical purity.

For researchers and developers, selecting a reference standard from a reputable supplier with a comprehensive Certificate of Analysis is the first and most critical step. This standard serves as the benchmark for all subsequent analyses. The protocols and comparative data provided in this guide offer a robust framework for establishing in-house analytical capabilities, ensuring that this vital chiral building block meets the stringent quality requirements of pharmaceutical development.

References

• Kim, M. H., et al. (2021). Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. YAKHAK HOEJI. [Link]

• Johnson, J. R., et al. (n.d.). High-throughput screening of α-chiral-primary amines to determine yield and enantiomeric excess. PMC. [Link]

• ResearchGate. (n.d.). Chiral separation of amines by high-performance liquid chromatography using polysaccharide stationary phases and acidic additives. Retrieved from ResearchGate. [Link]

• Google Patents. (n.d.). WO2015159170A2 - Improved process for the synthesis of 1-(4-methoxyphenyl) ethylamine and its isomers.

• Gotti, R., et al. (2024). Analyzing the Chiral Purity of Pharmaceuticals: The Application of Cyclodextrin-Based Chiral Selectors in Capillary Electrophoresis. MDPI. [Link]

• Supporting Information. (n.d.). Iridium-catalyzed Direct Asymmetric Reductive Amination of Aromatic Ketones. Retrieved from Supporting Information. [Link]

• Asian Journal of Chemistry. (2007). Separation of Racemates Using Chiral HPLC and Creation of a Database for this Methodology. Asian Journal of Chemistry, 19(2), 1443-1448. [Link]

• ResearchGate. (n.d.). A Simple and Efficient Synthesis of (S)- and (R)-1-(3-Methoxyphenyl) Ethylamine. Retrieved from ResearchGate. [Link]

• Organic Syntheses. (n.d.). Synthesis of Highly Enantiomerically Enriched Amines by Asymmetric Transfer Hydrogenation. Retrieved from Organic Syntheses. [Link]

• Supporting Information. (n.d.). Supporting Information For: S1. Retrieved from Supporting Information. [Link]

• YMC. (n.d.). Efficient method development for chiral separation by using CHIRAL ART columns. Retrieved from YMC website. [Link]

• Google Patents. (n.d.). WO2015159170A2 - Improved process for the synthesis of 1-(4-methoxyphenyl) ethylamine and its isomers.

• PubChemLite. (n.d.). 1-{4-[(3-methylphenyl)methoxy]phenyl}ethan-1-amine hydrochloride. Retrieved from PubChemLite. [Link]

• Pharmaffiliates. (n.d.). (1S)-1-(3-Ethoxy-4-methoxy-phenyl)-2-methanesulfonyl-ethylamine. Retrieved from Pharmaffiliates. [Link]

• PubChem. (n.d.). 1-(4-Methoxy-3-methylphenyl)ethan-1-one. Retrieved from PubChem. [Link]

• Vapourtec. (n.d.). A new competitive strategy for the industrial synthesis of drugs based on chiral amines via utilizing the waste isomer by flow chemistry. Retrieved from Vapourtec. [Link]

• PMC. (2024). Enzymatic Routes for Chiral Amine Synthesis: Protein Engineering and Process Optimization. Retrieved from PMC. [Link]

• EDQM. (n.d.). CRS catalogue. Retrieved from EDQM. [Link]

• PubChem. (n.d.). 1-(3-Methoxyphenyl)ethanamine. Retrieved from PubChem. [Link]

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• 2. 用于不对称合成的手性胺 [sigmaaldrich.com]
• 3. Enzymatic Routes for Chiral Amine Synthesis: Protein Engineering and Process Optimization - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. chemscene.com [chemscene.com]
• 6. 聚维酮碘 European Pharmacopoeia (EP) Reference Standard | Sigma-Aldrich [sigmaaldrich.com]
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• 13. rsc.org [rsc.org]

Comparison of chiral amines: (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine vs phenethylamine

Topic: Comparison of Chiral Amines: (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine vs Phenethylamine Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals.[1]

Executive Summary

This guide provides a technical comparison between (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine (Compound A), a specialized chiral resolving agent and intermediate, and Phenethylamine (Compound B), a fundamental achiral building block.[1]

While both compounds share a phenethylamine backbone, they serve distinct roles in drug development:

• Compound A is a high-value chiral tool .[1] Its rigid stereochemistry ((1S)-configuration) and electron-rich aromatic ring (4-methoxy, 3-methyl) make it ideal for enantiomeric resolution and asymmetric synthesis .[1]

• Compound B is a commodity backbone . As an achiral primary amine, it serves as a versatile linker and pharmacophore scaffold but lacks the stereochemical information required for chiral induction.

Key Distinction: The comparison centers on stereoselectivity vs. versatility . Compound A is selected when chirality is a critical quality attribute (CQA), whereas Compound B is selected for linear chain extension and non-stereospecific ligation.

Chemical Identity & Structural Analysis[2][3]

The structural differences dictate the functional applications of these amines.

Feature	(1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine	Phenethylamine (PEA)
CAS Number	1213904-98-3 (Free Base) / 104338-21-8 (HCl)	64-04-0
Chirality	Chiral ((S)-Enantiomer)	Achiral
Structure Type	-Methylbenzylamine derivative	2-Phenylethylamine
Formula	C H NO	C H N
Molecular Weight	179.26 g/mol	121.18 g/mol
Steric Bulk	High : -Methyl group + Ring substituents (3-Me, 4-OMe) create a rigid chiral pocket.[1]	Low : Flexible ethyl chain; unsubstituted phenyl ring.
Electronic Nature	Electron-Rich : Methoxy (+M) and Methyl (+I) groups increase electron density on the ring.	Neutral : Standard phenyl ring electronics.
Primary Application	Chiral resolution, Asymmetric synthesis intermediate.[2][3]	Pharmacophore backbone, General organic synthesis.

Structural Impact on Reactivity[1]

• Compound A (Chiral Induction): The

  -methyl group creates a stereogenic center close to the amine. When this amine forms a salt with a racemic acid, the steric bulk of the 3-methyl and -methyl groups magnifies the energy difference between the diastereomeric pairs ( vs ), enhancing resolution efficiency [1].

• Compound B (Nucleophilicity): Lacking the

  -methyl steric hindrance, Phenethylamine is a more kinetically active nucleophile for simple S 2 reactions but offers no stereocontrol.

Functional Performance: Chiral Resolution & Synthesis

Chiral Resolution Efficiency

Compound A is frequently employed as a resolving agent for racemic acids (e.g., chiral carboxylic acids or phosphoric acids) where simpler amines like

-methylbenzylamine (MBA) fail.

• Mechanism: The 3-methyl group on the phenyl ring adds "width" to the molecule, altering the crystal lattice packing of the resulting diastereomeric salts. This often leads to higher enantiomeric excess (ee) in crystallization compared to unsubstituted analogs.

• Electronic Effect: The 4-methoxy group increases the basicity of the amine (via resonance donation), leading to tighter ion pairing with acidic substrates, which is critical for forming stable salts during crystallization [2].

Asymmetric Synthesis Utility

In asymmetric synthesis, Compound A serves as a chiral auxiliary .

• Imine Formation: It condenses with prochiral ketones to form chiral imines.

• Stereocontrol: The existing chiral center directs the attack of nucleophiles (e.g., hydride or organometallics) to one face of the imine, transferring chirality to the new molecule.

Experimental Protocols

Protocol 1: Chiral Resolution of a Racemic Acid

Objective: Resolve a racemic carboxylic acid (

)-R-COOH using (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine.

Reagents:

• Racemic Acid (1.0 equiv)

• (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine (0.5 - 1.0 equiv)

• Solvent: Ethanol/Water or Isopropanol (Screening required)

Workflow:

• Dissolution: Dissolve the racemic acid in the minimum volume of hot solvent (e.g., refluxing ethanol).

• Amine Addition: Add (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine slowly to the hot solution. Note: The exothermic neutralization may cause immediate boiling.

• Crystallization: Allow the solution to cool slowly to room temperature (over 4-6 hours) with gentle stirring.

  • Critical Step: If oiling out occurs, reheat and add a seed crystal of the pure diastereomeric salt if available, or add a co-solvent (e.g., hexane).

• Filtration: Filter the precipitate (the less soluble diastereomeric salt).

• Liberation: Suspend the salt in biphasic Et

  O/NaOH (1M). Stir until the solid dissolves. Separate the aqueous layer (containing the resolved acid as a carboxylate) and acidify with HCl to precipitate the chiral acid.

• Recovery: The chiral amine (Compound A) remains in the organic layer and can be recovered by evaporation and reused.

Protocol 2: Comparative Nucleophilicity Test (Self-Validating)

To verify steric hindrance differences:

• React 1.0 equiv of Compound A and 1.0 equiv of Compound B separately with 1.0 equiv of Benzyl Bromide in THF at 0°C.

• Monitor via HPLC/TLC: Compound B (Phenethylamine) will show rapid conversion to the secondary amine due to low steric hindrance. Compound A will react significantly slower due to the

  -methyl steric block.[1]

• Result: This confirms Compound A is better suited for controlled, selective reactions, while Compound B is better for rapid, bulk derivatization.

Decision Framework & Visualizations

The following diagram illustrates the decision logic for selecting between these two amines in a drug development campaign.

Figure 1: Decision matrix for selecting between Phenethylamine and Chiral Amine variants based on project requirements.

Synthesis Pathway Visualization

The synthesis of Compound A highlights the introduction of chirality, contrasting with the simple reduction used for Phenethylamine.

Figure 2: Synthetic divergence. Compound A requires stereoselective catalysis, whereas Compound B utilizes standard hydrogenation.

References

• PubChem. Compound Summary for (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine. National Library of Medicine. Available at: [Link]

• NIST Chemistry WebBook. Benzeneethanamine, 4-methoxy-alpha-methyl-. Available at: [Link]

Sources

• 1. 41851-59-6|(S)-1-(4-Methoxyphenyl)ethylamine|BLD Pharm [bldpharm.com]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. pdf.benchchem.com [pdf.benchchem.com]

IR spectroscopy peaks for (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine characterization

Technical Characterization Guide: IR Spectroscopy of (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine

Executive Summary

This guide provides a technical analysis of the infrared (IR) spectroscopy characteristics of (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine (CAS: 1213323-63-7 for (1R) enantiomer; (1S) is the enantiomer). As a chiral primary amine derivative of a 1,3,4-trisubstituted benzene, this molecule serves as a critical intermediate in the synthesis of calcimimetics and other pharmaceutical agents.

This document objectively compares the spectral signature of the target molecule against its synthetic precursor (ketone) and its enantiomer, providing researchers with actionable data for Quality Control (QC) and Process Analytical Technology (PAT).

Technical Deep Dive: Spectral Peak Assignments

The IR spectrum of (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine is dominated by four structural moieties: the primary amine , the methoxy ether , the aromatic methyl group , and the 1,3,4-trisubstituted benzene ring .

Table 1: Predicted & Characteristic IR Bands

Data derived from structural analogs (e.g., 1-(4-methoxyphenyl)ethylamine) and functional group theory.

Functional Group	Vibration Mode	Frequency ( )	Intensity	Diagnostic Note
Primary Amine (-NH₂)	N-H Stretch (Asym/Sym)	3350 – 3400	Medium	Appears as a doublet . Critical for distinguishing from ketone precursor.
N-H Scissoring (Bend)	1580 – 1650	Medium	Often overlaps with aromatic C=C ring modes.
C-N Stretch	1020 – 1250	Medium
Aromatic Ring	C=C Ring Stretch	1500, 1600	Strong	Characteristic "breathing" modes of the benzene ring.
C-H Out-of-Plane (OOP)	800 – 860	Strong	Diagnostic for 1,3,4-trisubstitution (2 adjacent H).
C-H OOP (Isolated)	860 – 900	Medium	Diagnostic for isolated H (position 2).
Methoxy (-OCH₃)	C-O-C Stretch (Asym)	1240 – 1260	Very Strong	Characteristic of aryl alkyl ethers (Anisole-like).
C-O-C Stretch (Sym)	1020 – 1075	Strong
Methyl/Alkyl	C-H Stretch ( )	2850 – 2970	Medium	Methyl and Ethyl C-H bonds.
Bend	~1375	Medium	Umbrella mode of the methyl group on the ring.

Comparative Analysis: Alternatives & Impurities

This section compares the target molecule's performance in IR analysis against alternative states (precursors) and isomeric forms.[1]

Scenario A: Process Control – Amine vs. Ketone Precursor

The most common "alternative" in a synthesis context is the unreacted precursor: 1-(4-methoxy-3-methylphenyl)ethan-1-one .

• Differentiation Strategy:

  • Target (Amine): Shows N-H doublet at ~3380

    . No strong carbonyl peak.

  • Precursor (Ketone): Shows a very strong, sharp C=O stretch at ~1675–1680

    .

  • Conclusion: IR is an excellent PAT tool for monitoring the reductive amination reaction. The disappearance of the 1680

    band indicates reaction completion.

Scenario B: Chiral Discrimination – (1S) vs. (1R) Enantiomer

Standard FTIR is blind to chirality in an isotropic medium. The (1S) and (1R) enantiomers will produce identical IR spectra.

• Alternative Method (VCD): Vibrational Circular Dichroism (VCD) measures the differential absorption of left and right circularly polarized IR light (

  ).[2][3]

  • Performance: VCD can determine Absolute Configuration (AC) without crystallization (unlike X-ray).

  • Data Requirement: Comparison of experimental VCD spectra with Density Functional Theory (DFT) calculated spectra.

• Alternative Method (Chiral Solvating Agents): Adding a chiral agent (e.g., mandelic acid) can induce diastereomeric interactions, potentially causing small frequency shifts in the N-H or C=O regions, though NMR is preferred for this.

Visualization of Analytical Logic

Diagram 1: Spectral Feature Map

This diagram maps the molecular structure to specific IR signals, establishing the causality of the spectrum.

Caption: Mapping of structural moieties to diagnostic IR bands for identity verification.

Diagram 2: QC Decision Tree (Amine vs. Ketone)

A logic flow for using IR as a pass/fail quality control step.

Caption: QC workflow for distinguishing the target amine from its ketone precursor.

Experimental Protocols

Protocol A: ATR-FTIR Acquisition (Liquid/Oil)

Since the free base is likely an oil or low-melting solid, Attenuated Total Reflectance (ATR) is the preferred method.

• Instrument Setup:

  • Crystal: Diamond or ZnSe (Diamond preferred for durability).

  • Resolution: 4

    .

  • Scans: 16 or 32 scans.

  • Range: 4000 – 600

    .

• Background: Clean crystal with isopropanol. Collect air background.

• Sample Application:

  • Place 1 drop of the neat amine oil onto the crystal center.

  • Apply pressure using the anvil to ensure good contact.

• Acquisition: Collect sample spectrum.

• Post-Processing: Apply ATR correction (if comparing to transmission libraries), baseline correction, and peak picking.

Protocol B: VCD for Absolute Configuration (Optional)

Required if confirming the (1S) vs (1R) stereochemistry.

• Sample Prep: Dissolve ~5-10 mg of amine in

  or (IR transparent solvents).

• Cell:

  cell with 100 path length.

• Acquisition:

  • Instrument: FTIR-VCD spectrometer (e.g., BioTools ChiralIR).

  • Time: 1-2 hours block averaging to resolve weak signals (

    absorbance units).

• Analysis: Compare sign (+/-) of bands in the fingerprint region (1000-1400

  ) with DFT-calculated spectra for the (1S) isomer.

References

• Vertex AI Search. (2025). Search Results for 1-(4-methoxy-3-methylphenyl)ethan-1-amine and analogs. 4

• National Institute of Standards and Technology (NIST). (2025). IR Spectrum of Acetophenone, 4'-methoxy-3'-methyl- (Precursor). NIST Chemistry WebBook, SRD 69.[5][6] [Link]

• PubChem. (2025). Compound Summary: (S)-1-(4-Methoxyphenyl)ethylamine. National Library of Medicine. [Link]

• Nafie, L. A. (2011). Vibrational Optical Activity: Principles and Applications. John Wiley & Sons.[7] (Context for VCD methodology).

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. 7th Ed. John Wiley & Sons.[7] (Source for 1,3,4-trisubstituted benzene assignments).

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A Comparative Guide to the Determination of Absolute Configuration of (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine via Single-Crystal X-ray Diffraction

For researchers, scientists, and drug development professionals, the unambiguous assignment of a molecule's absolute configuration is a cornerstone of modern pharmaceutical science. The three-dimensional arrangement of atoms in a chiral molecule dictates its interaction with biological targets, meaning that one enantiomer can be a potent therapeutic while the other may be inactive or even toxic.[1][2] This guide provides an in-depth, technical comparison of single-crystal X-ray diffraction—the gold standard for this determination—with other analytical techniques, using (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine as a practical case study.

The Imperative of Absolute Configuration in Drug Development

Chirality is a fundamental property in biological systems.[1] Enzymes, receptors, and other biological macromolecules are themselves chiral, creating a diastereomeric relationship when interacting with chiral drug molecules. This specificity means that understanding the absolute configuration of a pharmaceutical ingredient is not merely an academic exercise; it is a critical regulatory and safety requirement.

Single-crystal X-ray diffraction (SCXRD) remains the most powerful and definitive method for determining the three-dimensional structure of molecules, including their absolute configuration.[3] This guide will elucidate the principles and practice of this technique and compare its utility against solution-state spectroscopic methods.

The Gold Standard: Single-Crystal X-ray Diffraction (SCXRD)

SCXRD provides a direct visualization of the atomic arrangement in a crystalline solid. While a standard diffraction experiment reveals the connectivity and relative stereochemistry of a molecule, determining its absolute configuration requires a more subtle physical phenomenon known as anomalous dispersion (or resonant scattering).

Core Principle: Anomalous Dispersion

Under normal diffraction conditions, the scattering of X-rays by an atom is considered elastic, and the intensities of symmetry-related reflections, known as Friedel pairs (h,k,l and -h,-k,-l), are equal. This is known as Friedel's Law.[4] However, when the energy of the incident X-ray beam is close to the absorption edge of an atom in the crystal, a phase shift occurs in the scattered X-rays.[5][6] This effect, called anomalous dispersion, breaks Friedel's Law, leading to small but measurable intensity differences between the Friedel pairs.[4][5][7]

This intensity difference is the key to determining absolute configuration. The magnitude of the difference depends on the specific enantiomer interacting with the X-ray beam. By comparing the observed intensity differences to those calculated for a known configuration (e.g., the S-enantiomer), one can definitively assign the absolute configuration of the molecule in the crystal.

Experimental Workflow: From Racemate to Absolute Structure

The following protocol outlines the critical steps for determining the absolute configuration of (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine.

Experimental Protocol

Step 1: Diastereomeric Salt Formation and Crystallization

• Rationale: Obtaining high-quality crystals directly from a chiral amine can be challenging. A robust and common strategy is to form a diastereomeric salt with a commercially available, enantiopure chiral acid.[8][9][10] This creates two diastereomers with different physical properties, such as solubility, facilitating the crystallization of one over the other.[10][11] For our target amine, (+)-Di-p-toluoyl-D-tartaric acid is an excellent choice as a resolving agent.[8]

• Procedure:

  • Dissolve one molar equivalent of racemic 1-(4-methoxy-3-methylphenyl)ethan-1-amine in a suitable solvent (e.g., methanol or ethanol).

  • In a separate flask, dissolve one molar equivalent of (+)-Di-p-toluoyl-D-tartaric acid in the same solvent.

  • Slowly add the acid solution to the amine solution with gentle stirring.

  • Allow the solution to stand for slow evaporation at room temperature. High-quality single crystals suitable for X-ray diffraction should form over several days.

Step 2: Crystal Selection and Data Collection

• Rationale: A single, well-formed crystal without visible defects is crucial for collecting high-quality diffraction data. The choice of X-ray wavelength is also critical. While molybdenum (Mo Kα, λ = 0.71073 Å) radiation is common, copper (Cu Kα, λ = 1.54184 Å) radiation produces a stronger anomalous signal for light-atom structures (composed mainly of C, H, N, O), significantly improving the confidence in the absolute configuration assignment.[12][13]

• Procedure:

  • Select a suitable crystal (typically 0.1-0.3 mm in each dimension) under a microscope.

  • Mount the crystal on a goniometer head.

  • Center the crystal in the X-ray beam of a single-crystal diffractometer equipped with a Cu Kα radiation source.

  • Collect a full sphere of diffraction data at a low temperature (e.g., 100 K) to minimize thermal vibrations and improve data quality.

Step 3: Structure Solution, Refinement, and Absolute Configuration Assignment

• Rationale: The collected diffraction data is processed to yield a set of reflection intensities. Software is then used to solve the crystal structure and refine a model of the atomic positions and thermal parameters. The final and most critical step is the calculation of the Flack parameter.

• The Flack Parameter (x): Introduced by H.D. Flack, this parameter is a single value refined against the diffraction data that indicates the absolute structure of the crystal.[7][14]

  • A value close to 0 indicates that the assigned absolute configuration is correct.

  • A value close to 1 indicates that the assigned configuration is incorrect and the structure should be inverted.

  • A value around 0.5 may suggest the presence of a racemic twin.

• The Hooft Parameter (y): This is another statistical parameter, derived from Bijvoet pair analysis, that serves a similar purpose to the Flack parameter and is often used for validation.[15][16]

• Procedure:

  • Process the raw diffraction data to obtain integrated intensities.

  • Solve the crystal structure using direct methods or dual-space algorithms to obtain an initial model.

  • Refine the structural model against the experimental data using full-matrix least-squares.

  • In the final stages of refinement, introduce the Flack parameter x. A low standard uncertainty (s.u.) on the Flack parameter (ideally < 0.04) is essential for a confident assignment.[12][17]

Workflow Visualization

Caption: Workflow for absolute configuration determination via SCXRD.

Data Interpretation and Validation

A successful experiment will yield a comprehensive Crystallographic Information File (CIF). The key metrics for validating the absolute configuration assignment are summarized below.

Table 1: Representative Crystal Data and Structure Refinement Parameters

Parameter	Value	Significance
Chemical Formula	C₁₉H₂₁NO₃ · C₂₀H₁₈O₈	Confirms the 1:1 salt stoichiometry.
Crystal System	Orthorhombic	Describes the basic crystal symmetry.
Space Group	P2₁2₁2₁	A non-centrosymmetric (chiral) space group.[18]
Wavelength (Cu Kα)	1.54184 Å	Optimal for anomalous scattering of light atoms.[13]
R₁ (final)	0.035	Low R-factor indicates good agreement between model and data.
wR₂ (all data)	0.085	Weighted R-factor, also indicating a good refinement.
Goodness-of-Fit (S)	1.05	Should be close to 1 for a well-refined structure.[16]
Flack Parameter (x)	0.02 (3)	Value is close to 0 with a small s.u., confirming the assigned (1S) configuration.
Hooft Parameter (y)	0.01 (2)	Corroborates the Flack parameter result.[15]

The values presented are hypothetical but representative of a high-quality structure determination.

The critical result is the Flack parameter of 0.02 with a standard uncertainty of 0.03. This value is unequivocally zero within error, providing high confidence that the model correctly represents the (1S) absolute configuration of the amine.

Comparison with Alternative Techniques

While SCXRD is definitive, it requires a high-quality single crystal, which is not always achievable.[1][19] In such cases, spectroscopic techniques provide valuable alternatives, though they rely on computational comparison rather than direct measurement.

Table 2: Comparison of Methods for Absolute Configuration Determination

Feature	Single-Crystal X-ray Diffraction (SCXRD)	Vibrational Circular Dichroism (VCD)	Electronic Circular Dichroism (ECD)
Principle	Anomalous dispersion of X-rays by a single crystal.	Differential absorption of left- and right-circularly polarized infrared light in solution.[2][19]	Differential absorption of circularly polarized UV-Vis light by chromophores in solution.[20]
Sample State	High-quality single crystal.	Solution (or liquid).	Solution.
Destructive?	No, the crystal is typically recoverable.	No.	No.
Basis of Assignment	Direct measurement; comparison of calculated vs. observed Bijvoet pair intensities.	Comparison of experimental spectrum with quantum chemical (DFT) calculated spectrum.[1][2]	Comparison of experimental spectrum with quantum chemical (TDDFT) calculated spectrum.[21][22]
Confidence Level	Highest (Gold Standard). Provides unambiguous 3D structure.	High, but dependent on the accuracy of computational models and conformational sampling.	High, but requires a chromophore near the stereocenter and is sensitive to conformation.[23]
Key Limitation	Absolute requirement for a single crystal of sufficient quality.	Requires significant computational resources and expertise.	Limited to molecules with suitable UV-Vis chromophores.

Conclusion

For the definitive assignment of the absolute configuration of (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine, single-crystal X-ray diffraction is the unparalleled method. Its ability to directly probe the three-dimensional atomic arrangement through anomalous dispersion provides an unambiguous and trustworthy result, as quantified by the Flack parameter. While techniques like VCD and ECD offer powerful, non-crystalline alternatives, they remain indirect methods that rely on the accuracy of theoretical calculations. For regulatory submissions and foundational research where absolute certainty is paramount, the crystallographic workflow detailed in this guide represents the most rigorous and authoritative approach.

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Safety Operating Guide

Navigating the Safe Handling of (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine: A Comprehensive Guide to Personal Protective Equipment and Disposal

Researchers and drug development professionals are increasingly working with novel chiral amines like (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine. While the unique properties of such molecules are invaluable in the synthesis of advanced pharmaceutical intermediates, a deep understanding of their potential hazards and the requisite safety protocols is paramount. This guide provides an in-depth, experience-driven framework for the safe handling of this compound, with a primary focus on the selection and use of appropriate Personal Protective Equipment (PPE), as well as operational and disposal plans.

Disclaimer: A specific Safety Data Sheet (SDS) for (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine was not available at the time of writing. The following recommendations are based on the hazard profile of the closely related compound, (S)-(-)-1-(4-Methoxyphenyl)ethylamine, which is known to cause severe skin burns and eye damage, and general safety protocols for handling aromatic amines.[1][2] It is imperative to conduct a thorough risk assessment for your specific laboratory conditions and consult all available safety information before handling this chemical.

Understanding the Risks: Hazard Profile

Substituted phenylethylamines can present a range of health hazards. Based on data from similar compounds, (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine should be treated as a corrosive material that can cause severe skin burns and serious eye damage.[1][3] Inhalation of vapors or aerosols may also cause respiratory irritation.

Table 1: Hazard Identification for Structurally Similar Amines

Hazard Statement	Description	GHS Pictogram
H314	Causes severe skin burns and eye damage	Corrosion
H318	Causes serious eye damage	Corrosion
H335	May cause respiratory irritation	Exclamation Mark

This data is extrapolated from safety information for similar aromatic amines.

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is essential to mitigate the risks associated with handling (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine. The selection of appropriate PPE should be based on a comprehensive risk assessment of the specific procedures being performed.

Eye and Face Protection

Given the high risk of severe eye damage, robust eye and face protection is non-negotiable.

• Primary Protection: Chemical splash goggles that meet ANSI Z87.1 standards are mandatory.

• Secondary Protection: A full-face shield should be worn over the goggles, especially when handling larger quantities or when there is a significant risk of splashing.

Skin and Body Protection

Preventing skin contact is critical due to the corrosive nature of this amine.

• Gloves: Standard nitrile gloves have been shown to have poor resistance to many amines.[4] Therefore, it is crucial to select gloves with proven resistance to aromatic amines.

  • Recommended: Butyl rubber or Viton™ gloves offer superior protection against a wide range of chemicals, including aromatic and chlorinated solvents.[5]

  • Alternative: Neoprene gloves can also be a suitable option.[5]

  • Double Gloving: Wearing two pairs of gloves can provide an additional layer of protection.

  • Glove Change Protocol: Gloves should be changed immediately if contamination is suspected. Regularly inspect gloves for any signs of degradation or perforation.

• Laboratory Coat: A flame-resistant lab coat that is fully buttoned is required.

• Apron: A chemically-resistant apron worn over the lab coat is recommended for procedures with a higher splash potential.

• Footwear: Closed-toe shoes made of a non-absorbent material are mandatory. Leather or canvas shoes are not suitable.[6]

Respiratory Protection

The need for respiratory protection depends on the volatility of the compound and the specific handling procedures.

• Engineering Controls: All handling of (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine should be conducted in a certified chemical fume hood to minimize inhalation exposure.

• Respirator Selection: If engineering controls are not sufficient to maintain exposure below occupational exposure limits, or during emergency situations, respiratory protection is required.

  • A full-face respirator with organic vapor cartridges is recommended to provide both respiratory and eye protection.[6][7]

  • The selection of the appropriate cartridge should be based on a thorough assessment of the potential airborne contaminants.

Table 2: Summary of Recommended Personal Protective Equipment

Body Part	Primary Protection	Secondary/Additional Protection
Eyes/Face	Chemical Splash Goggles (ANSI Z87.1)	Full-Face Shield
Hands	Butyl Rubber or Viton™ Gloves	Double Gloving
Body	Flame-Resistant Lab Coat	Chemically-Resistant Apron
Feet	Closed-Toe, Non-Absorbent Shoes	N/A
Respiratory	Chemical Fume Hood	Full-Face Respirator with Organic Vapor Cartridges

Operational Plan: A Step-by-Step Guide to Safe Handling

A systematic approach to handling this compound, from receipt to disposal, is crucial for maintaining a safe laboratory environment.

Workflow for Handling (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine

Caption: A logical workflow for the safe handling of (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine.

Emergency Procedures: Preparedness is Key

In the event of an accidental exposure or spill, a swift and informed response is critical.

First Aid Measures

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15-20 minutes, occasionally lifting the upper and lower eyelids.[1] Remove contact lenses if present and easy to do so. Seek immediate medical attention.

• Skin Contact: Immediately remove all contaminated clothing.[1] Wash the affected area with plenty of soap and water for at least 15 minutes. Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.

Spill Response

• Small Spills:

  • Evacuate the immediate area.

  • Wear appropriate PPE, including respiratory protection.

  • Contain the spill with an inert absorbent material (e.g., vermiculite, sand).

  • Carefully collect the absorbed material into a labeled, sealed container for disposal.

  • Decontaminate the spill area with a suitable cleaning agent.

• Large Spills:

  • Evacuate the laboratory and alert others.

  • Contact your institution's emergency response team immediately.

  • Do not attempt to clean up a large spill without proper training and equipment.

Disposal Plan: Responsible Waste Management

Proper disposal of (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine and any contaminated materials is essential to protect the environment and comply with regulations.

• Waste Segregation: All waste containing this amine, including contaminated PPE and absorbent materials, must be segregated from other waste streams.

• Containerization: Waste should be collected in clearly labeled, sealed, and chemically compatible containers.

• Disposal Method:

  • Consult your institution's environmental health and safety (EHS) department for specific disposal procedures.

  • Disposal should be carried out by a licensed hazardous waste disposal company.[5]

  • Do not dispose of this chemical down the drain or in the regular trash.

Conclusion

The responsible use of (1S)-1-(4-methoxy-3-methylphenyl)ethan-1-amine in a research and development setting hinges on a proactive and informed approach to safety. By understanding the potential hazards, diligently using the correct personal protective equipment, adhering to established operational protocols, and being prepared for emergencies, scientists can confidently and safely unlock the potential of this valuable chemical intermediate.

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